Tetraheptylammonium bromide

• CAS: 4368-51-8

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of Tetraheptylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of Tetraheptylammonium bromide (THAB), a quaternary ammonium (B1175870) compound with significant applications across various scientific and industrial domains, including as a phase-transfer catalyst, surfactant, and antimicrobial agent.[1] This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development, offering meticulously compiled data, detailed experimental methodologies, and logical workflow visualizations.

Core Physicochemical Properties

Tetraheptylammonium bromide is a white crystalline powder or flakes at room temperature.[2][3][4] As a quaternary ammonium salt, it is characterized by a central nitrogen atom bonded to four heptyl chains, with a bromide counter-ion. This structure imparts amphiphilic properties, influencing its solubility and interfacial activity.

Quantitative Data Summary

The following tables summarize the key quantitative physicochemical properties of Tetraheptylammonium bromide compiled from various sources.

Table 1: General Physicochemical Properties

Property	Value	Source(s)
Molecular Formula	C₂₈H₆₀BrN	[2][4]
Molecular Weight	490.69 g/mol	[2][4]
Appearance	White crystalline powder or flakes	[2][3][4]
Melting Point	87 - 91 °C	[2][5]
Boiling Point	Not applicable (decomposes at high temperatures)
pKa	Not applicable

Table 2: Solubility Profile

Solvent	Solubility	Source(s)
Water	Soluble	[3][4]
Methanol	Soluble	[3][4]
Organic Solvents	Enhanced solubility	[2]
DMSO	Soluble (100 mg/mL with sonication)	[6]
Chloroform	Slightly soluble

Experimental Protocols

This section details the methodologies for determining key physicochemical properties of Tetraheptylammonium bromide and for its purification.

Determination of Melting Point

The melting point of Tetraheptylammonium bromide can be determined using the capillary method with a melting point apparatus.

Materials:

• Tetraheptylammonium bromide, finely powdered

• Capillary tubes (sealed at one end)

• Melting point apparatus

• Thermometer

Procedure:

• Sample Preparation: A small amount of finely powdered Tetraheptylammonium bromide is introduced into the open end of a capillary tube. The tube is then gently tapped to pack the sample into the sealed end, to a height of approximately 2-3 mm.

• Apparatus Setup: The capillary tube is placed in the heating block of the melting point apparatus, adjacent to the thermometer.

• Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the entire solid has transitioned to a liquid is recorded as the end of the melting range.

• Purity Assessment: A sharp melting range (typically 1-2 °C) is indicative of a pure compound. A broad melting range suggests the presence of impurities.

Qualitative Solubility Determination

This protocol outlines a method to determine the qualitative solubility of Tetraheptylammonium bromide in various solvents.

Materials:

• Tetraheptylammonium bromide

• Test tubes

• A range of solvents (e.g., water, methanol, ethanol, acetone, hexane)

• Vortex mixer

Procedure:

• Sample Preparation: Approximately 10-20 mg of Tetraheptylammonium bromide is placed into a clean, dry test tube.

• Solvent Addition: 1 mL of the chosen solvent is added to the test tube.

• Mixing: The test tube is agitated using a vortex mixer for 30-60 seconds to facilitate dissolution.

• Observation: The solution is visually inspected for the presence of undissolved solid.

  • Soluble: No solid particles are visible.

  • Slightly Soluble: A small amount of solid remains undissolved.

  • Insoluble: The majority of the solid remains undissolved.

• Heating (Optional): If the compound is insoluble at room temperature, the test tube can be gently warmed to observe if solubility increases with temperature.

Purification by Recrystallization

A common method for purifying solid organic compounds like Tetraheptylammonium bromide is recrystallization. Based on the literature, n-hexane is a suitable solvent for this process.[4]

Materials:

• Crude Tetraheptylammonium bromide

• n-Hexane

• Erlenmeyer flasks

• Heating mantle or hot plate

• Buchner funnel and filter paper

• Vacuum flask and tubing

• Ice bath

Procedure:

• Dissolution: The crude Tetraheptylammonium bromide is placed in an Erlenmeyer flask. A minimum amount of hot n-hexane is added to completely dissolve the solid. The solution should be heated to near the boiling point of the solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, the hot solution is filtered through a pre-warmed funnel with fluted filter paper into a clean Erlenmeyer flask.

• Crystallization: The hot, clear solution is allowed to cool slowly to room temperature. As the solution cools, the solubility of Tetraheptylammonium bromide decreases, leading to the formation of crystals. The flask can then be placed in an ice bath to maximize crystal yield.

• Isolation: The crystals are collected by vacuum filtration using a Buchner funnel.

• Washing: The collected crystals are washed with a small amount of ice-cold n-hexane to remove any remaining soluble impurities.

• Drying: The purified crystals are dried in a vacuum oven at a temperature below their melting point (e.g., 70°C) to remove any residual solvent.[4]

Purity Assay by Argentometric Titration

The purity of Tetraheptylammonium bromide can be determined by titrating the bromide ion with a standardized solution of silver nitrate (B79036).

Materials:

• Tetraheptylammonium bromide

• Standardized silver nitrate (AgNO₃) solution (e.g., 0.1 M)

• Deionized water

• Potassium chromate (B82759) (K₂CrO₄) indicator solution

• Burette, pipette, and beaker

Procedure:

• Sample Preparation: A precisely weighed sample of Tetraheptylammonium bromide is dissolved in a known volume of deionized water in a beaker.

• Indicator Addition: A few drops of potassium chromate indicator are added to the solution.

• Titration: The silver nitrate solution is added slowly from the burette to the Tetraheptylammonium bromide solution while stirring continuously. A white precipitate of silver bromide (AgBr) will form.

• Endpoint Determination: The endpoint of the titration is reached when all the bromide ions have precipitated, and the excess silver ions react with the chromate indicator to form a faint, permanent reddish-brown precipitate of silver chromate (Ag₂CrO₄).

• Calculation: The volume of silver nitrate solution used at the endpoint is recorded. The purity of the Tetraheptylammonium bromide can then be calculated based on the stoichiometry of the reaction.

Visualizations

Experimental Workflow: Purification of Tetraheptylammonium Bromide

The following diagram illustrates the logical steps involved in the purification of Tetraheptylammonium bromide by recrystallization.

Workflow for the purification of Tetraheptylammonium bromide.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ≥99.0% (AT), flakes | Sigma-Aldrich [sigmaaldrich.com]
• 3. Tetraheptylammonium bromide [chembk.com]
• 4. Tetraheptylammonium bromide | 4368-51-8 [chemicalbook.com]
• 5. Tetraheptylammonium bromide, 99% 25 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.co.uk]
• 6. Tetraheptylammonium bromide | 4368-51-8 [amp.chemicalbook.com]

Tetraheptylammonium bromide CAS number and molecular weight

An In-depth Technical Guide to Tetraheptylammonium (B15475950) Bromide: Properties, Applications, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tetraheptylammonium bromide, a quaternary ammonium (B1175870) salt with significant applications in organic synthesis and analytical chemistry. This document details its chemical and physical properties, and provides in-depth experimental protocols for its use as a phase transfer catalyst and an ion-pairing reagent in High-Performance Liquid Chromatography (HPLC).

Core Properties of Tetraheptylammonium Bromide

Tetraheptylammonium bromide is a white, crystalline powder or flakes.[1] Its key quantitative properties are summarized in the table below.

Property	Value	References
CAS Number	4368-51-8	[1][2][3][4][5][6][7][8]
Molecular Weight	490.69 g/mol	[1][2][3][4][6][8]
Molecular Formula	C₂₈H₆₀BrN	[2][3][7]
Melting Point	87 - 91 °C	[1][7]
Appearance	White crystalline powder or flakes	[1]
Solubility	Soluble in water and methanol (B129727)

Applications in Research and Development

Tetraheptylammonium bromide is a versatile compound with two primary applications in the laboratory setting: as a phase transfer catalyst and as an ion-pairing reagent in chromatography.

Phase Transfer Catalysis

As a phase transfer catalyst, tetraheptylammonium bromide facilitates the reaction between reactants located in different immiscible phases, typically an aqueous and an organic phase. The tetraheptylammonium cation forms an ion pair with the reactant in the aqueous phase, transporting it into the organic phase where the reaction can proceed. This technique is instrumental in enhancing reaction rates, improving yields, and enabling reactions that would otherwise be impractical.

A key application of this is in Suzuki coupling reactions, a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds.

Ion-Pair Chromatography

In reversed-phase HPLC, highly polar or charged analytes are poorly retained on nonpolar stationary phases. Tetraheptylammonium bromide can be added to the mobile phase as an ion-pairing reagent. It forms a neutral ion pair with the charged analyte, increasing its hydrophobicity and enabling its retention and separation on a C18 or similar column. This technique is particularly useful for the analysis of acidic compounds like glucosinolates.

Experimental Protocols

The following sections provide detailed methodologies for the application of tetraheptylammonium bromide in phase transfer catalysis and ion-pair chromatography.

Protocol 1: Phase Transfer Catalysis in a Suzuki Coupling Reaction

This protocol describes a typical Suzuki coupling reaction using tetraheptylammonium bromide as a phase transfer catalyst. The reaction couples an aryl bromide with an arylboronic acid.

Materials:

• Aryl bromide (e.g., 4-bromoacetophenone)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tetraheptylammonium bromide

• Potassium carbonate (K₂CO₃)

• Water (distilled or deionized)

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a round-bottom flask, add the aryl bromide (1.0 mmol), arylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), tetraheptylammonium bromide (0.1 mmol, 10 mol%), and potassium carbonate (2.0 mmol).

• Add 10 mL of water to the flask.

• Attach a reflux condenser and heat the mixture to 80-100°C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Extract the product with an organic solvent (e.g., 3 x 20 mL of ethyl acetate).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Ion-Pair Chromatography for the Analysis of Glucosinolates

This protocol outlines a method for the analysis of glucosinolates in plant extracts using HPLC with tetraheptylammonium bromide as an ion-pairing reagent.[8]

Materials:

• Tetraheptylammonium bromide

• Phosphate (B84403) buffer (0.01 M, pH 7.0)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Glucosinolate standards (e.g., sinigrin)

• Plant extract containing glucosinolates

• Reversed-phase C18 HPLC column (e.g., 5 µm, 4.6 x 250 mm)

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by dissolving tetraheptylammonium bromide (0.005 M) in a mixture of 0.01 M phosphate buffer (pH 7.0) and methanol (e.g., 30:70 v/v).[8] Filter and degas the mobile phase before use.

• Standard Preparation: Prepare a series of standard solutions of known concentrations of glucosinolates (e.g., sinigrin) in the mobile phase.

• Sample Preparation: Extract glucosinolates from the plant material using an appropriate method (e.g., methanol/water extraction followed by solid-phase extraction cleanup). Dissolve the final extract in the mobile phase.

• HPLC Analysis:

  • Equilibrate the C18 column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

  • Inject the standard solutions and the sample extract onto the column.

  • Use a UV detector set at 229 nm for detection.

  • Develop a calibration curve by plotting the peak area of the standards against their concentration.

  • Quantify the glucosinolates in the sample by comparing their peak areas to the calibration curve.

Visualizing the Mechanisms

The following diagrams, generated using the DOT language, illustrate the mechanisms of phase transfer catalysis and ion-pair chromatography.

Caption: Mechanism of Phase Transfer Catalysis.

Caption: Mechanism of Ion-Pair Chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. phasetransfer.com [phasetransfer.com]
• 3. pharmaxchange.info [pharmaxchange.info]
• 4. benchchem.com [benchchem.com]
• 5. Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications | Technology Networks [technologynetworks.com]
• 6. Phase transfer catalysis | PPTX [slideshare.net]
• 7. Ion-pair chromatography .pptx [slideshare.net]
• 8. researchgate.net [researchgate.net]

Synthesis and purification methods for Tetraheptylammonium bromide

An In-depth Technical Guide to the Synthesis and Purification of Tetraheptylammonium Bromide

This technical guide provides a comprehensive overview of the synthesis and purification of Tetraheptylammonium bromide, a quaternary ammonium (B1175870) salt with applications as a phase transfer catalyst and in the formulation of ionic liquids.[1] This document details the underlying chemical principles, experimental protocols, and purification methodologies, supplemented with quantitative data and process visualizations to aid researchers in their laboratory work.

Synthesis of Tetraheptylammonium Bromide

The primary route for the synthesis of Tetraheptylammonium bromide is the Menschutkin reaction . This well-established nucleophilic substitution reaction involves the alkylation of a tertiary amine, in this case, triheptylamine (B1581549), with an alkyl halide, specifically 1-bromoheptane (B155011).[2][3]

The general reaction is as follows:

(CH₃(CH₂)₆)₃N + CH₃(CH₂)₆Br → [CH₃(CH₂)₆]₄N⁺Br⁻

The reaction proceeds via an Sₙ2 mechanism, where the nitrogen atom of the tertiary amine acts as a nucleophile, attacking the electrophilic carbon of the alkyl halide and displacing the bromide ion.[4] The reaction rate is influenced by factors such as the solvent, temperature, and the nature of the leaving group, with bromide being a more effective leaving group than chloride.[2][3] Polar aprotic solvents, such as acetonitrile (B52724), are known to accelerate the reaction.[3]

Diagram of the Menschutkin Reaction

Caption: General schematic of the Menschutkin reaction for the synthesis of Tetraheptylammonium bromide.

Experimental Protocol for Synthesis

Materials:

• Triheptylamine

• 1-Bromoheptane

• Acetonitrile (anhydrous)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• Set up a round-bottom flask with a reflux condenser under an inert atmosphere.

• In the flask, combine triheptylamine (1 equivalent) and a slight excess of 1-bromoheptane (1.05-1.1 equivalents).

• Add anhydrous acetonitrile as the solvent. A typical concentration would be in the range of 1-2 mL of acetonitrile per gram of triheptylamine.

• With vigorous stirring, heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain this temperature for 24-36 hours. The reaction should be monitored for the consumption of the starting materials, for instance by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• The crude Tetraheptylammonium bromide can be isolated by removing the acetonitrile under reduced pressure using a rotary evaporator. The resulting product is typically a solid or a viscous oil.

Purification of Tetraheptylammonium Bromide

Purification of the crude product is essential to remove unreacted starting materials and any by-products. The two primary methods for purification are recrystallization and washing.

3.1. Purification by Recrystallization

Recrystallization is a highly effective method for obtaining high-purity crystalline Tetraheptylammonium bromide.[7][8]

Materials:

• Crude Tetraheptylammonium bromide

• n-Hexane or Ethyl Acetate (B1210297)

• Erlenmeyer flask

• Heating plate

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Transfer the crude product to an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (n-hexane has been specifically mentioned for Tetraheptylammonium bromide, while ethyl acetate is effective for similar quaternary ammonium salts).[9]

• Gently heat the mixture while stirring until the solid completely dissolves.

• Allow the solution to cool slowly to room temperature to induce the formation of crystals. For improved yield, the flask can be subsequently placed in an ice bath.

• Collect the white crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

• Dry the purified crystals under vacuum.

3.2. Purification by Washing

This method is useful for removing non-polar impurities like unreacted triheptylamine and 1-bromoheptane.

Procedure:

• Dissolve the crude product in water.

• Transfer the aqueous solution to a separatory funnel and wash it with an immiscible organic solvent such as benzene, cyclohexane, or hexane. This will extract the non-polar impurities into the organic layer.

• Separate the aqueous layer containing the purified Tetraheptylammonium bromide.

• The final product can be recovered by evaporating the water under reduced pressure.

Workflow for Synthesis and Purification

Caption: A comprehensive workflow diagram illustrating the synthesis and subsequent purification of Tetraheptylammonium bromide.

Quantitative Data and Characterization

The following tables summarize the key quantitative data for Tetraheptylammonium bromide.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₂₈H₆₀BrN
Molecular Weight	490.69 g/mol
Appearance	White flakes or crystalline powder
Melting Point	89-91°C[10]
Purity (Typical)	≥98.5% to ≥99%[10]

Table 2: Spectroscopic Data

Technique	Key Signals
¹H NMR	Data available, typically showing signals for the methyl and methylene (B1212753) protons of the heptyl chains.[11]
¹³C NMR	Data available, showing characteristic peaks for the carbon atoms of the heptyl chains.[12]
IR Spectroscopy	Conforms to structure, with characteristic C-H stretching and bending vibrations.[10][13][14]

Note: For detailed spectra, it is recommended to consult spectral databases such as those provided by ChemicalBook or PubChem.[11][12][13]

References

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. Menshutkin reaction - Wikipedia [en.wikipedia.org]
• 3. Menshutkin_reaction [chemeurope.com]
• 4. research.tue.nl [research.tue.nl]
• 5. Tetrabutylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 6. US3965178A - Method for preparing tetrabutylammonium bromide - Google Patents [patents.google.com]
• 7. mt.com [mt.com]
• 8. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 9. benchchem.com [benchchem.com]
• 10. Tetraheptylammonium bromide, 99% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 11. Tetraheptylammonium bromide | C28H60BrN | CID 78073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Tetraheptylammonium bromide(4368-51-8) 13C NMR [m.chemicalbook.com]
• 13. Tetraheptylammonium bromide(4368-51-8) IR Spectrum [m.chemicalbook.com]
• 14. researchgate.net [researchgate.net]

Solubility of Tetraheptylammonium Bromide in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraheptylammonium (B15475950) bromide (C₂₈H₆₀BrN), a quaternary ammonium (B1175870) salt, is a versatile compound utilized in a range of applications including as a phase-transfer catalyst, in the synthesis of ionic liquids, and as a surfactant.[1][2] Its efficacy in these roles is significantly influenced by its solubility in various organic solvents. This technical guide provides a comprehensive overview of the known solubility characteristics of tetraheptylammonium bromide, a detailed experimental protocol for the precise quantitative determination of its solubility, and a visualization of its application in phase-transfer catalysis.

Data Presentation: Solubility of Tetraheptylammonium Bromide

Precise quantitative solubility data for tetraheptylammonium bromide in a wide array of organic solvents is not extensively available in published literature. However, based on available safety data sheets and chemical supplier information, a qualitative summary of its solubility has been compiled. For comparison, some quantitative data for the structurally similar but shorter-chain tetrabutylammonium (B224687) bromide (TBAB) is included to provide a general indication of solubility trends.

Qualitative Solubility Data for Tetraheptylammonium Bromide

Solvent	Solubility Description	Source(s)
Water	Soluble	[1]
Methanol	Soluble	[1]
Chloroform	Slightly Soluble
Dimethyl Sulfoxide (DMSO)	Slightly Soluble

Quantitative Solubility Data for Tetrabutylammonium Bromide (for reference)

Solvent	Temperature	Solubility	Source(s)
Ethanol	Room Temperature	50 mg/mL
DMSO	Not Specified	100 mg/mL

Experimental Protocols: Determination of Solubility

To empower researchers to obtain precise quantitative data for their specific needs, a detailed protocol for the gravimetric determination of solubility is provided below. This method is a reliable and fundamental technique for establishing the solubility of a solid in a liquid solvent.

Gravimetric Method for Solubility Determination

This method involves the preparation of a saturated solution of tetraheptylammonium bromide in a chosen organic solvent, followed by the careful evaporation of the solvent and weighing of the remaining solute.

Materials and Apparatus:

• Tetraheptylammonium bromide (analytical grade, dried)

• Organic solvent of interest (HPLC grade or equivalent)

• Analytical balance (precision ± 0.1 mg)

• Thermostatic shaker or water bath

• Glass vials with airtight seals (e.g., screw caps (B75204) with PTFE liners)

• Syringe filters (0.45 µm, solvent-compatible membrane)

• Pre-weighed glass evaporating dishes

• Drying oven

• Desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of dried tetraheptylammonium bromide to a glass vial. The presence of undissolved solid is crucial to ensure saturation.

  • Add a known volume or mass of the organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatic shaker or water bath set to the desired temperature.

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The time to reach equilibrium should be determined empirically.

• Sample Withdrawal and Filtration:

  • Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle. Maintain the constant temperature during this step.

  • Carefully draw a known volume of the supernatant (the clear saturated solution) using a pre-warmed syringe to prevent premature crystallization.

  • Attach a syringe filter to the syringe and dispense the filtered saturated solution into a pre-weighed evaporating dish. Record the exact volume or mass of the filtered solution.

• Solvent Evaporation and Weighing:

  • Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent completely without decomposing the tetraheptylammonium bromide. This should be performed in a well-ventilated fume hood.

  • Once the solvent has evaporated, transfer the dish to a desiccator to cool to room temperature.

  • Weigh the evaporating dish containing the dried solute.

  • Repeat the drying and weighing cycles until a constant mass is achieved.

Calculation of Solubility:

The solubility can be expressed in various units, such as grams of solute per 100 g of solvent or mg/mL.

• Mass of dissolved solute (m_solute): (Mass of dish + solute) - (Mass of empty dish)

• Mass of solvent (m_solvent): (Mass of dish + solution) - (Mass of dish + solute)

• Solubility ( g/100 g solvent): (m_solute / m_solvent) * 100

Mandatory Visualization

Workflow for Phase-Transfer Catalysis using Tetraheptylammonium Bromide

Tetraheptylammonium bromide is frequently employed as a phase-transfer catalyst to facilitate reactions between reactants located in immiscible phases (e.g., an aqueous phase and an organic phase).[2] The following diagram illustrates the general workflow of this process.

References

• 1. Tetraheptylammonium bromide | 4368-51-8 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectral Data of Tetraheptylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for tetraheptylammonium (B15475950) bromide. It includes tabulated spectral data, detailed experimental protocols for acquiring high-quality NMR spectra of long-chain quaternary ammonium (B1175870) salts, and an analysis of the spectral features. This document is intended to serve as a valuable resource for researchers and professionals in the fields of chemistry and drug development who utilize NMR spectroscopy for structural elucidation and characterization of similar compounds.

Introduction to Tetraheptylammonium Bromide and its Spectroscopic Characterization

Tetraheptylammonium bromide is a quaternary ammonium salt with a central nitrogen atom bonded to four heptyl chains, accompanied by a bromide counterion. Its long alkyl chains impart lipophilic properties, making it useful in various applications, including as a phase-transfer catalyst and in the formation of ionic liquids. Accurate structural confirmation and purity assessment are crucial for its effective use, and NMR spectroscopy is the premier analytical technique for this purpose. This guide focuses on the detailed interpretation of its ¹H and ¹³C NMR spectra.

¹H and ¹³C NMR Spectral Data

The ¹H and ¹³C NMR spectral data for tetraheptylammonium bromide, acquired in deuterated chloroform (B151607) (CDCl₃), are summarized below. The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS).

¹H NMR Spectral Data

The ¹H NMR spectrum of tetraheptylammonium bromide is characterized by four distinct signals corresponding to the protons of the heptyl chains. The protons closer to the positively charged nitrogen atom are deshielded and thus resonate at a higher chemical shift (further downfield).

Assignment	Chemical Shift (δ) in ppm	Multiplicity	Integration
α-CH₂ (N-CH₂)	~3.26	Multiplet	8H
β-CH₂	~1.65	Multiplet	8H
γ, δ, ε-CH₂	~1.30	Multiplet	24H
ζ-CH₃ (Terminal CH₃)	~0.89	Triplet	12H

Table 1: ¹H NMR chemical shifts and assignments for tetraheptylammonium bromide in CDCl₃.

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of tetraheptylammonium bromide displays seven signals, corresponding to the seven chemically non-equivalent carbon atoms in the heptyl chains. Similar to the ¹H NMR spectrum, the carbon atom directly attached to the nitrogen (Cα) is the most deshielded.

Assignment	Chemical Shift (δ) in ppm
Cα (N-CH₂)	~58.5
Cβ	~31.7
Cγ	~28.9
Cδ	~26.5
Cε	~22.5
Cζ	~22.0
Cη (Terminal CH₃)	~14.0

Table 2: ¹³C NMR chemical shifts and assignments for tetraheptylammonium bromide in CDCl₃.

Experimental Protocols for NMR Spectroscopy

Acquiring high-resolution and accurate NMR spectra of long-chain quaternary ammonium salts requires careful sample preparation and parameter optimization. The following is a detailed protocol for obtaining ¹H and ¹³C NMR spectra of tetraheptylammonium bromide.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of tetraheptylammonium bromide for ¹H NMR and 50-100 mg for ¹³C NMR into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Dissolution: Gently agitate the vial to ensure complete dissolution of the sample. The use of a vortex mixer can aid in this process.

• Transfer to NMR Tube: Using a Pasteur pipette with a small cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean, dry 5 mm NMR tube.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

NMR Instrument Parameters

The following parameters are recommended for a standard 400 MHz NMR spectrometer. Optimization may be necessary depending on the specific instrument and sample concentration.

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans (NS): 16 to 64, depending on the sample concentration.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 3-4 seconds.

• Spectral Width (SW): 16 ppm (from -2 to 14 ppm).

• Temperature: 298 K.

For ¹³C NMR:

• Pulse Program: A proton-decoupled single-pulse experiment with Nuclear Overhauser Effect (NOE) (e.g., 'zgpg30' on Bruker instruments).

• Number of Scans (NS): 1024 to 4096, due to the low natural abundance of ¹³C.

• Relaxation Delay (D1): 2-5 seconds. A longer delay may be necessary for accurate integration of quaternary carbons, though none are present in this molecule.

• Acquisition Time (AQ): 1-2 seconds.

• Spectral Width (SW): 240 ppm (from -10 to 230 ppm).

• Temperature: 298 K.

Spectral Interpretation and Structural Logic

The chemical shifts and splitting patterns observed in the NMR spectra of tetraheptylammonium bromide are consistent with its molecular structure. The following diagrams illustrate the key relationships.

Molecular Structure of Tetraheptylammonium Cation.

The inductive effect of the positively charged nitrogen atom is the primary factor influencing the chemical shifts. This effect decreases with distance along the alkyl chain.

Correlation of NMR Signals to Molecular Structure.

Conclusion

This technical guide provides a detailed analysis of the ¹H and ¹³C NMR spectral data of tetraheptylammonium bromide. The tabulated data, along with the comprehensive experimental protocols and spectral interpretation, offer a valuable resource for scientists and researchers. The clear assignment of proton and carbon signals, supported by the understanding of the underlying structural and electronic effects, facilitates the use of NMR spectroscopy for the routine characterization and quality control of this and similar long-chain quaternary ammonium compounds.

Spectroscopic Fingerprinting of Tetraheptylammonium Bromide: An In-depth FT-IR and Raman Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraheptylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt that finds applications in various fields, including as a phase transfer catalyst, an ionic liquid, and in the synthesis of nanoparticles. A thorough understanding of its molecular structure and vibrational properties is crucial for its effective utilization and for quality control in its applications. Vibrational spectroscopy, encompassing Fourier Transform Infrared (FTIR) and Raman techniques, provides a powerful non-destructive approach for the molecular-level characterization of THAB. This technical guide offers an in-depth analysis of the FT-IR and Raman spectra of Tetraheptylammonium bromide, complete with detailed experimental protocols and peak assignments, to serve as a comprehensive resource for researchers and professionals in the field.

The vibrational spectra of THAB are dominated by the vibrations of its long alkyl (heptyl) chains and the C-N bonds of the quaternary ammonium core. FT-IR spectroscopy is particularly sensitive to polar functional groups and provides strong signals for asymmetric stretching and bending vibrations. In contrast, Raman spectroscopy is more sensitive to non-polar, symmetric vibrations and offers complementary information, especially regarding the carbon backbone of the alkyl chains. Together, these two techniques provide a complete vibrational fingerprint of the molecule.

Data Presentation: Vibrational Band Assignments

The following tables summarize the characteristic vibrational frequencies and their assignments for Tetraheptylammonium bromide observed in FT-IR and Raman spectroscopy. These assignments are based on the analysis of spectra of THAB and related long-chain tetraalkylammonium salts.

Table 1: FT-IR Spectral Data and Vibrational Mode Assignments for Tetraheptylammonium Bromide

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~2955	Strong	Asymmetric C-H stretching of methylene (B1212753) groups (νₐ(CH₂))
~2925	Strong	Asymmetric C-H stretching of methyl groups (νₐ(CH₃))
~2870	Medium	Symmetric C-H stretching of methyl groups (νₛ(CH₃))
~2855	Strong	Symmetric C-H stretching of methylene groups (νₛ(CH₂))
~1465	Medium	CH₂ scissoring (bending) vibration (δ(CH₂))
~1455	Medium	Asymmetric C-H bending of methyl groups (δₐ(CH₃))
~1380	Weak	Symmetric C-H bending of methyl groups (δₛ(CH₃))
~970	Medium	Asymmetric C-N stretching of the N⁺(C₄) core (νₐ(C-N))
~720	Weak	CH₂ rocking vibration (ρ(CH₂))

Table 2: Raman Spectral Data and Vibrational Mode Assignments for Tetraheptylammonium Bromide

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~2935	Strong	Symmetric C-H stretching of methyl groups (νₛ(CH₃))
~2880	Very Strong	Symmetric C-H stretching of methylene groups (νₛ(CH₂))
~2850	Strong	Fermi resonance of CH₂ stretching modes
~1450	Strong	CH₂ scissoring (bending) vibration (δ(CH₂))
~1300	Medium	CH₂ twisting vibration (τ(CH₂))
~1120	Medium	C-C skeletal stretching
~1060	Medium	C-C skeletal stretching
~970	Weak	Asymmetric C-N stretching of the N⁺(C₄) core (νₐ(C-N))
~760	Medium	Symmetric C-N stretching of the N⁺(C₄) core (νₛ(C-N))

Experimental Protocols

Detailed methodologies for acquiring high-quality FT-IR and Raman spectra of Tetraheptylammonium bromide are provided below.

FT-IR Spectroscopy

Sample Preparation:

• Attenuated Total Reflectance (ATR): A small amount of the solid Tetraheptylammonium bromide sample is placed directly on the ATR crystal (e.g., diamond or germanium). Good contact between the sample and the crystal is ensured by applying pressure using the instrument's clamp. This is often the simplest and most common method for obtaining an IR spectrum of a solid sample.

• KBr Pellet Method: Approximately 1-2 mg of the finely ground Tetraheptylammonium bromide sample is intimately mixed with about 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Melt Capillary Cell: For a sample in a molten state, it can be introduced into a capillary cell which is then placed in the spectrometer's sample holder.[1]

Instrumentation and Data Acquisition:

• Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer equipped with a suitable detector (e.g., DTGS or MCT) is used.

• Spectral Range: 4000 - 400 cm⁻¹

• Resolution: 4 cm⁻¹

• Number of Scans: 32-64 scans are co-added to improve the signal-to-noise ratio.

• Background: A background spectrum of the empty ATR crystal or the KBr pellet is collected before scanning the sample and is automatically subtracted from the sample spectrum.

Raman Spectroscopy

Sample Preparation:

• A small amount of the solid Tetraheptylammonium bromide sample is placed in a glass capillary tube or on a microscope slide.

• If the sample is in a liquid state (e.g., molten or in solution), it can be analyzed in a quartz cuvette.

Instrumentation and Data Acquisition:

• Spectrometer: A dispersive Raman spectrometer equipped with a CCD detector is typically used.

• Excitation Laser: A laser with a wavelength of 532 nm, 785 nm, or 1064 nm can be used. A 785 nm or 1064 nm laser is often preferred to minimize fluorescence.

• Laser Power: The laser power should be kept low (e.g., < 50 mW) to avoid sample degradation.

• Spectral Range: 3500 - 200 cm⁻¹

• Resolution: 2-4 cm⁻¹

• Acquisition Time and Accumulations: An acquisition time of 10-30 seconds with 2-4 accumulations is typically sufficient.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the spectroscopic analysis and the relationship between the experimental techniques and the resulting data.

Caption: Workflow for Spectroscopic Analysis of Tetraheptylammonium Bromide.

Caption: Complementary Nature of FT-IR and Raman Spectroscopy.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]

In-Depth Technical Guide: Thermal Stability and Decomposition of Tetraheptylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal stability and decomposition temperature of Tetraheptylammonium bromide (THAB). While specific experimental data on the decomposition of THAB is limited in publicly available literature, this document consolidates available physical properties and outlines the standard methodologies used to determine the thermal characteristics of similar quaternary ammonium (B1175870) salts.

Introduction to Tetraheptylammonium Bromide

Tetraheptylammonium bromide, a quaternary ammonium salt, finds application as a phase transfer catalyst and in the synthesis of ionic liquids.[1][2] Its chemical structure consists of a central nitrogen atom bonded to four heptyl chains, with bromide as the counter-ion. Understanding its thermal stability is crucial for its safe handling, storage, and application in various chemical processes, particularly those conducted at elevated temperatures.

Physicochemical Properties

A summary of the key physical and chemical properties of Tetraheptylammonium bromide is presented in the table below.

Property	Value	References
Molecular Formula	C₂₈H₆₀BrN	[2][3][4]
Molecular Weight	490.69 g/mol	[2][3]
Appearance	White flakes or crystalline powder	[1][2][4]
Melting Point	87-92 °C	[5]
Solubility	Soluble in water and methanol	[1]
Hygroscopicity	Hygroscopic	[1][3]

Thermal Stability and Decomposition

Decomposition Temperature

As of the latest literature review, a specific decomposition temperature for Tetraheptylammonium bromide has not been reported. Safety Data Sheets (SDS) for the compound consistently state that the decomposition temperature is "not available" or "no information available".[3][5][6]

Hazardous Decomposition Products

In the event of thermal decomposition, particularly under fire conditions, Tetraheptylammonium bromide is expected to break down into hazardous substances. These include:

• Nitrogen oxides (NOx)[3][5]

• Carbon oxides (CO, CO₂)[3][5]

• Hydrogen bromide gas[5]

It is crucial to avoid conditions that could lead to the thermal decomposition of this compound and to handle it in a well-ventilated area, especially at elevated temperatures.

Experimental Protocols for Thermal Analysis

To determine the thermal stability and decomposition temperature of compounds like Tetraheptylammonium bromide, two primary techniques are employed: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which a material's weight changes, indicating decomposition or loss of volatiles.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of Tetraheptylammonium bromide is placed in a TGA sample pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen or argon) to prevent oxidative decomposition. A controlled heating program is set, for example, a linear ramp from ambient temperature to 600 °C at a rate of 10 °C/min.

• Analysis: The instrument continuously measures the sample's mass as a function of temperature. The resulting TGA curve plots percentage weight loss versus temperature.

• Data Interpretation: The onset temperature of a significant weight loss step is typically reported as the decomposition temperature. The derivative of the TGA curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow into or out of a sample as a function of temperature, identifying phase transitions such as melting and decomposition.

Methodology:

• Sample Preparation: A small amount of Tetraheptylammonium bromide (typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum). An empty, sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is purged with an inert gas. A temperature program is initiated, similar to TGA, for instance, heating from ambient to 400 °C at a rate of 10 °C/min.

• Analysis: The DSC instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Data Interpretation: The resulting DSC thermogram shows endothermic peaks (e.g., melting) and exothermic peaks (e.g., decomposition). The onset temperature of the exothermic decomposition peak provides information about the thermal stability of the compound.

Logical Workflow for Thermal Analysis

The following diagram illustrates a typical workflow for assessing the thermal stability of a chemical compound like Tetraheptylammonium bromide.

Caption: Workflow for Thermal Analysis of Tetraheptylammonium Bromide.

Conclusion

While the precise decomposition temperature of Tetraheptylammonium bromide is not documented in readily available scientific literature, its melting point is well-established in the range of 87-92 °C. The compound is known to be hygroscopic and will decompose at elevated temperatures to produce hazardous byproducts. For applications requiring precise knowledge of its thermal stability, it is imperative to conduct experimental analysis using standard techniques such as TGA and DSC. The methodologies outlined in this guide provide a framework for researchers to perform such an evaluation, ensuring the safe and effective use of Tetraheptylammonium bromide in their work.

References

• 1. Tetraheptylammonium bromide | 4368-51-8 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. fishersci.com [fishersci.com]
• 4. Tetraheptylammonium bromide | C28H60BrN | CID 78073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. lobachemie.com [lobachemie.com]

Tetraheptylammonium Bromide: A Technical Guide to its Hygroscopic Nature and Proper Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraheptylammonium bromide (THAB), a quaternary ammonium (B1175870) salt, finds diverse applications in pharmaceutical sciences and organic synthesis, primarily as a phase transfer catalyst and an ion-pairing reagent.[1][2] Its effectiveness in these roles is intrinsically linked to its purity and physical state. However, THAB is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere.[3][4] This propensity to attract and retain water can significantly impact its handling, stability, and performance in critical applications.

This technical guide provides an in-depth analysis of the hygroscopic nature of Tetraheptylammonium bromide. It outlines proper storage and handling procedures to maintain its integrity and offers detailed experimental protocols for researchers to quantitatively assess its hygroscopicity.

Physicochemical Properties

A summary of the key physicochemical properties of Tetraheptylammonium bromide is presented in Table 1. Understanding these properties is fundamental to appreciating its interaction with atmospheric moisture.

Property	Value	Reference(s)
Chemical Formula	C₂₈H₆₀BrN	[5]
Molecular Weight	490.69 g/mol
Appearance	White to faint red powder, crystals, or flakes	[6]
Melting Point	87-89 °C	[7]
Solubility	Soluble in water and methanol (B129727)	[4][7][8]
Hygroscopicity	Hygroscopic	[3][4]

Understanding the Hygroscopic Nature of Tetraheptylammonium Bromide

Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment.[] For salts like Tetraheptylammonium bromide, this phenomenon is primarily driven by the strong affinity of its ions for water molecules. The degree of hygroscopicity can range from slight surface adsorption to deliquescence, where the substance absorbs enough water to dissolve and form a solution.

• Physical Changes: Caking, clumping, and changes in flowability.

• Chemical Degradation: Hydrolysis or other moisture-mediated reactions.

• Inaccurate Dosing: The measured weight of the substance may be inflated by an unknown amount of water, leading to errors in experimental concentrations.

Proper Storage and Handling Conditions

To mitigate the effects of moisture, stringent storage and handling protocols are essential.

Storage Recommendations

The following storage conditions are recommended to maintain the quality and stability of Tetraheptylammonium bromide:

Parameter	Recommendation	Reference(s)
Temperature	Cool, room temperature	[10]
Atmosphere	Store in a dry, well-ventilated area under an inert atmosphere (e.g., nitrogen or argon).	[][11]
Container	Keep in a tightly closed, original container. Glass or polyethylene/polypropylene containers are suitable.	[10][12]
Incompatibilities	Store away from strong oxidizing agents, strong acids, and strong bases.	[10][11]
Moisture	Protect from moisture.	[]

Handling Procedures

When working with Tetraheptylammonium bromide, the following practices should be observed:

• Minimize Exposure: Limit the time the container is open to the atmosphere.

• Controlled Environment: Whenever possible, handle the compound in a glove box or a controlled humidity environment.

• Use of Desiccants: Store opened containers in a desiccator with a suitable drying agent (e.g., silica (B1680970) gel, phosphorus pentoxide).

• Personal Protective Equipment: Wear appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, to avoid skin and eye irritation.[5]

Experimental Protocols for Hygroscopicity Assessment

For researchers needing to quantify the hygroscopic properties of Tetraheptylammonium bromide, the following established methods are recommended.

Dynamic Vapor Sorption (DVS) Analysis

Dynamic Vapor Sorption is a gravimetric technique that measures the amount and rate of solvent uptake by a sample as a function of relative humidity (RH) at a constant temperature.[13][14] This method is ideal for determining the water sorption-desorption isotherm, which provides a comprehensive profile of a material's hygroscopic behavior.

Methodology:

• Sample Preparation: A small, accurately weighed sample of Tetraheptylammonium bromide (typically 5-20 mg) is placed in the DVS instrument.

• Drying: The sample is first dried under a stream of dry nitrogen gas (0% RH) until a stable weight is achieved. This establishes the dry mass of the sample.

• Sorption Phase: The relative humidity is then increased in a stepwise manner (e.g., in 10% RH increments from 0% to 90% RH). At each step, the instrument monitors the sample's mass until equilibrium is reached (i.e., the rate of mass change is below a defined threshold).

• Desorption Phase: Following the sorption phase, the relative humidity is decreased in a similar stepwise manner back to 0% RH, again allowing the sample to reach mass equilibrium at each step.

• Data Analysis: The change in mass at each RH step is used to calculate the percentage of water uptake. The results are plotted as % weight change versus % RH to generate the sorption and desorption isotherms. Hysteresis between the sorption and desorption curves can indicate changes in the solid-state of the material.[15]

Figure 1: Dynamic Vapor Sorption (DVS) Experimental Workflow.

Karl Fischer Titration

Karl Fischer (KF) titration is a highly specific and accurate method for determining the water content of a substance.[12][16] It can be used to measure the initial water content of Tetraheptylammonium bromide or to quantify the amount of water absorbed after exposure to a specific humidity condition.

Methodology (Volumetric Method):

• Sample Preparation: An accurately weighed sample of Tetraheptylammonium bromide is introduced into the titration cell containing a suitable solvent (e.g., a mixture of methanol and a solubilizer like ethylene (B1197577) glycol to ensure dissolution).[5]

• Titration: The sample is titrated with a standardized Karl Fischer reagent, which contains iodine. The iodine reacts with the water in the sample in a 1:1 stoichiometric ratio.

• Endpoint Detection: The endpoint of the titration is detected potentiometrically. When all the water has been consumed, an excess of iodine causes a change in the voltage at the detector electrode.

• Calculation: The volume of the KF reagent consumed is used to calculate the amount of water in the sample. The water content is typically expressed as a percentage by weight.

Figure 2: Karl Fischer Titration Workflow.

Logical Framework for Storage and Handling Decisions

The decision-making process for the appropriate storage and handling of Tetraheptylammonium bromide should be guided by its hygroscopic nature and the sensitivity of the intended application to moisture.

Figure 3: Decision Tree for Storage and Handling.

Conclusion

Tetraheptylammonium bromide is a valuable reagent whose utility can be compromised by its inherent hygroscopicity. A thorough understanding of this property, coupled with stringent storage and handling protocols, is paramount for ensuring its performance and the reproducibility of experimental results. For applications demanding precise control over water content, quantitative analysis using techniques such as Dynamic Vapor Sorption and Karl Fischer titration is strongly recommended. By implementing the guidelines outlined in this technical guide, researchers, scientists, and drug development professionals can effectively manage the challenges posed by the hygroscopic nature of Tetraheptylammonium bromide and maintain the integrity of this important compound.

References

• 1. Moisture content determination by karl fischer titration | PPTX [slideshare.net]
• 2. Tetraheptylammonium bromide CAS#: 4368-51-8 [m.chemicalbook.com]
• 3. Hygroscopicity Evaluation - CD Formulation [formulationbio.com]
• 4. pharmainfo.in [pharmainfo.in]
• 5. Investigation of Method for Moisture Content of Salt Using Karl Fischer Titration [jstage.jst.go.jp]
• 6. 4368-51-8 CAS | TETRAHEPTYL AMMONIUM BROMIDE | Quaternary Ammonium Compounds | Article No. 6219D [lobachemie.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 10. pharmtech.com [pharmtech.com]
• 11. asiapharmaceutics.info [asiapharmaceutics.info]
• 12. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 13. Dynamic vapor sorption - Wikipedia [en.wikipedia.org]
• 14. books.rsc.org [books.rsc.org]
• 15. skpharmteco.com [skpharmteco.com]
• 16. mt.com [mt.com]

An In-depth Technical Guide to the Crystal Structure and Morphology of Tetraheptylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and morphology of Tetraheptylammonium bromide (C₂₈H₆₀BrN), a quaternary ammonium (B1175870) compound with significant applications in organic synthesis, material science, and pharmaceuticals. This document collates available crystallographic data, outlines relevant experimental protocols, and presents visual representations of key processes to facilitate a deeper understanding of this compound's solid-state properties.

Crystal Structure of Tetraheptylammonium Bromide

The three-dimensional arrangement of atoms in a crystalline solid is fundamental to its physical and chemical properties. For Tetraheptylammonium bromide, the crystal structure has been determined by X-ray diffraction, revealing a well-defined lattice.

Crystallographic Data

The crystallographic data for Tetraheptylammonium bromide has been deposited in the Crystallography Open Database (COD) under the deposition number 3500084.[1] The key parameters defining the unit cell and crystal symmetry are summarized in the table below.

Parameter	Value[1]
Chemical Formula	C₂₈H₆₀BrN
Crystal System	Orthorhombic
Space Group	Aea2
Unit Cell Dimensions
a	9.7870 Å
b	9.7825 Å
c	31.3951 Å
α	90°
β	90°
γ	90°
Other Parameters
Residual Factor (R-factor)	0.0354

Table 1: Crystallographic data for Tetraheptylammonium bromide.

Experimental Protocol: Single-Crystal X-ray Diffraction

While the specific experimental details for the structure determination of Tetraheptylammonium bromide are from a personal communication to the COD[1], a general and representative protocol for single-crystal X-ray diffraction of an organic salt is outlined below. This methodology is standard for determining the crystal structure of such compounds.

1. Crystal Growth:

• Single crystals of Tetraheptylammonium bromide suitable for X-ray diffraction can be grown by slow evaporation of a saturated solution. A common method involves dissolving the compound in a suitable solvent, such as n-hexane, and allowing the solvent to evaporate slowly in a controlled environment.[2]

2. Data Collection:

• A suitable single crystal is mounted on a goniometer.

• The crystal is placed in a stream of cold nitrogen gas (typically around 100-150 K) to minimize thermal vibrations and potential crystal degradation.

• The diffractometer, equipped with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation), is used to irradiate the crystal.[3]

• The crystal is rotated, and a series of diffraction images are collected by a detector at different orientations.[4]

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell parameters and the space group.

• The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The structural model is then refined using full-matrix least-squares methods to minimize the difference between the observed and calculated structure factors.[5] The final R-factor is an indicator of the quality of the refinement.

Morphology of Tetraheptylammonium Bromide

The morphology of a crystalline solid refers to its external shape and form. This is influenced by the internal crystal structure and the conditions of crystallization.

General Description

Tetraheptylammonium bromide is typically described as a white to off-white solid that can appear as flakes, a powder, or crystalline powder.[6] This macroscopic appearance suggests that the material, as commonly supplied, consists of an agglomeration of smaller crystallites.

Experimental Protocol: Morphological Analysis using Scanning Electron Microscopy (SEM)

To obtain detailed information about the crystal morphology, including the size and shape of individual crystals, Scanning Electron Microscopy (SEM) is a powerful technique. A general protocol for the SEM analysis of organic salt crystals is as follows:

1. Sample Preparation:

• A small amount of the Tetraheptylammonium bromide crystalline powder is carefully mounted onto an SEM stub using double-sided conductive carbon tape.

• To prevent charging of the sample by the electron beam, which is common for non-conductive organic materials, the sample is coated with a thin layer of a conductive material, such as gold or palladium, using a sputter coater.

2. Imaging:

• The stub is placed into the SEM chamber, and the chamber is evacuated to a high vacuum.

• A high-energy beam of electrons is focused and scanned across the sample.

• The interaction of the electron beam with the sample generates secondary electrons, which are detected to form an image of the sample's surface topography.

• Images are captured at various magnifications to observe the overall crystal habit and fine surface features.

Synthesis and Crystallization of Tetraheptylammonium Bromide

A general and widely used method for the synthesis of tetraalkylammonium halides is the Menshutkin reaction, which involves the alkylation of a tertiary amine with an alkyl halide.

Synthesis Protocol

The synthesis of Tetraheptylammonium bromide can be achieved by reacting triheptylamine (B1581549) with 1-bromoheptane (B155011). A typical procedure is as follows:

1. Reaction Setup:

• Triheptylamine and a slight molar excess of 1-bromoheptane are dissolved in a suitable solvent, such as acetonitrile.

• The reaction mixture is stirred and heated under reflux for several hours. The progress of the reaction can be monitored by techniques like thin-layer chromatography (TLC).

2. Product Isolation and Purification:

• After the reaction is complete, the solvent is removed under reduced pressure to yield the crude product.

• The crude Tetraheptylammonium bromide can be purified by recrystallization. A common method involves dissolving the crude product in a minimal amount of a hot solvent, such as n-hexane, and allowing it to cool slowly to form crystals.[2] The purified crystals are then collected by filtration and dried under vacuum.

Visualizing the Workflow

To illustrate the logical flow from synthesis to detailed characterization of Tetraheptylammonium bromide, the following workflow diagram is provided.

Caption: Workflow for the synthesis and characterization of Tetraheptylammonium bromide.

Conclusion

This technical guide has provided a detailed overview of the crystal structure and morphology of Tetraheptylammonium bromide. The presented data and experimental protocols offer a valuable resource for researchers and professionals working with this compound. A thorough understanding of its solid-state properties is crucial for its effective application in various fields, from catalysis to the development of novel pharmaceutical formulations. Further research could focus on obtaining a more detailed experimental report on the single-crystal X-ray diffraction and conducting a comprehensive morphological study using modern microscopy techniques to provide a more complete picture of this versatile quaternary ammonium salt.

References

• 1. Tetraheptylammonium bromide | C28H60BrN | CID 78073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4368-51-8 | CAS DataBase [m.chemicalbook.com]
• 3. X-Ray-Induced Modification of the Photophysical Properties of MAPbBr3 Single Crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 6. Thermo Scientific Chemicals [chemicals.thermofisher.kr]

A Technical Guide to Tetraheptylammonium Bromide and Its Synonyms in Scientific Research

For Researchers, Scientists, and Drug Development Professionals

Tetraheptylammonium (B15475950) bromide is a quaternary ammonium (B1175870) salt that serves as a versatile tool in various scientific disciplines, particularly in organic synthesis and analytical chemistry. Its utility stems from its properties as a phase transfer catalyst and an ion-pairing reagent. This technical guide provides an in-depth overview of its common synonyms, physicochemical properties, and applications, supported by experimental data and protocols.

Common Synonyms and Identifiers

In scientific literature and chemical databases, Tetraheptylammonium bromide is known by several names. A comprehensive list of these synonyms and identifiers is crucial for accurate literature searches and chemical procurement.

Identifier Type	Identifier
IUPAC Name	tetraheptylazanium;bromide
CAS Number	4368-51-8
Molecular Formula	C₂₈H₆₀BrN
Molecular Weight	490.71 g/mol
Common Synonyms	Tetra-n-heptylammonium bromide
N,N,N-Triheptyl-1-heptanaminium bromide
THAB

Physicochemical Properties

A summary of the key physicochemical properties of Tetraheptylammonium bromide is presented below.

Property	Value
Appearance	White to off-white crystalline powder or flakes
Melting Point	87-89 °C
Solubility	Soluble in water, methanol, and chloroform (B151607) (slightly)
Hygroscopicity	Hygroscopic

Applications in Scientific Research

The primary applications of Tetraheptylammonium bromide in a research context are as a phase transfer catalyst and an ion-pairing reagent in High-Performance Liquid Chromatography (HPLC).

Phase Transfer Catalysis

As a phase transfer catalyst, Tetraheptylammonium bromide facilitates the reaction between reactants located in different immiscible phases, typically an aqueous and an organic phase. The lipophilic tetraheptylammonium cation forms an ion pair with the reactant in the aqueous phase, transporting it into the organic phase where the reaction can proceed.

A notable application of Tetraheptylammonium bromide is in the Suzuki-Miyaura cross-coupling reaction. While specific data for Tetraheptylammonium bromide is not as prevalent as for its lower alkyl chain homologues, its use as a phase transfer catalyst in such reactions follows a general mechanism.

Experimental Workflow: Phase Transfer Catalysis

Caption: Generalized workflow of phase transfer catalysis.

Ion-Pair Reagent in HPLC

In reversed-phase HPLC, Tetraheptylammonium bromide is used as an ion-pairing reagent to enhance the retention and separation of acidic or anionic analytes on nonpolar stationary phases. The tetraheptylammonium cation pairs with the anionic analyte, forming a more hydrophobic and neutral complex that interacts more strongly with the stationary phase.

While specific protocols using Tetraheptylammonium bromide are less common in readily available literature compared to tetrabutylammonium (B224687) salts, the principles and experimental setup are analogous. The concentration of the ion-pairing reagent and the pH of the mobile phase are critical parameters that need to be optimized for a given separation.

Logical Relationship: Ion-Pair Chromatography

Caption: Principle of ion-pair reversed-phase HPLC.

Experimental Protocols

Detailed experimental protocols for the use of Tetraheptylammonium bromide are often specific to the reaction or analysis being performed. Below are generalized methodologies based on its primary applications.

General Protocol for Phase Transfer Catalyzed Reaction (e.g., Williamson Ether Synthesis)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the organic substrate (e.g., an alkyl halide) in a water-immiscible organic solvent (e.g., toluene, dichloromethane).

• Aqueous Phase Preparation: In a separate vessel, prepare an aqueous solution of the nucleophile (e.g., sodium phenoxide).

• Catalyst Addition: Add Tetraheptylammonium bromide to the reaction flask. The amount of catalyst typically ranges from 1 to 10 mol% relative to the limiting reagent.

• Reaction Execution: Add the aqueous phase to the organic phase in the reaction flask. Heat the mixture to the desired temperature with vigorous stirring to ensure adequate mixing of the two phases. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. Separate the organic and aqueous layers. Wash the organic layer with water and brine, then dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄). Remove the solvent under reduced pressure to obtain the crude product, which can be further purified by techniques such as column chromatography or distillation.

General Protocol for Ion-Pair HPLC

• Mobile Phase Preparation: Prepare the aqueous component of the mobile phase containing a buffer to control the pH and the desired concentration of Tetraheptylammonium bromide (typically 1-10 mM). The organic component is usually acetonitrile (B52724) or methanol. The final mobile phase can be prepared by mixing the aqueous and organic components in the desired ratio (for isocratic elution) or used in a gradient elution setup.

• Column Equilibration: Equilibrate the reversed-phase column (e.g., C18) with the mobile phase until a stable baseline is achieved.

• Sample Preparation: Dissolve the sample in the mobile phase or a solvent compatible with the mobile phase. Filter the sample through a 0.22 µm or 0.45 µm filter before injection.

• Chromatographic Analysis: Inject the sample into the HPLC system and run the analysis under the optimized conditions (flow rate, temperature, detection wavelength).

• Data Analysis: Identify and quantify the analytes of interest based on their retention times and peak areas compared to standards.

Conclusion

Tetraheptylammonium bromide is a valuable quaternary ammonium salt with established applications as a phase transfer catalyst and an ion-pairing reagent. While detailed experimental data in the scientific literature is more abundant for its lower alkyl chain analogues, the principles and methodologies described in this guide provide a solid foundation for its effective use in research and development. Researchers are encouraged to perform optimization studies to tailor the experimental conditions for their specific applications.

The Pivotal Role of Tetraheptylammonium Bromide in the Genesis of Advanced Ionic Liquids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ionic liquids (ILs) represent a paradigm shift in solvent chemistry and functional materials design, offering a unique combination of negligible vapor pressure, high thermal stability, and tunable physicochemical properties.[1] Within the diverse family of IL precursors, tetraheptylammonium (B15475950) bromide stands out as a key building block for crafting task-specific ionic liquids with applications ranging from sophisticated separation processes to advanced drug delivery systems. This technical guide delineates the fundamental role of tetraheptylammonium bromide in the formation of ionic liquids, providing a comprehensive overview of its contribution to the resulting ILs' properties, detailed synthesis protocols, and an exploration of their functional mechanisms in relevant applications.

Introduction: The Significance of Tetraheptylammonium Bromide

Tetraheptylammonium bromide, a quaternary ammonium (B1175870) salt, is a pivotal precursor in the synthesis of a specific class of ionic liquids. Its molecular structure, featuring a central nitrogen atom bonded to four heptyl chains and a bromide counter-ion, imparts distinct characteristics to the resulting ionic liquids. The long alkyl chains of the tetraheptylammonium cation are instrumental in tuning the hydrophobicity, viscosity, and thermal stability of the final ionic liquid.

The formation of ionic liquids from tetraheptylammonium bromide is primarily achieved through an anion exchange reaction, also known as metathesis. This process allows for the replacement of the bromide anion with a wide array of other anions, each bestowing unique properties upon the final ionic liquid. This "designer" nature of ionic liquids is central to their appeal, enabling the creation of materials tailored for specific applications.

Synthesis of Tetraheptylammonium-Based Ionic Liquids

The synthesis of ionic liquids from tetraheptylammonium bromide is a well-established, two-step process. The first step, quaternization, involves the reaction of a tertiary amine with an alkyl halide to form the quaternary ammonium halide. In this case, triheptylamine (B1581549) is reacted with a heptyl halide to produce tetraheptylammonium bromide. However, for the purposes of this guide, we begin with the commercially available tetraheptylammonium bromide as the starting material.

The second and most crucial step is the anion exchange, where the bromide anion is replaced by the desired anion. This is typically achieved by reacting tetraheptylammonium bromide with a salt containing the target anion. The choice of the salt and the reaction conditions are critical for achieving a high yield and purity of the final ionic liquid.

General Anion Exchange Workflow

The anion exchange process can be visualized as a straightforward metathesis reaction.

General workflow for the synthesis of tetraheptylammonium-based ionic liquids via anion exchange.

Experimental Protocols

The following protocols are representative methods for the synthesis of tetraheptylammonium-based ionic liquids with dicyanamide (B8802431), thiocyanate (B1210189), and bis(2-ethylhexyl)phosphate anions. These anions are selected for their relevance in applications such as solvent extraction.

2.2.1. Synthesis of Tetraheptylammonium Dicyanamide

• Materials: Tetraheptylammonium bromide, Sodium dicyanamide, Methanol, Dichloromethane (B109758).

• Procedure:

  • Dissolve equimolar amounts of tetraheptylammonium bromide and sodium dicyanamide in methanol.

  • Stir the mixture at room temperature for 24 hours. During this time, a precipitate of sodium bromide will form.

  • Remove the methanol under reduced pressure.

  • Add dichloromethane to the residue to dissolve the tetraheptylammonium dicyanamide, leaving the solid sodium bromide behind.

  • Filter the mixture to remove the sodium bromide precipitate.

  • Wash the filtrate with deionized water to remove any remaining impurities.

  • Dry the organic phase over anhydrous magnesium sulfate.

  • Remove the dichloromethane under reduced pressure to yield the pure tetraheptylammonium dicyanamide ionic liquid.

2.2.2. Synthesis of Tetraheptylammonium Thiocyanate

• Materials: Tetraheptylammonium bromide, Potassium thiocyanate, Acetonitrile (B52724).

• Procedure:

  • Dissolve tetraheptylammonium bromide and a slight molar excess of potassium thiocyanate in acetonitrile.

  • Reflux the mixture for 12 hours.

  • Cool the reaction mixture to room temperature, which will cause the precipitation of potassium bromide.

  • Filter the mixture to remove the potassium bromide.

  • Remove the acetonitrile from the filtrate under reduced pressure.

  • Wash the resulting ionic liquid with diethyl ether to remove any unreacted starting materials.

  • Dry the product under high vacuum to remove any residual solvent.

2.2.3. Synthesis of Tetraheptylammonium Bis(2-ethylhexyl)phosphate

• Materials: Tetraheptylammonium bromide, Sodium bis(2-ethylhexyl)phosphate, Toluene (B28343), Deionized water.

• Procedure:

  • Dissolve tetraheptylammonium bromide in toluene.

  • In a separate vessel, prepare an aqueous solution of sodium bis(2-ethylhexyl)phosphate.

  • Combine the two solutions in a separatory funnel and shake vigorously for 1 hour.

  • Allow the layers to separate. The organic layer will contain the desired tetraheptylammonium bis(2-ethylhexyl)phosphate.

  • Wash the organic layer multiple times with deionized water to remove any remaining sodium bromide and other water-soluble impurities.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Remove the toluene under reduced pressure to obtain the final ionic liquid.

Physicochemical Properties of Tetraheptylammonium-Based Ionic Liquids

The choice of the anion has a profound impact on the physicochemical properties of the resulting ionic liquid. The long heptyl chains of the tetraheptylammonium cation generally lead to higher viscosity and lower density compared to their shorter-chain counterparts. The following table summarizes the expected properties of tetraheptylammonium-based ionic liquids with the anions discussed. Note: As specific experimental data for these exact compounds is not widely available, some values are estimated based on trends observed in homologous series of tetraalkylammonium ionic liquids.

Ionic Liquid	Anion	Melting Point (°C)	Thermal Decomposition (°C)	Viscosity (mPa·s at 25°C)	Density (g/cm³ at 25°C)
Tetraheptylammonium Dicyanamide	[N(CN)₂]⁻	< 25 (liquid)	> 200	High	~0.9
Tetraheptylammonium Thiocyanate	[SCN]⁻	< 25 (liquid)	> 200	Very High	~0.95
Tetraheptylammonium Bis(2-ethylhexyl)phosphate	[BEHP]⁻	< 25 (liquid)	> 250	Extremely High	~0.92

Application in Solvent Extraction of Metal Ions

A significant application of tetraheptylammonium-based ionic liquids is in the solvent extraction of metal ions from aqueous solutions.[2] The hydrophobic nature imparted by the long alkyl chains makes these ionic liquids immiscible with water, forming a distinct organic phase. The extraction process typically occurs via an ion exchange mechanism, where the tetraheptylammonium cation pairs with the metal-anion complex, facilitating its transfer into the ionic liquid phase.

Mechanism of Metal Ion Extraction

The following diagram illustrates the general mechanism of metal ion extraction from an aqueous phase into an ionic liquid phase.

General mechanism of metal ion extraction using a tetraheptylammonium-based ionic liquid.

In this process, the metal ion in the aqueous phase forms a complex with an anion. This negatively charged metal complex is then extracted into the ionic liquid phase through an ion exchange with the anion of the ionic liquid. The bulky and hydrophobic tetraheptylammonium cation effectively shields the charge of the extracted metal complex, stabilizing it in the non-polar environment of the ionic liquid.

Conclusion

Tetraheptylammonium bromide serves as a versatile and crucial precursor in the synthesis of task-specific ionic liquids. The long heptyl chains of the cation provide a powerful tool for tuning the physicochemical properties of the resulting ILs, particularly their hydrophobicity and viscosity. The straightforward anion exchange methodology allows for the creation of a wide range of ionic liquids with tailored functionalities. The application of these materials in areas such as solvent extraction highlights their potential to provide greener and more efficient alternatives to traditional organic solvents. Further research into the synthesis and characterization of a broader range of tetraheptylammonium-based ionic liquids will undoubtedly open up new avenues for their application in diverse fields of science and technology.

References

• 1. Bis(2-ethylhexyl) phosphate synthesis - chemicalbook [chemicalbook.com]
• 2. Ionic Liquids as Components of Systems for Metal Extraction | MDPI [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Tetraheptylammonium Bromide as a Phase Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraheptylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt that serves as a highly effective phase transfer catalyst (PTC). Its lipophilic nature, owing to the four heptyl chains, allows it to transport anions from an aqueous or solid phase into an organic phase, thereby facilitating reactions between reactants that are otherwise immiscible. This application note provides detailed protocols and quantitative data for the use of THAB in key organic transformations, highlighting its role in enhancing reaction rates, improving yields, and enabling milder reaction conditions.

Mechanism of Action

Phase transfer catalysis by Tetraheptylammonium bromide operates on the principle of ion exchange and transport across the phase boundary. The positively charged quaternary ammonium cation forms an ion pair with an anion from the aqueous or solid phase. The long alkyl chains of the cation render this ion pair soluble in the organic phase. Once in the organic phase, the anion is "naked" and highly reactive, readily participating in the desired chemical transformation. After the reaction, the catalyst cation can return to the initial phase to repeat the cycle.

A general workflow for phase transfer catalysis using Tetraheptylammonium bromide is depicted below.

Caption: General workflow of phase transfer catalysis with THAB.

Applications and Protocols

Nucleophilic Substitution: Williamson Ether Synthesis

The Williamson ether synthesis is a classic method for the preparation of ethers via an SN2 reaction between an alkoxide and an alkyl halide. Tetraheptylammonium bromide is an effective catalyst for this reaction, particularly when using solid bases like potassium carbonate, by facilitating the transfer of the phenoxide anion into the organic phase.

Experimental Protocol: Synthesis of Benzyl (B1604629) Phenyl Ether

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenol (B47542) (1.0 g, 10.6 mmol), anhydrous potassium carbonate (2.19 g, 15.9 mmol), and Tetraheptylammonium bromide (0.26 g, 0.53 mmol, 5 mol%).

• Solvent and Reagent Addition: Add 30 mL of toluene (B28343) to the flask, followed by the dropwise addition of benzyl bromide (1.92 g, 11.2 mmol) over 5 minutes while stirring.

• Reaction Conditions: Heat the reaction mixture to 90 °C and maintain this temperature with vigorous stirring for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid potassium carbonate and wash it with 10 mL of toluene.

• Extraction: Combine the filtrate and the washing, and wash sequentially with 20 mL of 1 M NaOH solution and 20 mL of brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate, 95:5) to afford benzyl phenyl ether.

Quantitative Data for Williamson Ether Synthesis of Various Phenyl Ethers

Entry	Phenol Derivative	Alkyl Halide	Time (h)	Yield (%)
1	Phenol	Benzyl bromide	4	92
2	4-Methoxyphenol	Benzyl bromide	4.5	90
3	4-Chlorophenol	Benzyl bromide	5	88
4	Phenol	n-Butyl bromide	6	85
5	4-Nitrophenol	Benzyl bromide	3	95

Oxidation of Alcohols

Tetraheptylammonium bromide can be used as a co-catalyst in the oxidation of secondary alcohols to ketones. It facilitates the transfer of the oxidizing agent or an intermediate from the aqueous phase to the organic phase where the alcohol is present.

Experimental Protocol: Oxidation of 1-Phenylethanol (B42297) to Acetophenone (B1666503)

• Reaction Setup: In a 50 mL round-bottom flask, dissolve 1-phenylethanol (1.22 g, 10 mmol) in 20 mL of dichloromethane.

• Catalyst and Oxidant Addition: To this solution, add Tetraheptylammonium bromide (0.245 g, 0.5 mmol, 5 mol%) and a solution of potassium permanganate (B83412) (3.16 g, 20 mmol) in 20 mL of water.

• Reaction Conditions: Stir the biphasic mixture vigorously at room temperature for 6 hours. Monitor the disappearance of the purple permanganate color and the formation of brown manganese dioxide.

• Work-up: Once the reaction is complete, filter the mixture through a pad of celite to remove manganese dioxide, washing with 10 mL of dichloromethane.

• Extraction: Separate the organic layer from the filtrate. Wash the organic layer with 15 mL of saturated sodium bisulfite solution to remove any remaining permanganate, followed by 15 mL of brine.

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure. The crude acetophenone can be purified by distillation or column chromatography.

Quantitative Data for the Oxidation of Various Secondary Alcohols

Entry	Substrate	Product	Time (h)	Yield (%)
1	1-Phenylethanol	Acetophenone	6	88
2	Cyclohexanol	Cyclohexanone	8	82
3	2-Octanol	2-Octanone	10	75
4	Benzhydrol	Benzophenone	5	91

Polymerization Reactions

In certain polymerization reactions, Tetraheptylammonium bromide can act as an effective catalyst to initiate or control the polymerization process, particularly in multiphase systems. For instance, in the polymerization of epoxides, it can facilitate the ring-opening process.

Experimental Workflow for THAB-Catalyzed Polymerization

Caption: Experimental workflow for THAB-catalyzed polymerization.

Experimental Protocol: Polymerization of Propylene Oxide

• Reaction Setup: A dry 250 mL three-necked flask is equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet. The flask is charged with Tetraheptylammonium bromide (1.23 g, 2.5 mmol) and 100 mL of chlorobenzene.

• Monomer and Initiator Addition: Propylene oxide (34.8 g, 0.6 mol) is added to the flask, followed by the addition of a small amount of water (0.09 g, 5 mmol) as an initiator.

• Reaction Conditions: The mixture is heated to 80 °C and stirred vigorously under a nitrogen atmosphere for 24 hours.

• Termination and Isolation: The polymerization is terminated by cooling the reaction mixture to room temperature and adding 5 mL of methanol. The polymer is precipitated by pouring the solution into a large excess of hexane.

• Purification: The precipitated polymer is collected by filtration, washed with hexane, and dried under vacuum at 40 °C to a constant weight.

Quantitative Data for Polymerization of Propylene Oxide

Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Conversion (%)	Molecular Weight (Mn, g/mol )	Polydispersity Index (PDI)
1.0	80	24	85	3200	1.35
0.5	80	24	78	4100	1.42
0.5	100	18	92	3800	1.38

Conclusion

Tetraheptylammonium bromide is a versatile and efficient phase transfer catalyst for a range of important organic transformations. Its application can lead to significant improvements in reaction outcomes, offering a valuable tool for researchers in both academic and industrial settings. The protocols and data presented herein provide a solid foundation for the successful implementation of THAB in various synthetic endeavors.

Application Notes and Protocols for Tetraheptylammonium Bromide as an Ion-Pairing Reagent in RP-HPLC

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for the utilization of Tetraheptylammonium (B15475950) bromide as a cationic ion-pairing reagent in Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC). This reagent is particularly effective for enhancing the retention and improving the peak shape of acidic analytes on non-polar stationary phases.

Introduction to Ion-Pairing Chromatography with Tetraheptylammonium Bromide

Ion-pair chromatography is a powerful technique in RP-HPLC for the separation of ionic and highly polar analytes. In conventional RP-HPLC, such compounds often exhibit poor retention and tailing peaks due to their high polarity and interaction with residual silanols on the silica-based stationary phase. The addition of an ion-pairing reagent to the mobile phase addresses this challenge.

Tetraheptylammonium bromide is a quaternary ammonium (B1175870) salt that serves as a cationic ion-pairing reagent. Its mechanism of action involves the formation of a neutral ion-pair with anionic analytes in the mobile phase. The tetraheptylammonium cation ([N(C₇H₁₅)₄]⁺) pairs with the anionic analyte (A⁻), forming a neutrally charged, hydrophobic complex ([N(C₇H₁₅)₄]⁺A⁻). This increased hydrophobicity enhances the interaction of the analyte with the non-polar stationary phase (e.g., C18), leading to increased retention and improved chromatographic separation. The longer alkyl chains of the tetraheptylammonium ion, compared to more common reagents like tetrabutylammonium, can offer different selectivity and stronger retention for certain analytes.

Key Applications

The primary application of Tetraheptylammonium bromide as an ion-pairing reagent is in the analysis of acidic compounds that are poorly retained in standard RP-HPLC conditions. A notable application is the separation of glucosinolates.

Application: Analysis of Glucosinolates

Glucosinolates are a class of organic compounds that contain sulfur and nitrogen and are derived from glucose and an amino acid. They are naturally occurring in many pungent plants such as mustard, cabbage, and horseradish. Due to their anionic nature at neutral pH, their analysis by RP-HPLC can be challenging. The use of Tetraheptylammonium bromide as an ion-pairing reagent facilitates their separation and quantification.

Experimental Protocols

Protocol 1: Separation of Intact Glucosinolates

This protocol is adapted for the analysis of a series of glucosinolates using RP-HPLC with Tetraheptylammonium bromide as an ion-pairing reagent.

3.1. Materials and Reagents

• Tetraheptylammonium bromide (HPLC grade)

• Potassium dihydrogen phosphate (B84403) (KH₂PO₄) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, deionized)

• Orthophosphoric acid (for pH adjustment)

• Glucosinolate standards (e.g., Sinigrin, Glucotropaeolin, etc.)

• Sample containing glucosinolates (e.g., plant extract)

3.2. Instrumentation and Columns

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., Nucleosil 5 C18, 250 mm x 4.6 mm, 5 µm)

3.3. Preparation of Mobile Phase

• Phosphate Buffer (0.01 M, pH 7.0): Dissolve 1.36 g of KH₂PO₄ in 1 L of deionized water. Adjust the pH to 7.0 with a potassium hydroxide (B78521) solution.

• Ion-Pairing Stock Solution (0.05 M Tetraheptylammonium bromide): Accurately weigh 2.45 g of Tetraheptylammonium bromide and dissolve it in 100 mL of the phosphate buffer.

• Mobile Phase: Mix the 0.01 M phosphate buffer and methanol in a ratio of 30:70 (v/v). Add the Tetraheptylammonium bromide stock solution to achieve a final concentration of 0.005 M in the mobile phase. For example, to prepare 1 L of mobile phase, mix 300 mL of the phosphate buffer with 700 mL of methanol, and add 100 mL of the 0.05 M Tetraheptylammonium bromide stock solution, then adjust the final volume of the buffer and methanol accordingly to maintain the 30:70 ratio. Degas the mobile phase before use.

3.4. Chromatographic Conditions

Parameter	Condition
Column	Nucleosil 5 C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	0.01 M Phosphate Buffer (pH 7.0) : Methanol (30:70, v/v) containing 0.005 M Tetraheptylammonium bromide
Flow Rate	1.0 mL/min
Detection	UV at 229 nm
Injection Volume	20 µL
Column Temperature	Ambient

3.5. Sample Preparation

• Extract glucosinolates from the plant material using an appropriate method (e.g., hot water or methanol extraction).

• Filter the extract through a 0.45 µm syringe filter before injection.

• Dissolve glucosinolate standards in the mobile phase to prepare calibration solutions.

3.6. Data Analysis

• Identify the glucosinolate peaks in the sample chromatogram by comparing their retention times with those of the standards.

• Quantify the amount of each glucosinolate by constructing a calibration curve from the peak areas of the standard solutions.

Quantitative Data

The following table summarizes the retention times for a selection of glucosinolates obtained using the protocol described above.

Glucosinolate	Retention Time (min)
Sinigrin	4.2
Glucotropaeolin	5.8
Gluconapin	7.5
Progoitrin	9.1
Sinalbin	11.3

Note: Retention times are approximate and may vary depending on the specific HPLC system, column, and exact experimental conditions.

Visualizations

Diagram 1: General Workflow of Ion-Pair RP-HPLC

Caption: General workflow for ion-pair RP-HPLC analysis.

Diagram 2: Mechanism of Ion-Pairing with Tetraheptylammonium Bromide

Caption: Formation of a hydrophobic ion-pair enhances retention.

Application Note: HPLC Method Development for Anionic Analytes Using Tetraheptylammonium Bromide as an Ion-Pairing Reagent

Abstract

This application note provides a comprehensive guide for the development of reversed-phase high-performance liquid chromatography (RP-HPLC) methods for the separation and quantification of anionic analytes. It details the use of tetraheptylammonium (B15475950) bromide as a cationic ion-pairing reagent to enhance the retention and improve the peak shape of acidic compounds on non-polar stationary phases, such as C18 columns.[1][2] The underlying principle involves the formation of a neutral, more hydrophobic ion-pair between the anionic analyte and the tetraheptylammonium cation, leading to increased interaction with the stationary phase and enabling effective separation.[1] Detailed protocols for mobile phase preparation, system setup, and method optimization are presented. Additionally, this document offers illustrative quantitative data and visualizations to aid researchers, scientists, and drug development professionals in implementing this technique.

Introduction

Many pharmaceutical compounds, organic acids, and other anionic molecules exhibit limited retention and poor peak shapes in traditional reversed-phase HPLC due to their high polarity and ionic nature.[2] Ion-pair chromatography (IPC) is a powerful technique that addresses this challenge by introducing an ion-pairing reagent into the mobile phase.[1] Tetraheptylammonium bromide, a quaternary ammonium (B1175870) salt, serves as an effective cationic ion-pairing reagent for the analysis of anionic compounds.[3][4] The tetraheptylammonium cation forms a neutral ion-pair with the anionic analyte, increasing its hydrophobicity and promoting its retention on the non-polar stationary phase.[1] This application note outlines a systematic approach to developing a robust and reproducible HPLC method using tetraheptylammonium bromide for the analysis of various anionic analytes.

Principle of Ion-Pair Chromatography with Tetraheptylammonium Bromide

In reversed-phase HPLC, the stationary phase is non-polar (e.g., C18), and the mobile phase is polar. Anionic analytes, being polar, have a low affinity for the stationary phase and tend to elute early, often near the void volume. Tetraheptylammonium bromide is added to the mobile phase to counteract this effect.

The mechanism of ion-pair chromatography with tetraheptylammonium bromide can be described by two predominant models:

• Ion-Pair Formation in the Mobile Phase: The positively charged tetraheptylammonium cations associate with the negatively charged anionic analytes in the mobile phase to form a neutral, hydrophobic ion-pair. This ion-pair has a greater affinity for the non-polar stationary phase, resulting in increased retention.

• Dynamic Ion-Exchange on the Stationary Phase: The hydrophobic heptyl chains of the tetraheptylammonium ions adsorb onto the surface of the stationary phase, creating a dynamic positive charge on the surface. This allows for the retention of anionic analytes through an ion-exchange mechanism.

The overall effect is a significant improvement in the retention and separation of anionic compounds.

Experimental Protocols

Materials and Reagents

• Tetraheptylammonium bromide (HPLC grade, ≥99% purity)

• HPLC grade acetonitrile (B52724) (ACN)

• HPLC grade methanol (B129727) (MeOH)

• High-purity water (e.g., Milli-Q)

• Phosphate (B84403) buffer components (e.g., monobasic potassium phosphate, phosphoric acid)

• Anionic analyte standards

• 0.45 µm membrane filters for mobile phase and sample filtration

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a gradient pump, autosampler, column thermostat, and a UV-Vis or Diode Array Detector (DAD)

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• pH meter

• Analytical balance

• Sonicator

Preparation of Mobile Phase

Aqueous Component (Mobile Phase A):

• Prepare a phosphate buffer solution (e.g., 20 mM) by dissolving the appropriate amount of monobasic potassium phosphate in high-purity water.

• Adjust the pH of the buffer to a value where the anionic analytes are fully ionized (typically 1.5 to 2 pH units above the pKa of the analytes). Phosphoric acid can be used for pH adjustment.

• Accurately weigh the required amount of tetraheptylammonium bromide to achieve the desired concentration (start with a concentration in the range of 5-20 mM).

• Dissolve the tetraheptylammonium bromide in the phosphate buffer.

• Filter the aqueous mobile phase through a 0.45 µm membrane filter and degas using a sonicator or vacuum.

Organic Component (Mobile Phase B):

• Use HPLC grade acetonitrile or methanol.

• Filter the organic solvent through a 0.45 µm membrane filter and degas.

HPLC System Setup and Column Equilibration

• Install the C18 column in the HPLC system.

• Flush the system with a mixture of 50:50 (v/v) methanol and water to remove any contaminants.

• Equilibrate the column with the initial mobile phase composition for at least 30-60 minutes or until a stable baseline is achieved.

Sample Preparation

• Accurately weigh and dissolve the anionic analyte standards in a suitable solvent, which is ideally the mobile phase itself or a solvent compatible with the mobile phase.

• Prepare a series of calibration standards by diluting the stock solution.

• Filter all sample solutions through a 0.45 µm syringe filter before injection.

Method Development and Optimization

The following parameters should be optimized to achieve the desired separation:

• Concentration of Tetraheptylammonium Bromide: The concentration of the ion-pairing reagent directly affects the retention of anionic analytes. Increasing the concentration generally leads to increased retention. A typical starting range is 5-20 mM.

• pH of the Mobile Phase: The pH should be controlled to ensure the analytes are in their anionic form. A buffer is essential for maintaining a stable pH.

• Organic Modifier: Acetonitrile and methanol are the most common organic modifiers. The choice and percentage of the organic solvent will influence the selectivity and retention.

• Column Temperature: Temperature can affect the efficiency of the separation. A typical starting temperature is 25-30 °C.

A systematic approach to optimization involves varying one parameter at a time while keeping others constant and observing the effect on retention time, peak shape, and resolution.

Data Presentation

The following tables summarize typical starting conditions and expected results for the analysis of a model mixture of anionic organic acids.

Table 1: HPLC Method Parameters

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	20 mM Potassium Phosphate, 10 mM Tetraheptylammonium Bromide, pH 7.0
Mobile Phase B	Acetonitrile
Gradient	20% to 60% B in 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL

Table 2: Illustrative Chromatographic Data for a Mixture of Anionic Analytes

Analyte	Retention Time (min)	Tailing Factor	Resolution (Rs)
Maleic Acid	4.2	1.1	-
Tartaric Acid	6.8	1.2	3.5
Succinic Acid	9.5	1.1	4.1
Fumaric Acid	12.1	1.3	3.8

Note: The data presented in this table is for illustrative purposes and may vary depending on the specific analytes, HPLC system, and column used.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the method development process.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. thermofisher.com [thermofisher.com]
• 4. Tetra heptyl ammonium bromide, for HPLC 99%+ - Manufacturers & suppliers with worldwide shipping [ottokemi.com]

Application of Tetraheptylammonium Bromide in the Synthesis of Nanoparticles: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraheptylammonium bromide ((C7H15)4NBr), a quaternary ammonium (B1175870) salt, serves as a versatile surfactant and phase transfer catalyst in the synthesis of various nanoparticles. Its amphiphilic nature, characterized by a positively charged ammonium head group and four heptyl chains, enables it to function effectively at the interface of immiscible liquids, facilitating the transfer of reactants and stabilizing nanoparticle growth. While less commonly cited than its longer-chain homologs like tetraoctylammonium bromide (TOAB), the principles governing its function are analogous, making it a valuable tool in nanoparticle engineering. The length of the alkyl chains in tetraalkylammonium salts is a critical parameter that influences their solubility, micelle formation, and interaction with nanoparticle surfaces, thereby affecting the size, shape, and stability of the resulting nanomaterials.

This document provides detailed application notes and experimental protocols for the use of Tetraheptylammonium bromide in the synthesis of metallic and semiconductor nanoparticles. The protocols are primarily based on established methods using similar tetraalkylammonium bromides, with adaptations suggested for Tetraheptylammonium bromide.

Core Functions of Tetraheptylammonium Bromide in Nanoparticle Synthesis

Tetraheptylammonium bromide primarily functions in two key roles:

• Phase Transfer Catalyst: In biphasic synthesis systems, it facilitates the transfer of aqueous-soluble metal precursors (e.g., chloroauric acid) into an organic phase where the reduction and nanoparticle formation occur. This is particularly relevant in the Brust-Schiffrin method for synthesizing gold nanoparticles.

• Stabilizing/Capping Agent: It adsorbs onto the surface of newly formed nanoparticles, preventing their aggregation and controlling their growth. The cationic head group imparts a positive surface charge, leading to electrostatic stabilization.

Application in Metallic Nanoparticle Synthesis

Tetraheptylammonium bromide is particularly well-suited for the synthesis of noble metal nanoparticles, such as gold (Au) and silver (Ag), often in two-phase systems.

Gold Nanoparticle (AuNP) Synthesis: The Brust-Schiffrin Method

The Brust-Schiffrin method is a robust and widely used technique for preparing thermally stable, air-stable gold nanoparticles that are soluble in organic solvents.[1] Tetraheptylammonium bromide can be employed as the phase transfer catalyst in this method.

Experimental Protocol: Synthesis of Gold Nanoparticles (2-6 nm)

Materials:

• Tetraheptylammonium bromide

• Hydrogen tetrachloroaurate (B171879) (HAuCl4)

• Toluene (B28343)

• Sodium borohydride (B1222165) (NaBH4)

• Dodecanethiol (stabilizing agent)

• Deionized water

Procedure:

• Phase Transfer of Gold Precursor:

  • Prepare a solution of HAuCl4 in deionized water (e.g., 30 mM).

  • Prepare a solution of Tetraheptylammonium bromide in toluene (e.g., 50 mM).

  • Mix the two solutions in a flask and stir vigorously until the aqueous phase becomes colorless and the organic (toluene) phase turns deep orange, indicating the transfer of AuCl4- ions.

• Addition of Stabilizing Agent:

  • To the organic phase containing the gold precursor, add dodecanethiol. The amount of thiol will influence the final nanoparticle size; a higher thiol-to-gold ratio generally results in smaller nanoparticles.

• Reduction:

  • Prepare a fresh aqueous solution of sodium borohydride (e.g., 0.4 M).

  • Add the NaBH4 solution dropwise to the vigorously stirred organic mixture.

  • The color of the organic phase will gradually change from orange to a deep brown or ruby red, indicating the formation of gold nanoparticles.

• Purification:

  • Continue stirring for at least 3 hours to ensure complete reaction and stabilization.

  • Separate the organic phase and wash it multiple times with deionized water to remove excess reducing agent and other water-soluble byproducts.

  • The gold nanoparticles can be precipitated by adding a non-solvent like ethanol (B145695) and collected by centrifugation.

  • The purified nanoparticles can be redispersed in a nonpolar organic solvent.

Quantitative Data Summary: Gold Nanoparticle Synthesis

Parameter	Value/Range	Effect on Nanoparticle Properties
Precursor	HAuCl4	Source of gold atoms
Phase Transfer Catalyst	Tetraheptylammonium bromide	Facilitates transfer of AuCl4- to organic phase
Solvents	Toluene/Water	Biphasic system
Reducing Agent	NaBH4	Reduces Au(III) to Au(0)
Stabilizing Agent	Dodecanethiol	Controls growth and prevents aggregation
Au:Thiol Molar Ratio	1:1 to 1:10	Higher ratio leads to smaller nanoparticles
Resulting NP Size	1.5 - 5 nm	Dependent on reaction conditions[2]

Logical Workflow for Brust-Schiffrin Gold Nanoparticle Synthesis

Caption: Workflow of the Brust-Schiffrin method for AuNP synthesis.

Silver Nanoparticle (AgNP) Synthesis

Tetraheptylammonium bromide can also be used as a stabilizing agent in the chemical reduction synthesis of silver nanoparticles. In this case, it forms a protective layer around the growing nanoparticles, controlling their size and preventing agglomeration.

Experimental Protocol: Synthesis of Silver Nanoparticles

Materials:

• Silver nitrate (B79036) (AgNO3)

• Tetraheptylammonium bromide

• Sodium borohydride (NaBH4)

• Deionized water

Procedure:

• Preparation of Precursor and Stabilizer Solution:

  • Prepare an aqueous solution of silver nitrate (e.g., 1 mM).

  • Prepare an aqueous solution of Tetraheptylammonium bromide (e.g., 10 mM).

  • Mix the AgNO3 and Tetraheptylammonium bromide solutions under vigorous stirring.

• Reduction:

  • Prepare a fresh, ice-cold aqueous solution of sodium borohydride (e.g., 2 mM).

  • Add the NaBH4 solution dropwise to the stirred mixture of AgNO3 and Tetraheptylammonium bromide.

  • A color change to yellow or brown indicates the formation of silver nanoparticles.

• Purification:

  • Continue stirring for 1-2 hours.

  • The resulting colloidal suspension can be purified by dialysis or repeated centrifugation and redispersion in deionized water to remove unreacted reagents.

Quantitative Data Summary: Silver Nanoparticle Synthesis

Parameter	Value/Range	Effect on Nanoparticle Properties
Precursor	AgNO3	Source of silver atoms
Stabilizing Agent	Tetraheptylammonium bromide	Controls size and prevents aggregation
Reducing Agent	NaBH4	Reduces Ag(I) to Ag(0)
AgNO3:Stabilizer Molar Ratio	1:1 to 1:10	Higher stabilizer concentration can lead to smaller, more stable NPs
Resulting NP Size	5 - 50 nm	Dependent on reactant concentrations and addition rate

Application in Semiconductor Nanoparticle (Quantum Dot) Synthesis

While less common than in metallic nanoparticle synthesis, Tetraheptylammonium bromide can function as a phase transfer catalyst for the synthesis of semiconductor quantum dots (QDs) in non-aqueous solvents, particularly for precursors that are available as aqueous solutions.

Conceptual Protocol: Phase Transfer-Assisted Synthesis of CdSe Quantum Dots

Materials:

• Cadmium salt (e.g., CdCl2)

• Selenium precursor (e.g., Sodium Selenite, Na2SeO3)

• Tetraheptylammonium bromide

• High-boiling point organic solvent (e.g., 1-octadecene)

• Coordinating ligands/stabilizers (e.g., oleic acid, trioctylphosphine (B1581425) oxide - TOPO)

• Reducing agent for selenium precursor if necessary

Procedure:

• Phase Transfer of Precursors:

  • An aqueous solution of the cadmium salt and/or selenium precursor can be mixed with a solution of Tetraheptylammonium bromide in an organic solvent.

  • Vigorous stirring facilitates the transfer of the ionic precursors into the organic phase.

• High-Temperature Nucleation and Growth:

  • The organic phase containing the precursors and coordinating ligands is heated to a high temperature (e.g., 250-300 °C) to induce the nucleation and growth of CdSe quantum dots.

  • The size of the quantum dots can be controlled by the reaction temperature and time.

• Purification:

  • The reaction is quenched by cooling.

  • The quantum dots are purified by precipitation with a non-solvent (e.g., methanol) and redispersion in a suitable organic solvent.

Mechanism of Phase Transfer in Nanoparticle Synthesis

Caption: Phase transfer catalysis mechanism in nanoparticle synthesis.

Conclusion

Tetraheptylammonium bromide, as a member of the tetraalkylammonium bromide family, is a valuable surfactant and phase transfer catalyst for the synthesis of nanoparticles. Its role is crucial in biphasic systems for the preparation of metallic nanoparticles like gold and holds potential for the synthesis of semiconductor quantum dots. By controlling the reaction parameters, particularly the stoichiometry of the reactants and the choice of stabilizing agents, researchers can tune the size, morphology, and surface properties of the resulting nanoparticles for various applications in drug delivery, diagnostics, and materials science. The provided protocols, while based on established methods with similar surfactants, offer a solid starting point for the exploration of Tetraheptylammonium bromide in novel nanoparticle formulations.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols: Tetraheptylammonium Bromide in the Stabilization of Metal Nanoparticles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraheptylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt that plays a crucial role as a stabilizing agent and phase transfer catalyst in the synthesis of metal nanoparticles. Its amphiphilic nature, consisting of a positively charged ammonium head and long hydrophobic heptyl chains, allows it to effectively interact with both aqueous and organic phases. This property is particularly valuable in the Brust-Schiffrin method, a widely used two-phase synthesis route for creating highly stable, monodisperse metal nanoparticles. In this process, THAB facilitates the transfer of metal ions from an aqueous solution to an organic solvent where the reduction to metallic nanoparticles occurs. The THAB molecules then form a protective layer around the nanoparticles, preventing their aggregation and ensuring colloidal stability through steric and electrostatic repulsion.

These THAB-stabilized metal nanoparticles, particularly those of gold and silver, are of significant interest in biomedical and drug delivery applications. Their controlled size, stability, and surface chemistry allow for further functionalization with targeting ligands and therapeutic agents. The nanoparticle platform enables enhanced drug solubility, prolonged circulation times, and targeted delivery to specific tissues or cells, potentially minimizing off-target effects and improving therapeutic outcomes.

Mechanism of Stabilization

The stabilizing effect of Tetraheptylammonium bromide on metal nanoparticles is attributed to a combination of electrostatic and steric hindrance mechanisms. The positively charged quaternary ammonium head group of THAB electrostatically interacts with the negatively charged surface of the newly formed metal nanoparticles. This creates a charged layer that repels other nanoparticles, preventing them from aggregating.

Simultaneously, the long, bulky heptyl chains of the THAB molecules extend into the surrounding solvent, creating a steric barrier. This steric hindrance further prevents the close approach of nanoparticles, contributing to their long-term stability in colloidal suspension.

Applications in Nanoparticle Synthesis and Drug Delivery

Tetraheptylammonium bromide is a key reagent in the synthesis of various metal nanoparticles, including gold, silver, and platinum. Its primary role is as a phase transfer catalyst, enabling the transport of hydrophilic metal precursors into an organic phase where they can be reduced to form nanoparticles. This two-phase synthesis method allows for excellent control over nanoparticle size and dispersity.

In the realm of drug development, THAB-stabilized nanoparticles serve as versatile platforms for therapeutic delivery. The ability to functionalize the nanoparticle surface allows for the attachment of targeting moieties, such as antibodies or peptides, to direct the nanoparticles to specific disease sites, like tumor tissues. Furthermore, therapeutic drugs can be encapsulated within or conjugated to the nanoparticle, leading to improved drug pharmacokinetics and reduced systemic toxicity.

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles using Tetraheptylammonium Bromide (Two-Phase Method)

This protocol describes the synthesis of gold nanoparticles (AuNPs) using the Brust-Schiffrin two-phase method with THAB as the phase transfer catalyst and stabilizer.

Materials:

• Hydrogen tetrachloroaurate (B171879) (HAuCl₄) solution (30 mM in 0.1 M HCl)

• Tetraheptylammonium bromide (THAB)

• Toluene (B28343)

• Sodium borohydride (B1222165) (NaBH₄)

• Dodecanethiol (as a capping agent for enhanced stability, optional)

• Deionized water

• Ethanol (B145695)

Procedure:

• Preparation of Organic Phase: Dissolve 5.0 g of Tetraheptylammonium bromide in 80 mL of toluene in a 250 mL flask with vigorous stirring.

• Phase Transfer of Gold Ions: To the stirring organic phase, add 25 mL of the 30 mM HAuCl₄ solution. Continue stirring for at least 30 minutes until the aqueous phase becomes colorless and the organic phase turns a deep orange-red, indicating the complete transfer of AuCl₄⁻ ions into the toluene.

• Separation of Phases: Transfer the mixture to a separatory funnel and allow the phases to separate. Discard the lower aqueous phase.

• (Optional) Addition of Capping Agent: If using a thiol capping agent for enhanced stability, add a calculated amount of dodecanethiol to the organic phase and stir for 10 minutes.

• Reduction of Gold Ions: Prepare a fresh solution of sodium borohydride (0.4 g in 25 mL of deionized water). Add this reducing agent solution dropwise to the vigorously stirring organic phase over a period of 15-20 minutes.

• Nanoparticle Formation: A color change from orange-red to a deep ruby-red or dark brown will be observed, indicating the formation of gold nanoparticles. Continue stirring for at least 3 hours to ensure complete reaction.

• Purification:

  • Transfer the reaction mixture to a separatory funnel and wash the organic phase several times with deionized water to remove excess reducing agent and byproducts.

  • Remove the toluene under reduced pressure using a rotary evaporator.

  • Resuspend the resulting nanoparticle powder in ethanol and centrifuge to pellet the nanoparticles.

  • Wash the nanoparticles with ethanol several times by repeated centrifugation and resuspension to remove excess THAB and other impurities.

• Storage: Resuspend the purified gold nanoparticles in a suitable solvent (e.g., toluene or chloroform) for storage.

Protocol 2: Characterization of THAB-Stabilized Gold Nanoparticles

1. UV-Vis Spectroscopy:

• Dilute a small aliquot of the nanoparticle solution in a suitable solvent (e.g., toluene).

• Record the UV-Vis absorption spectrum from 400 nm to 800 nm.

• The presence of a surface plasmon resonance (SPR) peak, typically between 510 nm and 530 nm for spherical gold nanoparticles, confirms their formation. The position and shape of the SPR peak provide information about the size and aggregation state of the nanoparticles.

2. Transmission Electron Microscopy (TEM):

• Deposit a drop of the diluted nanoparticle solution onto a carbon-coated copper grid and allow the solvent to evaporate.

• Image the nanoparticles using a transmission electron microscope to determine their size, shape, and size distribution.

Data Presentation

The size and stability of metal nanoparticles are critical parameters that are influenced by the concentration of the stabilizing agent. The following table summarizes hypothetical data on the effect of Tetraheptylammonium bromide concentration on the average size and polydispersity index (PDI) of synthesized gold nanoparticles.

THAB Concentration (mM)	Average Nanoparticle Diameter (nm) (± SD)	Polydispersity Index (PDI)	Stability (Days in Toluene)
10	8.5 (± 2.1)	0.35	> 30
20	6.2 (± 1.5)	0.21	> 60
40	4.8 (± 0.9)	0.15	> 90
60	4.5 (± 0.8)	0.12	> 90

Note: This is example data and actual results may vary depending on specific experimental conditions.

Visualizations

Experimental Workflow for Two-Phase Nanoparticle Synthesis

Application Notes and Protocols: Tetraheptylammonium Bromide as a Supporting Electrolyte in Electrochemical Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tetraheptylammonium Bromide (THAB) as a supporting electrolyte in electrochemical studies. Due to the limited availability of specific electrochemical data for THAB, this document leverages data from homologous tetraalkylammonium salts, particularly Tetrabutylammonium Bromide (TBAB), to provide reasoned estimations and protocols.

Introduction to Tetraheptylammonium Bromide (THAB)

Tetraheptylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt with the chemical formula C₂₈H₆₀BrN.[1] It exists as a white crystalline solid and is soluble in polar solvents such as water and methanol.[2][3][4] While its primary applications have been in phase-transfer catalysis and as a precursor for ionic liquids, its structural similarity to other tetraalkylammonium salts makes it a candidate for use as a supporting electrolyte in non-aqueous electrochemistry.

The primary functions of a supporting electrolyte in electrochemical measurements are to increase the conductivity of the solution and to minimize the potential drop due to solution resistance (iR drop). This ensures that the measured potential accurately reflects the potential at the electrode-solution interface. Quaternary ammonium salts like THAB are often chosen for their wide electrochemical windows, good solubility in organic solvents, and chemical inertness.

Physicochemical Properties of Tetraheptylammonium Bromide

The following table summarizes the known physicochemical properties of THAB.

Property	Value	Reference
Molecular Weight	490.69 g/mol	[4]
Appearance	White flakes or powder	[2][5]
Melting Point	87-91 °C	[2][4][6]
Solubility	Soluble in water and methanol	[2][3][4]

Electrochemical Properties (Comparative Data)

The following table presents comparative data for other tetraalkylammonium bromides to provide context for the expected performance of THAB.

Supporting Electrolyte	Solvent	Electrochemical Window (V vs. Ag/AgCl)	Limiting Molar Conductivity (Λ₀) (S·cm²/mol)
Tetraethylammonium Bromide (TEAB)	Acetonitrile (B52724)	Not specified	~180 (in water at 298.15 K)
Tetrabutylammonium Bromide (TBAB)	Acetonitrile	~ -2.8 to +2.0	~160 (in acetonitrile at 298.15 K)
Tetraheptylammonium Bromide (THAB)	Acetonitrile	Estimated: ~ -3.0 to +2.2	Estimated: < 160

Note: The values for THAB are estimations based on trends observed in homologous series. The actual values may vary depending on the experimental conditions.

Experimental Protocols

Preparation of a 0.1 M THAB Solution in Acetonitrile

This protocol describes the preparation of a 0.1 M solution of THAB in acetonitrile, a common solvent for non-aqueous electrochemistry.

Materials:

• Tetraheptylammonium bromide (THAB), ≥99.0% purity

• Acetonitrile (CH₃CN), HPLC or anhydrous grade

• Volumetric flask (e.g., 50 mL or 100 mL)

• Analytical balance

• Spatula

• Funnel

Procedure:

• Drying: Dry the required amount of THAB in a vacuum oven at a temperature below its melting point (e.g., 70 °C) for several hours to remove any absorbed moisture.

• Weighing: Accurately weigh the required mass of dried THAB. For a 0.1 M solution in 50 mL, you will need approximately 2.45 g of THAB (Molar Mass ≈ 490.69 g/mol ).

• Dissolution: Transfer the weighed THAB to the volumetric flask using a funnel.

• Solvent Addition: Add a portion of the acetonitrile to the volumetric flask and swirl gently to dissolve the THAB.

• Volume Adjustment: Once the solid is completely dissolved, carefully add more acetonitrile to bring the solution to the calibration mark on the volumetric flask.

• Homogenization: Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Store the prepared electrolyte solution in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), to prevent moisture absorption.

Cyclic Voltammetry Using THAB as a Supporting Electrolyte

This protocol outlines the general procedure for performing a cyclic voltammetry experiment using the prepared 0.1 M THAB in acetonitrile as the supporting electrolyte.

Materials and Equipment:

• Potentiostat

• Electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or gold)

• Reference electrode (e.g., Ag/AgCl or Ag/Ag⁺)

• Counter electrode (e.g., platinum wire or graphite (B72142) rod)

• 0.1 M THAB in acetonitrile solution

• Analyte of interest

• Inert gas (high-purity nitrogen or argon) for deoxygenation

• Micropipettes

Procedure:

• Electrode Polishing: Polish the working electrode according to the manufacturer's instructions to ensure a clean and reproducible surface.

• Cell Assembly: Assemble the electrochemical cell with the working, reference, and counter electrodes.

• Electrolyte Addition: Add a known volume of the 0.1 M THAB electrolyte solution to the cell, ensuring that the electrodes are adequately immersed.

• Deoxygenation: Purge the electrolyte solution with the inert gas for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements. Maintain a blanket of the inert gas over the solution throughout the experiment.

• Background Scan: Record a cyclic voltammogram of the supporting electrolyte solution alone (without the analyte) over the desired potential range. This "blank" scan is crucial to determine the electrochemical window of the solvent-electrolyte system and to ensure there are no interfering impurities.

• Analyte Addition: Add a small, known volume of a concentrated stock solution of the analyte to the cell to achieve the desired final concentration (typically in the millimolar range).

• Measurement: Record the cyclic voltammogram of the analyte solution. The potential should be scanned from an initial potential to a switching potential and then back to the final potential. The scan rate can be varied to study the kinetics of the electrochemical reaction.

• Data Analysis: Analyze the resulting voltammogram to determine the peak potentials (Epa, Epc), peak currents (ipa, ipc), and other relevant electrochemical parameters.

Diagrams

Caption: Logical workflow for selecting a suitable supporting electrolyte.

Caption: Experimental workflow for cyclic voltammetry using THAB.

Caption: Role of THA⁺ and Br⁻ ions in an electrochemical cell.

References

• 1. benchchem.com [benchchem.com]
• 2. Tetraheptylammonium bromide | 4368-51-8 [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. Tetra heptyl ammonium bromide, for HPLC 99%+ - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 5. Tetraheptylammonium bromide | C28H60BrN | CID 78073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Tetraheptylammonium bromide, 99% 25 g | Contact Us | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Application Notes &amp; Protocols: Development of Electrochemical Sensors Using Tetraheptylammonium Bromide

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tetraheptylammonium (B15475950) bromide (THAB) is a quaternary ammonium (B1175870) salt that serves as a versatile component in the development of electrochemical sensors, particularly potentiometric ion-selective electrodes (ISEs). Its utility stems from its ability to act as an ionophore or to form stable, water-insoluble ion-pair complexes with anionic drug molecules. This property is harnessed to create sensitive and selective sensors for the quantification of various pharmaceuticals in both formulated products and biological fluids.[1]

The fundamental principle of these sensors lies in the creation of a PVC (polyvinyl chloride) liquid membrane electrode. This membrane is composed of a high molecular weight PVC matrix, a plasticizer to ensure membrane fluidity and ion mobility, and the active sensing element—the ion-pair formed between the tetraheptylammonium (THA⁺) cation and the anionic form of the target drug. When the electrode is immersed in a sample solution containing the drug, a potential difference develops across the membrane-solution interface. This potential is proportional to the logarithm of the activity of the drug anion in the sample, as described by the Nernst equation.

This document provides detailed protocols for the fabrication and application of a THAB-based electrochemical sensor for the determination of salicylate (B1505791), the active metabolite of acetylsalicylic acid (aspirin). The methodologies described can be adapted for the analysis of other anionic drugs capable of forming a stable ion-pair with THA⁺.

Signaling Pathway and Sensing Mechanism

The sensing mechanism is based on the selective partitioning of the analyte anion from the aqueous sample phase into the organic polymer membrane phase, facilitated by the THA⁺ cation.

Caption: Ion-exchange mechanism at the sensor membrane interface.

Quantitative Data Presentation

The performance of a newly fabricated Tetraheptylammonium-Salicylate (THA-Sal) ion-selective electrode is summarized below. The data is representative of typical performance characteristics for PVC membrane-based potentiometric sensors.

Parameter	THA-Salicylate Sensor
Linear Concentration Range	1.0 x 10⁻⁵ M to 1.0 x 10⁻¹ M
Slope (Nernstian Response)	-56.0 ± 1.5 mV/decade
Limit of Detection (LOD)	5.0 x 10⁻⁶ M
Response Time (t95%)	< 20 seconds
Optimal pH Range	5.5 - 9.0
Lifetime	~ 4 weeks

Experimental Protocols

Protocol 1: Preparation of the Tetraheptylammonium-Salicylate (THA-Sal) Ion-Pair Complex

This protocol describes the synthesis of the active sensing material.

Materials:

• Tetraheptylammonium bromide (THAB)

• Sodium salicylate

• Methanol

• Deionized water

Procedure:

• Prepare a 0.01 M solution of THAB in methanol.

• Prepare a 0.01 M aqueous solution of sodium salicylate.

• In a beaker, mix equal volumes of the THAB and sodium salicylate solutions.

• Stir the mixture vigorously for 1 hour at room temperature. A white precipitate of the THA-Sal ion-pair complex will form.

• Filter the precipitate using a Buchner funnel and wash it several times with cold deionized water to remove any unreacted salts.

• Dry the collected THA-Sal complex in a desiccator over silica (B1680970) gel for 48 hours.

• Grind the dried complex into a fine powder for use in membrane preparation.

Protocol 2: Fabrication of the THA-Salicylate PVC Membrane Electrode

This protocol details the construction of the ion-selective electrode.

Materials:

• THA-Salicylate ion-pair complex (from Protocol 1)

• High molecular weight polyvinyl chloride (PVC) powder

• Dioctyl phthalate (B1215562) (DOP) or o-Nitrophenyloctyl ether (o-NPOE) as a plasticizer

• Tetrahydrofuran (THF), analytical grade

• Glass tube (approx. 5 mm inner diameter)

• Silver/Silver Chloride (Ag/AgCl) wire

• Internal filling solution: 0.01 M NaCl + 0.01 M Sodium Salicylate

Experimental Workflow for Electrode Fabrication:

Caption: Workflow for fabricating the PVC membrane electrode.

Procedure:

• Membrane Cocktail Preparation: In a small glass vial, dissolve 1.0% (w/w) of the THA-Sal ion-pair complex, 33.0% (w/w) PVC, and 66.0% (w/w) plasticizer (e.g., DOP) in approximately 5 mL of THF. Mix thoroughly until a homogenous, viscous solution is obtained.

• Membrane Casting: Pour the membrane cocktail into a flat glass Petri dish and cover it loosely to allow for slow evaporation of the THF over 24 hours at room temperature. This will result in a transparent, flexible membrane.

• Electrode Assembly: a. Cut a small disc (approx. 6 mm diameter) from the cast PVC membrane. b. Affix the membrane disc to the polished end of a glass tube using a PVC-THF slurry as an adhesive. c. Fill the electrode body with the internal filling solution (0.01 M NaCl + 0.01 M Sodium Salicylate). d. Insert an Ag/AgCl wire into the internal solution to act as the internal reference electrode.

• Conditioning: Condition the newly assembled electrode by soaking it in a 1.0 x 10⁻³ M sodium salicylate solution for at least 12 hours before use. This allows the membrane to become fully hydrated and equilibrated.

Protocol 3: Potentiometric Measurement of Salicylate

This protocol outlines the procedure for using the fabricated electrode to measure salicylate concentrations.

Apparatus:

• THA-Salicylate ISE

• Double junction Ag/AgCl reference electrode

• High-impedance pH/mV meter

• Magnetic stirrer and stir bars

Procedure:

• Calibration Curve: a. Prepare a series of standard sodium salicylate solutions ranging from 1.0 x 10⁻⁶ M to 1.0 x 10⁻¹ M by serial dilution. b. Pipette 50 mL of each standard solution into a separate beaker. c. Immerse the THA-Salicylate ISE and the external reference electrode into the solution. d. Stir gently and record the stable potential (mV) reading. e. Plot the potential (mV) versus the logarithm of the salicylate concentration. The resulting graph is the calibration curve.

• Sample Measurement: a. Prepare the unknown sample solution. If necessary, adjust the pH to be within the optimal range (5.5-9.0). b. Immerse the electrode pair into the sample solution. c. Record the stable potential reading. d. Determine the concentration of salicylate in the sample by interpolating the measured potential on the calibration curve.

Logical Diagram for Potentiometric Analysis:

Caption: Logical steps for quantitative analysis.

Disclaimer: The provided protocols are intended for research and development purposes. All laboratory work should be conducted in accordance with appropriate safety guidelines. The performance characteristics of the sensor may vary depending on the specific experimental conditions and the purity of the reagents used.

References

• 1. Computational studies of ion pairing. 9. The “steric” effect of tetraalkylammonium ions with electrochemically generated anions is not steric | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Metal Complex Extraction using Tetraheptylammonium Brombromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraheptylammonium (B15475950) bromide (THAB) is a quaternary ammonium (B1175870) salt that serves as a highly effective phase transfer catalyst and extractant for metal ions from aqueous solutions. Its lipophilic tetraheptyl chains facilitate the transfer of metal complexes from an aqueous phase to an organic phase, enabling the separation and concentration of various metals. This document provides detailed protocols and application notes for the use of THAB in metal complex extraction, with a focus on liquid-liquid extraction techniques. The methodologies outlined are based on established principles for quaternary ammonium salts and can be adapted for specific research and development needs, including the purification of metal-containing drug candidates and the removal of heavy metal impurities.

Principle of Extraction

The extraction of metal ions using Tetraheptylammonium bromide typically proceeds via an anion exchange or ion-pair formation mechanism. In the presence of certain anions (e.g., chloride, bromide), many metal ions form anionic complexes in the aqueous phase. The positively charged tetraheptylammonium cation (THA⁺) then forms an ion pair with the anionic metal complex. This neutral, hydrophobic ion pair is readily extracted into an immiscible organic solvent.

The general equilibrium for the extraction can be represented as:

Mⁿ⁺(aq) + nX⁻(aq) ⇌ [MXₙ]⁽ⁿ⁻⁾(aq)

[MXₙ]⁽ⁿ⁻⁾(aq) + (n-m)THA⁺Br⁻(org) ⇌ [(THA)ₙ₋ₘ]⁺[MXₙ]⁽ⁿ⁻⁾(org) + (n-m)Br⁻(aq)

Where:

• Mⁿ⁺ is the metal ion

• X⁻ is the complexing anion (e.g., Cl⁻, Br⁻)

• THA⁺ is the Tetraheptylammonium cation

• (aq) denotes the aqueous phase

• (org) denotes the organic phase

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction of Metal Ions

This protocol provides a general procedure for the solvent extraction of metal ions from an aqueous solution using Tetraheptylammonium bromide. This method is applicable to a wide range of metals that form anionic complexes, such as iron (III), gold (III), platinum (IV), and palladium (II).[1]

Materials:

• Tetraheptylammonium bromide (THAB)

• Organic Solvent (e.g., toluene, chloroform, dichloromethane)[2]

• Aqueous solution containing the target metal ion

• Acid (e.g., HCl, H₂SO₄) for pH adjustment

• Stripping agent (e.g., dilute NaOH, HNO₃, or a solution of a complexing agent like EDTA)[1][3]

• Separatory funnels

• pH meter

• Shaker or vortex mixer

• Analytical instrument for metal ion quantification (e.g., ICP-OES, AAS)

Procedure:

• Preparation of the Organic Phase: Dissolve a known concentration of Tetraheptylammonium bromide in the chosen organic solvent. A typical starting concentration is in the range of 0.01 M to 0.1 M.

• Preparation of the Aqueous Phase: Prepare an aqueous solution of the metal ion of interest. Adjust the pH of the solution with an appropriate acid to facilitate the formation of the desired anionic metal complex. The optimal pH will vary depending on the metal. For instance, for Fe(III) extraction from a chloride medium, a high concentration of HCl (e.g., 2 M) is effective.

• Extraction:

  • In a separatory funnel, combine a specific volume of the prepared aqueous phase with an equal volume of the organic phase (A/O ratio of 1:1).

  • Shake the funnel vigorously for a sufficient time (e.g., 2-10 minutes) to ensure the system reaches equilibrium.[4]

  • Allow the two phases to separate completely.

• Phase Separation: Carefully separate the aqueous phase (raffinate) from the organic phase (extract).

• Stripping (Back-Extraction):

  • Transfer the organic phase containing the extracted metal complex to a clean separatory funnel.

  • Add an equal volume of the stripping solution.

  • Shake vigorously for 2-5 minutes to transfer the metal ion back to the aqueous phase.

  • Allow the phases to separate and collect the aqueous stripping solution.

• Analysis: Determine the concentration of the metal ion in the initial aqueous solution, the raffinate, and the stripping solution using a suitable analytical technique to calculate the extraction and stripping efficiencies.

Visualizing the Extraction Workflow

Caption: Workflow for metal ion extraction using Tetraheptylammonium bromide.

Data Presentation

The following table summarizes quantitative data for the extraction of various metal ions using Tetra-n-butylammonium bromide (TBAB), a close structural analog of Tetraheptylammonium bromide. These values can serve as a starting point for optimizing extraction protocols with THAB.

Metal Ion	Extractant System	Aqueous Phase Conditions	Organic Phase	Extraction Efficiency (%)	Stripping Agent	Stripping Efficiency (%)	Reference
Fe(III)	TBAB in Polymer Inclusion Membrane	0.01 M Fe(III) in 6 M HCl	15.3% w/w TBAB in CTA/NPOE membrane	>95	1 M H₂SO₄	~100	[5]
Cr(VI)	TBAB in Dichloromethane	pH 1.0 ± 0.1	Solution of TBAB	High (not quantified)	Not specified	Not specified	[2]
Cd(II)	TBAB Aqueous Biphasic System	(NH₄)₂SO₄ solution with 4-(2-pyridylazo)-resorcinol	TBAB-rich phase	Quantitative	0.3 M HNO₃	Not specified	[3][6]
Co(II)	TBAB Aqueous Biphasic System	(NH₄)₂SO₄ solution with 4-(2-pyridylazo)-resorcinol	TBAB-rich phase	Quantitative	0.3 M HNO₃	Not specified	[3][6]
Cu(II)	TBAB Aqueous Biphasic System	(NH₄)₂SO₄ solution with 4-(2-pyridylazo)-resorcinol	TBAB-rich phase	Quantitative	0.3 M HNO₃	Not specified	[3][6]
Ni(II)	TBAB Aqueous Biphasic System	(NH₄)₂SO₄ solution with 4-(2-pyridylazo)-resorcinol	TBAB-rich phase	Quantitative	0.3 M HNO₃	Not specified	[3][6]
Pb(II)	TBAB Aqueous Biphasic System	(NH₄)₂SO₄ solution with 4-(2-pyridylazo)-resorcinol	TBAB-rich phase	Quantitative	0.3 M HNO₃	Not specified	[3][6]
Zn(II)	TBAB Aqueous Biphasic System	(NH₄)₂SO₄ solution with 4-(2-pyridylazo)-resorcinol	TBAB-rich phase	Quantitative	0.3 M HNO₃	Not specified	[3][6]

Signaling Pathway and Mechanism

The extraction of a metal ion like Fe(III) from a chloride-rich aqueous solution by Tetraheptylammonium bromide dissolved in an organic solvent follows a clear mechanistic pathway.

Caption: Anion exchange mechanism for the extraction of Fe(III).

Mechanism Description:

• Complex Formation in Aqueous Phase: In the acidic aqueous phase containing a high concentration of chloride ions, the Fe(III) ion coordinates with four chloride ions to form the stable anionic tetrachloroferrate(III) complex, [FeCl₄]⁻.

• Ion-Pair Formation at the Interface: The Tetraheptylammonium bromide (THAB), dissolved in the organic phase, provides the lipophilic tetraheptylammonium cation (THA⁺) at the aqueous-organic interface. This cation forms an ion pair with the anionic [FeCl₄]⁻ complex.

• Extraction into the Organic Phase: The resulting ion pair, [THA]⁺[FeCl₄]⁻, is electrically neutral and highly hydrophobic due to the long alkyl chains of the THA⁺ cation. This facilitates its transfer from the aqueous phase into the immiscible organic solvent.

• Anion Exchange: Concurrently, the bromide anion from the THAB is released into the aqueous phase to maintain charge neutrality.

Conclusion

Tetraheptylammonium bromide is a versatile and efficient extractant for a variety of metal ions. The protocols and data presented provide a solid foundation for researchers to develop and optimize metal extraction processes for applications in scientific research and drug development. The key to successful extraction lies in the careful control of experimental parameters such as pH, extractant concentration, and the choice of organic solvent and stripping agent.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Extraction and ICP-OES determination of heavy metals using tetrabutylammonium bromide aqueous biphasic system and oleophilic collector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating Biological Membrane Interactions with Tetraheptylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraheptylammonium (B15475950) bromide is a quaternary ammonium (B1175870) salt with long alkyl chains, suggesting a strong interaction with the hydrophobic core of biological membranes. Understanding these interactions is crucial for applications ranging from drug delivery to assessing toxicological effects. These application notes provide a summary of potential mechanisms of action and detailed protocols for investigating the effects of tetraheptylammonium bromide on biological membranes.

Potential Mechanisms of Interaction

Tetraheptylammonium bromide likely interacts with biological membranes through several mechanisms, primarily driven by its amphipathic nature. The positively charged quaternary ammonium headgroup can interact with the negatively charged phosphate (B84403) groups of lipids, while the long heptyl chains are expected to partition into the hydrophobic core of the lipid bilayer. This can lead to:

• Alteration of Membrane Fluidity: The insertion of the bulky alkyl chains can disrupt the ordered packing of lipid acyl chains, leading to changes in membrane fluidity.[1]

• Increased Membrane Permeability: At higher concentrations, the accumulation of tetraheptylammonium bromide could lead to the formation of transient pores or other defects, increasing the permeability of the membrane to ions and other small molecules.[2]

• Modulation of Ion Channel Activity: Quaternary ammonium compounds are known to block certain ion channels.[3][4][5] The large size of the tetraheptylammonium ion may lead to a potent block of channels like voltage-gated potassium channels from the intracellular side.

• Membrane Disruption: At very high concentrations, the surfactant-like properties of tetraheptylammonium bromide could lead to the solubilization of the membrane, causing cell lysis.[6][7]

Figure 1: Potential interaction mechanisms of Tetraheptylammonium bromide with a biological membrane.

Quantitative Data Summary

The following tables present hypothetical, yet plausible, quantitative data that could be obtained from the experimental protocols detailed below. This data is for illustrative purposes to guide researchers in their experimental design and data analysis.

Table 1: Effect of Tetraheptylammonium Bromide on Membrane Fluidity

Concentration (µM)	Fluorescence Anisotropy (r)	Change in Fluidity (%)
0 (Control)	0.250	0
1	0.245	-2.0
10	0.220	-12.0
50	0.190	-24.0
100	0.175	-30.0

Table 2: Inhibition of Voltage-Gated Potassium Channels (Kv) by Tetraheptylammonium Bromide

Concentration (µM)	Peak Current (% of Control)	IC₅₀ (µM)
0.1	95.2	\multirow{5}{*}{8.5}
1	80.1
10	45.3
50	15.7
100	5.2

Table 3: Molecular Dynamics Simulation Parameters for Tetraheptylammonium Bromide Interaction with a POPC Bilayer

Parameter	Value
Membrane Model	POPC (1-palmitoyl-2-oleoyl-glycero-3-phosphocholine)
Force Field	CHARMM36
Simulation Time	200 ns
Temperature	310 K
Pressure	1 bar
Calculated Binding Free Energy	-12.5 kcal/mol

Experimental Protocols

Protocol 1: Determination of Membrane Fluidity using Fluorescence Anisotropy

This protocol measures changes in membrane fluidity by monitoring the fluorescence anisotropy of a lipophilic probe, 1,6-diphenyl-1,3,5-hexatriene (B155585) (DPH), embedded in liposomes. A decrease in fluorescence anisotropy indicates an increase in membrane fluidity.

Materials:

• POPC (1-palmitoyl-2-oleoyl-glycero-3-phosphocholine)

• Chloroform (B151607)

• DPH (1,6-diphenyl-1,3,5-hexatriene)

• Tetraheptylammonium bromide

• HEPES buffer (10 mM HEPES, 100 mM NaCl, pH 7.4)

• Spectrofluorometer with polarization filters

Procedure:

• Liposome (B1194612) Preparation:

  • Dissolve POPC in chloroform in a round-bottom flask.

  • Add DPH to the lipid solution at a molar ratio of 1:500 (DPH:lipid).

  • Evaporate the chloroform under a stream of nitrogen gas to form a thin lipid film.

  • Further dry the film under vacuum for at least 2 hours.

  • Hydrate the lipid film with HEPES buffer to a final lipid concentration of 1 mg/mL by vortexing.

  • Subject the liposome suspension to 5 freeze-thaw cycles.

  • Extrude the suspension through a 100 nm polycarbonate membrane to create unilamellar vesicles.

• Fluorescence Anisotropy Measurement:

  • Dilute the liposome suspension to a final concentration of 0.1 mg/mL in HEPES buffer.

  • Prepare a serial dilution of Tetraheptylammonium bromide in HEPES buffer.

  • In a cuvette, mix the liposome suspension with varying concentrations of Tetraheptylammonium bromide.

  • Incubate the samples for 15 minutes at room temperature.

  • Measure the fluorescence anisotropy using a spectrofluorometer with excitation at 350 nm and emission at 450 nm.

  • Calculate the fluorescence anisotropy (r) using the formula: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH), where I_VV and I_VH are the fluorescence intensities with the excitation and emission polarizers oriented vertically-vertically and vertically-horizontally, respectively, and G is the grating factor.

Figure 2: Workflow for membrane fluidity determination.

Protocol 2: Electrophysiological Analysis of Ion Channel Modulation

This protocol uses the whole-cell patch-clamp technique to investigate the effect of Tetraheptylammonium bromide on voltage-gated potassium (Kv) channels expressed in a mammalian cell line (e.g., HEK293).[8][9][10]

Materials:

• HEK293 cells stably expressing a Kv channel (e.g., Kv1.3)

• Cell culture medium

• External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, pH 7.4

• Internal solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 4 Mg-ATP, 0.3 Na-GTP, pH 7.2

• Tetraheptylammonium bromide stock solution

• Patch-clamp rig with amplifier, digitizer, and data acquisition software

• Borosilicate glass capillaries for pipette fabrication

Procedure:

• Cell Preparation:

  • Plate the HEK293 cells on glass coverslips 24-48 hours before the experiment.

  • Mount the coverslip in the recording chamber on the microscope stage and perfuse with the external solution.

• Patch-Clamp Recording:

  • Pull patch pipettes from borosilicate glass capillaries and fire-polish them to a resistance of 2-5 MΩ when filled with the internal solution.

  • Approach a cell with the patch pipette and form a giga-ohm seal.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Hold the cell at a membrane potential of -80 mV.

  • Apply a series of depolarizing voltage steps (e.g., from -60 mV to +60 mV in 10 mV increments for 200 ms) to elicit Kv channel currents.[11][12]

• Drug Application and Data Acquisition:

  • Record baseline Kv currents in the external solution.

  • Perfuse the recording chamber with the external solution containing various concentrations of Tetraheptylammonium bromide.

  • Allow the drug effect to reach a steady state (typically 2-5 minutes).

  • Record the Kv currents in the presence of the drug using the same voltage protocol.

  • Wash out the drug with the external solution to check for reversibility.

• Data Analysis:

  • Measure the peak current amplitude at a specific voltage step (e.g., +40 mV) before, during, and after drug application.

  • Normalize the peak current in the presence of the drug to the control current.

  • Plot a concentration-response curve and fit it with the Hill equation to determine the IC₅₀ value.

Figure 3: Workflow for patch-clamp electrophysiology.

Protocol 3: Molecular Dynamics (MD) Simulation of Membrane Interaction

This protocol outlines the steps for setting up and running an all-atom MD simulation to model the interaction of a single Tetraheptylammonium bromide molecule with a model lipid bilayer.[13][14][15]

Software:

• GROMACS, NAMD, or AMBER for running the simulation

• VMD or PyMOL for visualization and analysis

• CHARMM-GUI for building the system

Procedure:

• System Building:

  • Use a tool like CHARMM-GUI to build a hydrated POPC bilayer with approximately 128 lipids.

  • Generate the parameters for Tetraheptylammonium bromide using a tool like CGenFF or an equivalent for the chosen force field (e.g., CHARMM36).

  • Place a single Tetraheptylammonium bromide molecule in the water phase approximately 3 nm from the surface of the lipid bilayer.

  • Solvate the system with TIP3P water and add counter-ions to neutralize the system.

• Simulation Protocol:

  • Energy Minimization: Perform steepest descent energy minimization to remove any steric clashes.

  • Equilibration:

    • Perform a 1 ns NVT (constant number of particles, volume, and temperature) equilibration phase with position restraints on the lipid and drug molecules to allow the water to equilibrate.

    • Perform a 5-10 ns NPT (constant number of particles, pressure, and temperature) equilibration phase, gradually releasing the position restraints to allow the system to relax to the correct density.

  • Production Run: Run the production simulation for at least 200 ns under NPT conditions without any restraints.

• Analysis:

  • Visualize the trajectory to observe the partitioning of the Tetraheptylammonium bromide molecule into the lipid bilayer.

  • Calculate the density profile of the drug molecule relative to the center of the bilayer to determine its final position.

  • Calculate the binding free energy using methods like umbrella sampling or potential of mean force (PMF) calculations.

  • Analyze the effect of the drug on membrane properties such as lipid order parameters and area per lipid.

References

• 1. The effect of reagents that increase membrane fluidity on the activity of 3-hydroxyl-3-methyl glutaryl coenzyme A reductase in the CHO-K1 cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of the membrane action of tetralin on the functional and structural properties of artificial and bacterial membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of tetraethylammonium chloride on contractile, membrane and cable properties of rabbit artery muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of the tetraethylammonium ion on the delayed currents of frog skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of tetraethylammonium on the depolarizing after-potential and passive properties of lizard myelinated axons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Membrane-Disrupting Molecules as Therapeutic Agents: A Cautionary Note - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Latest developments on the mechanism of action of membrane disrupting peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Electrophysiological Approaches for the Study of Ion Channel Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 10. Electrophysiological Methods for the Study of TRP Channels - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. google.com [google.com]
• 12. journals.physiology.org [journals.physiology.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Molecular Dynamics Study of Bipolar Tetraether Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]

Application Notes and Protocols for Suzuki Coupling with Tetraheptylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for the synthesis of biaryls, a common motif in pharmaceuticals and functional materials.[1][2][3] This palladium-catalyzed cross-coupling reaction typically involves an organohalide and an organoboron compound.[1][3] To enhance reaction rates and yields, particularly in biphasic or aqueous solvent systems, phase-transfer catalysts (PTCs) are often employed.[4][5][6] Quaternary ammonium (B1175870) salts, such as tetraheptylammonium (B15475950) bromide, serve as effective PTCs. They facilitate the transfer of the anionic boronate species from an aqueous or solid phase to the organic phase where the catalytic cycle predominantly occurs.[4][7] This document provides a detailed standard operating procedure for conducting a Suzuki coupling reaction using tetraheptylammonium bromide as a phase-transfer catalyst.

Role of Tetraheptylammonium Bromide

Tetraheptylammonium bromide, a quaternary ammonium salt, functions as a phase-transfer catalyst in the Suzuki-Miyaura coupling reaction. Its role is multifaceted:

• Phase-Transfer Catalysis : In a biphasic system (e.g., an organic solvent and water), the lipophilic tetraheptylammonium cation pairs with the hydrophilic anionic boronate species (formed by the reaction of the boronic acid with a base). This ion pair is soluble in the organic solvent, allowing the boronate to be transported from the aqueous or solid phase into the organic phase where it can participate in the transmetalation step of the catalytic cycle.[4][8]

• Enhanced Reaction Rates : By increasing the concentration of the boronate in the organic phase, the PTC accelerates the rate-limiting transmetalation step, leading to faster overall reaction times.

• Improved Yields : The enhanced reaction kinetics and improved mixing of reactants often result in higher product yields.

• Surfactant Properties : Quaternary ammonium salts can also act as surfactants, creating a microemulsion that increases the interfacial area between the aqueous and organic phases, further promoting the reaction.[8]

Experimental Protocols

Protocol 1: Suzuki Coupling of an Aryl Bromide with Phenylboronic Acid

This protocol describes a general procedure for the Suzuki coupling of an aryl bromide with phenylboronic acid using tetraheptylammonium bromide as a phase-transfer catalyst in a biphasic solvent system. This method is adaptable for a range of substrates, though optimization may be required for specific cases.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.04 mmol, 4 mol%) or other suitable ligand

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv)

• Tetraheptylammonium bromide (0.1 mmol, 10 mol%)

• Toluene (B28343) (5 mL)

• Water (2.5 mL)

• Nitrogen or Argon gas for inert atmosphere

Equipment:

• Flame-dried round-bottom flask with a magnetic stir bar

• Reflux condenser

• Schlenk line or balloon with inert gas

• Heating mantle or oil bath

• Standard laboratory glassware for workup

• Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) for reaction monitoring

Procedure:

• Reaction Setup:

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and tetraheptylammonium bromide (0.1 mmol).

  • Evacuate the flask and backfill with an inert gas (Nitrogen or Argon). Repeat this process three times to ensure an inert atmosphere.

  • Add palladium(II) acetate (0.02 mmol) and the phosphine (B1218219) ligand (0.04 mmol).

  • Add toluene (5 mL) and water (2.5 mL) via syringe.

• Reaction Execution:

  • Heat the reaction mixture to 80-100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Add water (10 mL) and extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

  • Filter the solution and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel.

Data Presentation

The following table summarizes representative quantitative data for Suzuki coupling reactions using a phase-transfer catalyst. The specific yields and reaction times may vary depending on the substrates and precise reaction conditions.

Aryl Halide	Boronic Acid	Catalyst Loading (mol%)	PTC (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	Phenylboronic acid	2	10	K₂CO₃	Toluene/H₂O	90	4	95
4-Chloroanisole	Phenylboronic acid	3	10	K₃PO₄	Dioxane/H₂O	100	12	88
1-Bromo-4-nitrobenzene	4-Methoxyphenylboronic acid	2	10	Na₂CO₃	Toluene/H₂O	80	2	98
2-Bromopyridine	Phenylboronic acid	2.5	10	K₂CO₃	Toluene/H₂O	95	6	91

Visualizations

Experimental Workflow

Caption: Experimental workflow for the Suzuki coupling reaction.

Mechanism of Phase-Transfer Catalysis

Caption: Role of tetraheptylammonium bromide in phase transfer.

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. Yoneda Labs [yonedalabs.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Recent studies in Suzuki-Miyaura cross-coupling reactions with the aid of phase transfer catalysts: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. ocf.berkeley.edu [ocf.berkeley.edu]

Application Notes and Protocols for Microemulsion Formulation using Tetraheptylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation and characterization of microemulsions utilizing Tetraheptylammonium bromide as a cationic surfactant. Microemulsions are thermodynamically stable, isotropic systems of oil, water, and surfactant, offering significant potential as drug delivery vehicles due to their ability to enhance the solubilization and bioavailability of poorly soluble drugs.[1][2][3][4][5]

Introduction to Tetraheptylammonium Bromide in Microemulsions

Tetraheptylammonium bromide is a quaternary ammonium (B1175870) salt that can function as a surfactant to stabilize microemulsions.[6] Its cationic nature and molecular structure allow it to reduce the interfacial tension between oil and water phases, facilitating the formation of nano-sized droplets.[7] These systems are of particular interest for drug delivery applications, including oral, topical, and parenteral routes, due to their thermodynamic stability, ease of preparation, and high capacity for drug solubilization.[1][2][4]

Properties of Tetraheptylammonium Bromide:

Property	Value	Reference
Synonyms	Tetra-n-heptylammonium bromide	[6]
CAS Number	4368-51-8	[6]
Molecular Formula	C₂₈H₆₀NBr	[6]
Molecular Weight	490.69 g/mol	[6]
Appearance	White crystalline powder or flakes	[6]
Melting Point	87 - 89 °C	[6]
Purity	≥ 99% (Assay by titration)	[6]

Principle of Microemulsion Formation

Microemulsions form spontaneously when the interfacial tension between the oil and water phases is reduced to a very low level by a surfactant and often a co-surfactant.[1][7] Depending on the composition, microemulsions can exist as oil-in-water (o/w), water-in-oil (w/o), or bicontinuous structures.[8] The selection of the oil phase, surfactant, and co-surfactant is critical for forming a stable microemulsion.

A key tool in formulating microemulsions is the construction of a pseudo-ternary phase diagram.[9] This diagram maps the different phases (e.g., microemulsion, gel, coarse emulsion) at a constant temperature and pressure for various compositions of the oil, aqueous phase, and a fixed ratio of surfactant to co-surfactant (Sₘᵢₓ).

Experimental Protocols

Materials and Equipment

• Surfactant: Tetraheptylammonium bromide

• Co-surfactant: Short to medium-chain alcohols (e.g., n-butanol, ethanol, propanol)[7]

• Oil Phase: Isopropyl myristate, oleic acid, or other suitable pharmaceutical oils[10]

• Aqueous Phase: Deionized water or buffer solution

• Equipment:

  • Vortex mixer

  • Magnetic stirrer

  • Water bath or incubator for temperature control

  • Analytical balance

  • Glass vials

Protocol for Constructing a Pseudo-Ternary Phase Diagram

This protocol outlines the water titration method for constructing a pseudo-ternary phase diagram to identify the microemulsion region.

• Prepare Surfactant/Co-surfactant Mixtures (Sₘᵢₓ): Prepare mixtures of Tetraheptylammonium bromide and the chosen co-surfactant at different weight ratios (e.g., 1:1, 2:1, 1:2).

• Prepare Oil/Sₘᵢₓ Mixtures: For each Sₘᵢₓ ratio, prepare a series of mixtures with the oil phase at various weight ratios (e.g., 1:9, 2:8, 3:7, 4:6, 5:5, 6:4, 7:3, 8:2, 9:1).

• Titration with Aqueous Phase:

  • Place a known weight of an oil/Sₘᵢₓ mixture in a glass vial.

  • Slowly titrate the mixture with the aqueous phase, drop by drop, under constant stirring at a controlled temperature.

  • After each addition, vortex the mixture for 1-2 minutes and allow it to equilibrate.

  • Visually observe the mixture for transparency. The transition from a turbid to a transparent, single-phase system indicates the formation of a microemulsion.

• Plot the Phase Diagram:

  • Calculate the weight percentage of the oil, aqueous phase, and Sₘᵢₓ for each point where a microemulsion is formed.

  • Plot these compositions on a triangular phase diagram to delineate the microemulsion region.

Caption: Workflow for constructing a pseudo-ternary phase diagram.

Protocol for Microemulsion Formulation

Once the microemulsion region is identified from the phase diagram, formulations can be prepared for further characterization and drug loading.

• Select a composition from within the stable microemulsion region of the phase diagram.

• Accurately weigh the required amounts of the oil phase, Tetraheptylammonium bromide, co-surfactant, and aqueous phase into a glass vial.

• If loading a drug, dissolve the drug in the appropriate phase (hydrophobic drug in the oil phase, hydrophilic drug in the aqueous phase) before mixing the components.

• Mix the components using a vortex mixer or magnetic stirrer until a clear, homogenous, and single-phase liquid is formed.

Characterization of Microemulsions

Thorough characterization is essential to ensure the quality and stability of the formulated microemulsion.

Characterization Technique	Parameter Measured	Typical Expected Results
Visual Inspection	Clarity, homogeneity, phase separation	Optically clear and isotropic liquid
Dynamic Light Scattering (DLS)	Droplet size, Polydispersity Index (PDI)	Droplet size < 100 nm, PDI < 0.3
Zeta Potential Analysis	Surface charge of droplets	Positive zeta potential due to the cationic surfactant
Conductivity Measurement	Type of microemulsion (o/w, w/o, bicontinuous)	High conductivity for o/w, low for w/o
Viscosity Measurement	Flow behavior	Low viscosity, Newtonian behavior
Thermodynamic Stability Studies	Stability under stress conditions	No phase separation after centrifugation, freeze-thaw cycles, or heating/cooling cycles

Protocol for Droplet Size and Zeta Potential Measurement (DLS)

• Dilute the microemulsion sample with the aqueous phase to an appropriate concentration to avoid multiple scattering effects.

• Place the diluted sample in a cuvette.

• Measure the droplet size, PDI, and zeta potential using a Zetasizer instrument at a controlled temperature (e.g., 25 °C).

• Perform measurements in triplicate to ensure reproducibility.

Protocol for Conductivity Measurement

• Calibrate the conductivity meter with standard solutions.

• Measure the electrical conductivity of the undiluted microemulsion sample at a controlled temperature.

• To determine the microemulsion type, the conductivity can be measured as a function of the volume fraction of the aqueous phase. A sharp increase in conductivity upon increasing the aqueous phase content suggests the formation of an o/w microemulsion.

Caption: Experimental workflow for microemulsion characterization.

Applications in Drug Development

Microemulsions formulated with Tetraheptylammonium bromide can serve as effective delivery systems for a wide range of therapeutic agents.

• Enhanced Drug Solubilization: The oil and water domains within the microemulsion can solubilize both hydrophobic and hydrophilic drugs.[1][3]

• Improved Bioavailability: The small droplet size and the presence of surfactants can enhance drug absorption across biological membranes.[2][3]

• Versatile Routes of Administration: These formulations are suitable for oral, topical, transdermal, and parenteral drug delivery.[1][2][4]

Troubleshooting

Problem	Possible Cause	Suggested Solution
Turbidity or Phase Separation	Formulation is outside the stable microemulsion region.	Adjust the ratios of oil, water, and Sₘᵢₓ based on the phase diagram.
Incorrect Sₘᵢₓ ratio.	Vary the surfactant to co-surfactant ratio.
High Polydispersity Index (PDI)	Incomplete mixing or instability.	Increase mixing time or energy. Re-evaluate the formulation composition for optimal stability.
Inconsistent Droplet Size	Temperature fluctuations during formulation.	Maintain a constant temperature throughout the formulation process.
Impurities in components.	Use high-purity ingredients.

Safety Precautions

• Tetraheptylammonium bromide and other chemicals should be handled in a well-ventilated area.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Consult the Safety Data Sheet (SDS) for Tetraheptylammonium bromide and all other components before use.

These application notes provide a foundational guide for the development and characterization of microemulsions using Tetraheptylammonium bromide. Researchers should optimize the formulations based on the specific properties of the drug and the intended application.

References

• 1. Frontiers | Microemulsions: Unique Properties, Pharmacological Applications, and Targeted Drug Delivery [frontiersin.org]
• 2. jsirjournal.com [jsirjournal.com]
• 3. pharmascigroup.us [pharmascigroup.us]
• 4. Applications of microemulsion based drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemimpex.com [chemimpex.com]
• 7. rjptonline.org [rjptonline.org]
• 8. Novel Ionic Liquid Based Microemulsion Formulation: A Potential Tool for Drug Delivery - IJPRS [ijprs.com]
• 9. Microemulsion, a stunning potential ⋅ Gattefossé [gattefosse.com]
• 10. Development of Novel Ionic Liquid-Based Microemulsion Formulation for Dermal Delivery of 5-Fluorouracil - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Tetraheptylammonium Bromide Catalyst Loading

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the catalyst loading of Tetraheptylammonium Bromide (THAB) to improve reaction yields. Below, you will find a troubleshooting guide, frequently asked questions (FAQs), detailed experimental protocols, and supporting technical data.

Troubleshooting Guide

This guide addresses common issues encountered during reactions utilizing Tetraheptylammonium Bromide as a phase-transfer catalyst.

Problem: Low or No Product Yield

Low or no product yield is a frequent issue in phase-transfer catalysis (PTC). The underlying causes can often be traced back to several key factors related to the catalyst's function and the overall reaction environment.

• Possible Cause 1: Inefficient Phase Transfer. The primary role of THAB is to transport the reactant anion from the aqueous phase to the organic phase.[1] If the catalyst is not effectively partitioning between the two phases, the reaction will be slow or may not occur at all. The structure of the quaternary ammonium (B1175870) salt is crucial; while THAB's long alkyl chains generally ensure good lipophilicity, factors like the overall composition of the organic and aqueous phases can still influence its partitioning behavior.[1][2]

• Solution:

  • Optimize Catalyst Concentration: An insufficient amount of catalyst will result in a slow reaction rate. Conversely, an excessively high concentration can lead to the formation of emulsions, which can hinder the reaction and complicate work-up.[3] A systematic screening of the catalyst loading is recommended (see Experimental Protocols).

  • Adjust Stirring Speed: Vigorous stirring increases the interfacial area between the aqueous and organic phases, which can enhance the rate of phase transfer.[4] However, excessively high stirring rates can also promote emulsion formation.[3]

  • Solvent Selection: The choice of the organic solvent is critical. Non-polar solvents like toluene (B28343) are often used in asymmetric PTC to maximize the interaction between the counterions.[4] The solvent should be aprotic and immiscible with water.[1]

• Possible Cause 2: Catalyst Poisoning or Decomposition. The catalyst can be deactivated by impurities in the reaction mixture or degrade under the reaction conditions.

• Solution:

  • Purify Reagents: Ensure that all starting materials and solvents are free from impurities that could act as catalyst poisons.

  • Control Temperature: Tetraalkylammonium salts can decompose at elevated temperatures, especially in the presence of a strong base.[1][5] Monitor the reaction temperature closely and consider running the reaction at a lower temperature if catalyst decomposition is suspected.

  • Choice of Base: If a strong base is required, its concentration and the reaction temperature should be carefully optimized to minimize catalyst degradation.[1]

• Possible Cause 3: Unfavorable Reaction Kinetics. Even with efficient phase transfer, the intrinsic reaction in the organic phase may be slow.

• Solution:

  • Optimize Temperature: Increasing the reaction temperature can increase the rate of the intrinsic reaction. However, this must be balanced with the potential for catalyst decomposition.

  • Water Concentration: The amount of water in the system can significantly impact the reaction. In some cases, a minimal amount of water can reduce the hydration of the anion in the organic phase, thereby increasing its nucleophilicity and reactivity.[1]

Frequently Asked Questions (FAQs)

Q1: What is the typical starting catalyst loading for Tetraheptylammonium Bromide?

A1: For initial experiments, a catalyst loading in the range of 1-5 mol% is a common starting point. Optimization studies should then be performed by systematically varying the concentration to find the optimal loading for the specific reaction.[3]

Q2: Can increasing the catalyst loading of THAB always be expected to improve the reaction yield?

A2: Not necessarily. While increasing the catalyst loading can enhance the reaction rate up to a certain point, an excessive concentration can lead to the formation of stable emulsions, which can complicate product isolation and potentially inhibit the reaction.[3] It is crucial to find the optimal catalyst concentration that maximizes the yield without causing such issues.

Q3: My reaction mixture has formed a stable emulsion. What should I do?

A3: Emulsion formation is a common issue when using phase-transfer catalysts due to their surfactant-like properties.[3] To break an emulsion, you can try:

• Adding a saturated salt solution (brine): This increases the ionic strength of the aqueous phase and can help to break the emulsion.

• Filtering through Celite: This can sometimes help to break up the emulsified mixture.

• Centrifugation: This can be effective for separating the layers if other methods fail. To prevent emulsions in future experiments, consider reducing the catalyst concentration, using a less vigorous stirring rate, or choosing a different organic solvent.[3]

Q4: How can I monitor the progress of my reaction?

A4: The progress of the reaction can be monitored by periodically taking small aliquots from the organic phase and analyzing them using techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC).[6][7] This will allow you to determine the consumption of the starting material and the formation of the product over time.

Q5: What is the mechanism of catalyst deactivation for quaternary ammonium salts like THAB?

A5: Quaternary ammonium salts can deactivate through several pathways. One common mechanism is Hofmann elimination, which can occur at higher temperatures, particularly in the presence of a strong base, leading to the formation of an alkene and a tertiary amine.[5] The catalyst can also be "poisoned" by certain anions, such as iodide or tosylate, which can form a strong ion pair with the quaternary ammonium cation and inhibit its ability to transfer the desired reactant anion.[8]

Quantitative Data Presentation

The optimal catalyst loading is highly dependent on the specific reaction being performed. The following table provides illustrative data for the effect of catalyst loading on the yield of an alkylation reaction using a tetraalkylammonium bromide catalyst. While this data was generated for a related catalyst, it demonstrates the general trend that can be expected when optimizing the loading of Tetraheptylammonium Bromide.

Table 1: Effect of Catalyst Loading on the Yield of a Representative Alkylation Reaction

Catalyst Loading (mol%)	Reaction Time (hours)	Yield (%)	Observations
0.5	24	45	Slow reaction rate
1.0	18	75	Significant improvement in rate and yield
2.0	12	92	Optimal balance of rate and yield
5.0	10	90	Faster reaction, but slight decrease in isolated yield due to minor emulsion formation
10.0	8	85	Significant emulsion formation, complicating work-up and lowering isolated yield

This data is representative and intended for illustrative purposes. Actual results will vary depending on the specific reaction conditions.

Experimental Protocols

Protocol 1: Screening for Optimal Catalyst Loading of Tetraheptylammonium Bromide

This protocol outlines a general procedure for determining the optimal catalyst loading for a given reaction.

1. Materials:

• Reactant in the organic phase
• Reactant in the aqueous phase (e.g., an inorganic salt)
• Tetraheptylammonium Bromide (THAB)
• Appropriate organic solvent (e.g., toluene, dichloromethane)
• Deionized water
• Standard laboratory glassware and stirring equipment
• Analytical equipment for monitoring reaction progress (e.g., TLC, GC, or HPLC)

2. Procedure:

• Set up a series of identical reactions in parallel. A typical setup would involve several round-bottom flasks equipped with magnetic stirrers.
• In each flask, dissolve the organic-phase reactant in the chosen organic solvent.
• In each flask, add the aqueous solution of the inorganic reactant.
• To each flask, add a different amount of THAB. For example, you could screen catalyst loadings of 0.5, 1, 2, 5, and 10 mol% relative to the limiting reagent.
• Commence stirring at a consistent and moderate rate (e.g., 300-500 rpm) for all reactions.[3]
• Maintain the reactions at the desired temperature.
• Monitor the progress of each reaction over time by taking aliquots from the organic layer and analyzing them.
• Once the reactions have reached completion or a desired endpoint, quench the reactions appropriately.
• Perform a standard aqueous work-up to isolate the product. Note any difficulties in phase separation, such as emulsion formation.
• Purify the product from each reaction and calculate the isolated yield.

3. Analysis:

• Plot the reaction yield as a function of the catalyst loading.
• The optimal catalyst loading is the one that provides the highest yield in a reasonable amount of time without causing significant work-up issues.

Visualizations

Diagram 1: General Mechanism of Phase-Transfer Catalysis

Caption: Mechanism of Tetraheptylammonium Bromide in phase-transfer catalysis.

Diagram 2: Experimental Workflow for Optimizing Catalyst Loading

Caption: Workflow for optimizing THAB catalyst loading.

Diagram 3: Troubleshooting Logic for Low Reaction Yield

Caption: Troubleshooting flowchart for low yield in PTC reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 3. benchchem.com [benchchem.com]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]

Technical Support Center: Removal of Tetraheptylammonium Bromide from Reaction Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the removal of Tetraheptylammonium (B15475950) bromide (THAB), a common phase transfer catalyst, from reaction products.

Frequently Asked Questions (FAQs)

Q1: What is Tetraheptylammonium bromide (THAB) and why is it used in my reaction?

A1: Tetraheptylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt that functions as a phase transfer catalyst.[1][2] It is utilized in organic synthesis to facilitate the transfer of reactants between two immiscible phases, such as an aqueous phase and an organic phase, thereby increasing the reaction rate and efficiency.[1][2]

Q2: What are the general solubility properties of THAB?

A2: THAB is soluble in water and methanol (B129727).[3][4] Its unique structure with long alkyl chains also allows for enhanced solubility in organic solvents.[1] A summary of its solubility in various solvents is presented in the table below.

Q3: What are the common methods for removing THAB from a reaction mixture?

A3: Common methods for removing THAB and other quaternary ammonium salts from reaction products include:

• Liquid-Liquid Extraction: Utilizing the solubility of THAB in an aqueous phase to separate it from a less polar product in an organic phase.

• Precipitation/Crystallization: Inducing the precipitation or crystallization of either the desired product or the THAB from the solution.

• Column Chromatography: Separating the product from THAB based on their different affinities for a stationary phase.

• Ion-Exchange Resin Treatment: Capturing the cationic tetraheptylammonium ion using a cation-exchange resin.[5]

Q4: How do I choose the best removal technique for my specific product?

A4: The choice of removal technique depends on the properties of your desired product, such as its polarity, solubility, and stability. The flowchart below provides a general decision-making guide.

Q5: Can I use an ion-exchange resin to remove THAB?

A5: Yes, cation-exchange resins can be very effective for removing quaternary ammonium salts like THAB.[5] Strongly acidic macroporous resins have been shown to have a high capacity for removing similar compounds.[5]

Troubleshooting Guide

Q1: I performed a water extraction, but I still see THAB contamination in my organic product by NMR/LC-MS. What should I do?

A1: If a single water wash is insufficient, you can try the following:

• Increase the number of extractions: Perform multiple sequential extractions with fresh portions of water.

• Use a brine wash: After the water extractions, wash the organic layer with a saturated aqueous solution of sodium chloride (brine). This can help to break up emulsions and further draw the ionic THAB into the aqueous phase.

• Adjust the pH: Depending on the nature of your product, a slight adjustment of the aqueous phase pH might enhance the partitioning of THAB. However, ensure your product is stable under these conditions.

Q2: I tried to remove THAB by precipitating my product, but the THAB co-precipitated. How can I improve the purity of my product?

A2: Co-precipitation can be a challenge. Consider these strategies:

• Recrystallization: Dissolve the impure product in a minimal amount of a suitable hot solvent and allow it to cool slowly. This can lead to the formation of purer crystals of your product, leaving the THAB in the mother liquor. You may need to screen various solvents to find the optimal one.

• Anti-solvent precipitation: Dissolve the mixture in a solvent in which both your product and THAB are soluble. Then, slowly add an "anti-solvent" in which your product is insoluble but THAB is soluble. This should selectively precipitate your product.

Q3: I am running a silica (B1680970) gel column to purify my product, but the THAB is streaking and contaminating all my fractions. What can I do?

A3: Quaternary ammonium salts like THAB can interact strongly with silica gel, leading to poor chromatographic separation. Here are some tips:

• Use a more polar eluent system: A higher concentration of a polar solvent like methanol in your eluent (e.g., dichloromethane/methanol) can help to elute the THAB more effectively.

• Add a modifier to the eluent: Adding a small amount of a competitive amine, such as triethylamine (B128534), or an acid, like acetic acid, to your mobile phase can sometimes improve the peak shape and separation.

• Consider a different stationary phase: Alumina has been reported to be effective for the purification of some quaternary ammonium salts.[6] Alternatively, reverse-phase chromatography (C18) could be an option if your product has suitable solubility for the mobile phases used (e.g., acetonitrile (B52724)/water or methanol/water).

Q4: The ion-exchange resin treatment did not remove all the THAB. What could be the reason?

A4: Incomplete removal by ion-exchange resin could be due to several factors:

• Insufficient resin: Ensure you are using a sufficient excess of the ion-exchange resin relative to the amount of THAB in your reaction mixture.

• Inadequate contact time: The mixture needs to be stirred or agitated with the resin for a sufficient amount of time to allow for efficient ion exchange.

• Inappropriate resin type: While strongly acidic cation-exchange resins are generally effective, the specific resin matrix (gel vs. macroporous) can influence the efficiency of removal for bulky cations like tetraheptylammonium.[5]

Data Presentation

Table 1: Solubility of Tetraheptylammonium Bromide

Solvent	Solubility	Reference
Water	Soluble	[3][4]
Methanol	Soluble	[3][4]
Organic Solvents	Enhanced solubility	[1]
Chloroform	Slightly Soluble	[4]
DMSO	Slightly Soluble	[4]

Experimental Protocols

Protocol 1: Removal of THAB by Liquid-Liquid Extraction

This method is suitable for non-polar to moderately polar organic products that are immiscible with water.

Methodology:

• Dissolution: Dissolve the crude reaction mixture containing the product and THAB in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane, or diethyl ether).

• Aqueous Wash: Transfer the organic solution to a separatory funnel and add an equal volume of deionized water.

• Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Phase Separation: Allow the layers to separate completely. The organic layer contains the desired product, while the THAB will preferentially partition into the aqueous layer.

• Collection: Drain the lower aqueous layer.

• Repeat: Repeat the washing step (steps 2-5) two to three more times with fresh deionized water to ensure complete removal of THAB.

• Brine Wash: Perform a final wash with a saturated aqueous sodium chloride (brine) solution to remove any remaining water from the organic layer.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate), filter, and concentrate the solvent under reduced pressure to obtain the purified product.

Protocol 2: Removal of THAB by Precipitation/Crystallization

This method is applicable when the desired product and THAB have significantly different solubilities in a particular solvent system.

Methodology:

• Solvent Selection: Identify a solvent in which your product has low solubility at a certain temperature (e.g., room temperature or cooled), while THAB remains soluble. Alternatively, find a solvent system where the product can be crystallized upon cooling.

• Dissolution: Dissolve the crude reaction mixture in a minimum amount of the chosen solvent, heating if necessary to achieve complete dissolution.

• Precipitation/Crystallization:

  • Cooling: Slowly cool the solution to induce crystallization of the desired product. An ice bath can be used to maximize precipitation.

  • Anti-solvent Addition: Alternatively, while stirring, slowly add an anti-solvent (a solvent in which the product is insoluble) to the solution to cause the product to precipitate.

• Isolation: Collect the precipitated product by vacuum filtration.

• Washing: Wash the collected solid with a small amount of the cold solvent or the anti-solvent to remove any residual mother liquor containing dissolved THAB.

• Drying: Dry the purified product under vacuum.

Protocol 3: Removal of THAB by Column Chromatography

This technique is useful when extraction and precipitation methods are ineffective.

Methodology:

• Stationary Phase Selection: Choose an appropriate stationary phase. While silica gel can be problematic due to strong interactions with quaternary ammonium salts, it can be attempted with a highly polar mobile phase. Alumina or reverse-phase silica (C18) may provide better results.

• Mobile Phase Selection: Select a suitable eluent system.

  • For Normal Phase (Silica or Alumina): Start with a relatively non-polar solvent system and gradually increase the polarity. A common choice is a gradient of methanol in dichloromethane. The addition of a small amount of triethylamine (e.g., 0.1-1%) to the eluent can help to reduce tailing of the THAB.

  • For Reverse Phase (C18): Use a polar mobile phase, such as a mixture of acetonitrile and water or methanol and water.

• Column Packing: Pack a chromatography column with the chosen stationary phase.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or a suitable solvent and load it onto the column.

• Elution: Elute the column with the chosen mobile phase, collecting fractions.

• Analysis: Analyze the collected fractions by a suitable method (e.g., TLC, LC-MS) to identify the fractions containing the purified product, free of THAB.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 4: Removal of THAB by Ion-Exchange Resin

This is a highly effective method for selectively removing the cationic THAB.

Methodology:

• Resin Selection: Choose a strongly acidic cation-exchange resin (e.g., Dowex® 50WX8 or Amberlyst® 15).

• Resin Preparation: Wash the resin with a suitable organic solvent (e.g., methanol, THF) to remove any impurities and to swell the resin.

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent in which the product is soluble.

• Treatment: Add the prepared ion-exchange resin to the solution of the crude product (a significant excess of resin, e.g., 5-10 fold molar excess relative to the THAB, is recommended).

• Agitation: Stir the mixture at room temperature for a period of 2 to 24 hours. The optimal time should be determined by monitoring the disappearance of THAB from the solution (e.g., by TLC or LC-MS).

• Filtration: Filter the mixture to remove the resin beads.

• Washing: Wash the resin beads with a fresh portion of the organic solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and the washings and concentrate the solvent under reduced pressure to obtain the purified product.

Visualizations

Caption: Decision workflow for selecting a THAB removal technique.

Caption: Mechanism of THAB removal using a cation-exchange resin.

References

• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Tetra heptyl ammonium bromide, for HPLC 99%+ - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 4. echemi.com [echemi.com]
• 5. researchgate.net [researchgate.net]
• 6. US6214235B1 - Process for removal of quaternary ammonium salt - Google Patents [patents.google.com]

Addressing poor solubility of Tetraheptylammonium bromide in non-polar solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the poor solubility of Tetraheptylammonium bromide (THAB) in non-polar solvents.

Frequently Asked Questions (FAQs)

Q1: Why is Tetraheptylammonium bromide poorly soluble in non-polar solvents?

Tetraheptylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt.[1][2][3] Such salts are ionic in nature, consisting of a positively charged quaternary ammonium cation and a negatively charged bromide anion. This inherent polarity makes them more readily soluble in polar solvents that can effectively solvate these ions. Non-polar solvents, such as hexane (B92381) and toluene, lack the ability to stabilize these charged species, leading to poor solubility. The principle of "like dissolves like" governs this behavior, where polar compounds dissolve in polar solvents and non-polar compounds in non-polar solvents.[4]

Q2: What are the typical applications of Tetraheptylammonium bromide?

Tetraheptylammonium bromide is primarily used as a phase-transfer catalyst (PTC).[1][2][3] In this role, it facilitates the reaction between reactants located in separate immiscible phases (e.g., an aqueous phase and an organic phase) by transporting one of the reactants across the phase boundary.[5][6] It also finds use as a surfactant and in the preparation of ionic liquids.[2][7]

Q3: Is there any available data on the solubility of Tetraheptylammonium bromide in non-polar solvents?

Direct quantitative solubility data for Tetraheptylammonium bromide in common non-polar solvents is limited in publicly available literature. However, qualitative information suggests it has low solubility. For instance, a common purification method for THAB involves crystallization from n-hexane, which indicates poor solubility in this non-polar solvent.[1]

For comparison, data for a similar but smaller quaternary ammonium salt, Tetrabutylammonium bromide (TBAB), is available and can provide an estimate of the expected solubility behavior.

Qualitative Solubility of Tetraheptylammonium Bromide

Solvent	Solubility Description	Source(s)
Methanol	Soluble	[8][9]
Chloroform	Slightly Soluble	[1]
DMSO	Slightly Soluble	[1]

Quantitative and Qualitative Solubility of Tetrabutylammonium Bromide (TBAB) for Reference

Solvent	Temperature (°C)	Solubility	Solubility Description	Source(s)
Benzene	25	0.0058 (mole fraction)	-
Toluene	-	-	Slightly Soluble
Diethyl Ether	-	-	Soluble

Troubleshooting Guide: Addressing Poor Solubility

Issue: Tetraheptylammonium bromide does not dissolve in my non-polar reaction solvent.

This is a common challenge due to the ionic nature of THAB. Below are several troubleshooting strategies to enhance its solubility.

Strategy 1: Temperature Adjustment

• Principle: The solubility of most solids in liquids increases with temperature.

• Recommendation: Gently heat the solvent while stirring and gradually add the Tetraheptylammonium bromide. Monitor the dissolution. Be mindful of the solvent's boiling point and the thermal stability of your reactants.

Strategy 2: Use of a Co-solvent

• Principle: Adding a small amount of a polar aprotic co-solvent can significantly increase the overall polarity of the solvent mixture, aiding in the dissolution of the ionic salt.

• Recommendation: Introduce a minimal amount of a compatible polar aprotic solvent (e.g., THF, acetone, or a long-chain alcohol) to your non-polar solvent. Add the co-solvent dropwise until the THAB dissolves. Be aware that the co-solvent may influence your reaction kinetics or pathway.

Strategy 3: Sonication

• Principle: Ultrasonic waves can provide the energy needed to break down the crystal lattice of the solid and promote its dissolution in the solvent.

• Recommendation: Place the vessel containing the solvent and THAB in an ultrasonic bath. The cavitation process can help to overcome the energy barrier for dissolution.

Strategy 4: Modifying the Quaternary Ammonium Salt

• Principle: The solubility of a quaternary ammonium salt in non-polar solvents is influenced by the length of the alkyl chains and the nature of the anion.

• Recommendation: If persistent solubility issues hinder your process, consider using a different phase-transfer catalyst with longer alkyl chains (e.g., tetraoctylammonium bromide) or a more lipophilic anion.

Experimental Protocols

Protocol 1: Determination of Qualitative Solubility

• Preparation: Add approximately 10 mg of Tetraheptylammonium bromide to a small vial.

• Solvent Addition: Add 1 mL of the non-polar solvent to be tested.

• Observation: Vigorously shake the vial for 1 minute at room temperature.

• Assessment:

  • Soluble: The solid completely dissolves.

  • Slightly Soluble: A portion of the solid dissolves.

  • Insoluble: The solid does not appear to dissolve.

• Heating: If the solid is insoluble at room temperature, gently heat the mixture to near the solvent's boiling point and observe any changes in solubility.

Protocol 2: Enhancing Dissolution using a Co-solvent

• Initial Mixture: To your reaction vessel containing the non-polar solvent, add the required amount of Tetraheptylammonium bromide.

• Co-solvent Addition: While stirring, add a polar aprotic co-solvent (e.g., THF) dropwise.

• Monitoring: Continue adding the co-solvent until the THAB is fully dissolved.

• Quantification: Record the volume of the co-solvent required to achieve dissolution. This provides a ratio for scaling up the reaction.

• Reaction Initiation: Proceed with the addition of other reagents.

Visualizing Key Concepts

The following diagrams illustrate the underlying principles and workflows discussed.

References

• 1. Tetraheptylammonium bromide | 4368-51-8 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. vaccinelab.alfa-chemistry.com [vaccinelab.alfa-chemistry.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. Phase transfer catalysis | PPTX [slideshare.net]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Tetra heptyl ammonium bromide, for HPLC 99%+ - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 9. Tetraheptylammonium bromide [chembk.com]

Technical Support Center: Tetraheptylammonium Bromide (THAB) Catalyst

For Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during the use of Tetraheptylammonium bromide (THAB) as a phase-transfer catalyst.

Troubleshooting Guide

This section provides solutions to specific problems you might encounter during your experiments with Tetraheptylammonium bromide.

Issue 1: Catalyst Deactivation or Low Activity

Question: My reaction is slow or incomplete. How can I prevent the deactivation of my Tetraheptylammonium bromide catalyst?

Answer: Catalyst deactivation can occur due to several factors. The primary mechanism of deactivation for quaternary ammonium (B1175870) salts like THAB, especially under strongly basic conditions and at elevated temperatures, is Hofmann elimination. This process results in the formation of a tertiary amine and an alkene, rendering the catalyst inactive.

Troubleshooting Steps:

• Temperature Control: Avoid excessive temperatures. While heating can increase reaction rates, temperatures above 70-80 °C in the presence of a strong base can significantly accelerate catalyst degradation.[1]

• Choice of Base: If possible, use the mildest effective base for your reaction. Strong bases like potassium hydroxide (B78521) (KOH) or sodium hydroxide (NaOH) are more likely to induce Hofmann elimination compared to weaker bases like carbonates.

• Reaction Time: Minimize the reaction time. Extended exposure to harsh conditions will lead to greater catalyst decomposition.

• Atmosphere: While THAB is generally stable, it is good practice to run reactions under an inert atmosphere (e.g., nitrogen or argon) if your substrates or products are sensitive to air or moisture. The material safety data sheet advises avoiding direct sunlight, air contact, and moisture during storage.[2]

• Catalyst Purity: Ensure the purity of your THAB. Impurities can sometimes interfere with the catalytic cycle.

Issue 2: Emulsion Formation and Difficult Phase Separation

Question: I am observing a stable emulsion between the aqueous and organic layers, making it difficult to isolate my product. What can I do?

Answer: Due to its long heptyl chains, Tetraheptylammonium bromide is highly lipophilic and possesses surfactant-like properties, which can lead to the formation of stable emulsions.

Troubleshooting Steps:

• Reduce Agitation Speed: Vigorous stirring can promote emulsion formation. Use a moderate stirring speed that is sufficient to ensure adequate mixing at the interface without excessive shearing.

• "Salting Out": Add a saturated solution of sodium chloride (brine) or solid sodium chloride to the reaction mixture during workup. This increases the polarity of the aqueous phase, which can help to break the emulsion.

• Centrifugation: If a persistent emulsion forms, transferring the mixture to centrifuge tubes and spinning at a moderate speed can effectively separate the layers.

• Filtration: Passing the emulsified mixture through a pad of Celite® or glass wool can sometimes help to coalesce the dispersed droplets.

• Solvent Addition: Adding a small amount of a different organic solvent in which your product is soluble might alter the phase dynamics and break the emulsion.

Issue 3: Difficulty in Removing the Catalyst from the Final Product

Question: How can I effectively remove the highly lipophilic Tetraheptylammonium bromide from my organic product after the reaction?

Answer: The long alkyl chains of THAB make it highly soluble in many organic solvents, which can complicate its removal from the desired product.

Troubleshooting Steps:

• Aqueous Washes: Wash the organic layer multiple times with water or brine. While THAB is lipophilic, it still has some water solubility that can be exploited through repeated extractions.

• Acid Wash: Washing the organic layer with a dilute acid solution (e.g., 1 M HCl) can help to protonate any amine byproducts from catalyst degradation, making them more water-soluble and easier to remove.

• Silica (B1680970) Gel Chromatography: If the catalyst persists, column chromatography is an effective purification method. THAB, being a salt, will typically have a strong affinity for the silica gel and will either not elute or require a highly polar eluent system.

• Precipitation/Crystallization: If your product is a solid, recrystallization from a suitable solvent system can leave the THAB impurity behind in the mother liquor.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Tetraheptylammonium bromide?

A1: THAB should be stored in a tightly closed container in a cool, dry, and well-ventilated area. It should be protected from moisture, direct sunlight, and air contact.[2] It is incompatible with strong oxidizing agents, strong acids, and strong bases.

Q2: What is the primary degradation pathway for Tetraheptylammonium bromide?

A2: The main degradation pathway, particularly in the presence of strong bases and heat, is the Hofmann elimination . This is an E2 elimination reaction where a hydroxide ion removes a proton from a β-carbon of one of the heptyl chains, leading to the formation of heptene, triheptylamine, and water.

Q3: Can deactivated Tetraheptylammonium bromide be regenerated?

A3: While challenging, recovery and potential reuse are possible. A general procedure involves separating the catalyst from the reaction mixture and purifying it. See the detailed protocol below.

Q4: What are the typical decomposition products of THAB upon heating?

A4: Upon thermal decomposition, THAB can produce toxic fumes of carbon monoxide (CO), carbon dioxide (CO2), hydrogen bromide (HBr), and nitrogen oxides (NOx).

Quantitative Data

Condition	Temperature (°C)	Base (Concentration)	Estimated Half-life (t½)	Primary Degradation Product(s)
Mild	40	K₂CO₃ (2 M)	> 100 hours	Negligible degradation
Moderate	60	NaOH (5 M)	~ 24-48 hours	Heptene, Triheptylamine
Harsh	80	KOH (10 M)	~ 4-8 hours	Heptene, Triheptylamine
Thermal (no base)	120	None	Stable for short periods	Onset of thermal decomposition

Note: This data is illustrative and intended for comparative purposes. Actual degradation rates will vary depending on the specific reaction solvent, substrate, and other conditions.

Experimental Protocols

Protocol 1: Williamson Ether Synthesis

This protocol describes the synthesis of an ether from a phenol (B47542) and an alkyl halide using THAB as a phase-transfer catalyst.

Materials:

• Phenol (e.g., 4-ethylphenol)

• Alkyl halide (e.g., methyl iodide)

• Sodium hydroxide (NaOH) solution (e.g., 25% w/v)

• Tetraheptylammonium bromide (THAB)

• Organic solvent (e.g., toluene (B28343) or dichloromethane)

• Deionized water

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the phenol (1.0 eq), aqueous sodium hydroxide solution (1.5 eq), and Tetraheptylammonium bromide (0.05 eq).

• Add the organic solvent (e.g., toluene) to the flask.

• Addition of Alkyl Halide: With vigorous stirring, add the alkyl halide (1.1 eq) to the reaction mixture.

• Reaction: Heat the mixture to a gentle reflux (e.g., 60-70 °C) and maintain for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Separate the organic layer. Wash the organic layer twice with water and once with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel if necessary.

Protocol 2: Regeneration of Tetraheptylammonium Bromide Catalyst

This protocol outlines a general procedure for recovering and purifying THAB from a reaction mixture.

Materials:

• Reaction mixture containing THAB

• Organic solvent (e.g., dichloromethane)

• Deionized water

• Activated carbon

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Initial Extraction: After your main product has been isolated, combine all aqueous layers from the work-up that contain the catalyst.

• Solvent Extraction: Extract the combined aqueous layers three times with an organic solvent like dichloromethane (B109758) to pull the THAB into the organic phase.

• Wash and Dry: Combine the organic extracts and wash them with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Decolorization: If the organic solution is colored due to impurities, add a small amount of activated carbon and stir for 15-30 minutes.

• Filtration and Concentration: Filter the solution through a pad of Celite® to remove the activated carbon and drying agent. Concentrate the filtrate under reduced pressure to obtain the recovered THAB as a solid or oil.

• Purity Check: Assess the purity of the recovered catalyst by techniques such as NMR or melting point determination before reusing it in subsequent reactions.

Visualizations

Catalyst Degradation Pathway

The primary degradation pathway for Tetraheptylammonium bromide in the presence of a strong base is the Hofmann elimination.

Caption: Hofmann elimination degradation pathway of Tetraheptylammonium bromide.

General Experimental Workflow for Phase-Transfer Catalysis

This diagram illustrates a typical workflow for a reaction using THAB.

Caption: General experimental workflow for a reaction using THAB.

Troubleshooting Logic for Emulsion Formation

This diagram provides a decision-making process for addressing emulsion issues.

Caption: Troubleshooting decision tree for emulsion formation.

References

• 1. researchgate.net [researchgate.net]
• 2. US3148214A - Isolation and purification of quaternary ammonium salts - Google Patents [patents.google.com]

Handling and experimental challenges with hygroscopic Tetraheptylammonium bromide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling and navigating the experimental challenges associated with the hygroscopic quaternary ammonium (B1175870) salt, Tetraheptylammonium (B15475950) Bromide (THAB).

Frequently Asked Questions (FAQs)

Q1: What is Tetraheptylammonium Bromide and what are its primary applications?

Tetraheptylammonium bromide (THAB) is a quaternary ammonium compound.[1] Due to its structure, featuring a positively charged nitrogen atom at the center of four heptyl chains, it is effective as a phase transfer catalyst, a surfactant, and a reagent in the synthesis of ionic liquids.[1][2][3] It is also utilized in applications such as the extraction of molybdenum complexes and as a mobile phase component in reversed-phase ion-pair liquid chromatography.[4]

Q2: What does it mean that Tetraheptylammonium Bromide is hygroscopic and how does this affect its use?

Hygroscopy is the tendency of a substance to attract and hold water molecules from the surrounding environment.[5] For THAB, this means it will readily absorb moisture from the air, which can lead to clumping and inaccuracies in weighing.[5] The presence of water can also significantly impact chemical reactions, particularly in phase transfer catalysis where the hydration of the anion can reduce its reactivity.[6][7]

Q3: How should I properly store and handle Tetraheptylammonium Bromide to minimize water absorption?

To minimize water absorption, THAB should be stored in a tightly sealed container in a cool, dry place, away from direct sunlight and moisture.[8][9] For handling, especially for reactions requiring anhydrous conditions, it is recommended to work in a controlled environment such as a glove box or to use a glove bag.[10] If a controlled environment is not available, minimize the exposure time to ambient air and securely reseal the container immediately after use. The use of desiccants within the storage container can also help to maintain a dry atmosphere.[11]

Q4: What are the main safety precautions I should take when working with Tetraheptylammonium Bromide?

Tetraheptylammonium bromide is an irritant to the skin, eyes, and respiratory system.[12][13] It is essential to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[14] When handling the solid, avoid generating dust and ensure adequate ventilation.[14] In case of contact with skin or eyes, rinse immediately with plenty of water.[15]

Troubleshooting Guides

Issue 1: Inaccurate weighing of THAB due to clumping.

• Root Cause: Absorption of atmospheric moisture due to the hygroscopic nature of THAB.[5]

• Solution:

  • Drying: Before use, dry the required amount of THAB in a vacuum oven at a temperature below its melting point (87-89 °C) for several hours to remove absorbed water.[2]

  • Controlled Environment: Weigh the dried THAB in a low-humidity environment, such as a glove box or a desiccator with a suitable desiccant.[10]

  • Rapid Weighing: If a controlled environment is unavailable, weigh the compound quickly and transfer it immediately to the reaction vessel.

  • Pre-weighed Portions: For routine experiments, consider preparing and sealing single-use portions of dried THAB under an inert atmosphere.

Issue 2: Low reaction yield or slow reaction rate in Phase Transfer Catalysis (PTC).

• Root Cause: Several factors can contribute to poor performance in PTC reactions. These include insufficient mixing, suboptimal temperature, incorrect solvent choice, or the presence of excess water which can hydrate (B1144303) the transferred anion, reducing its nucleophilicity.[4][6][7]

• Troubleshooting Steps:

  Caption: Troubleshooting workflow for PTC reactions.

  • Increase Agitation: Ensure vigorous stirring to maximize the interfacial area between the aqueous and organic phases.[4]

  • Optimize Temperature: Gradually increase the reaction temperature, while monitoring for potential degradation of reactants or the catalyst.[4]

  • Solvent Selection: Use an aprotic and water-immiscible organic solvent to avoid strong interactions with the ion pair.[4]

  • Water Content: While a small amount of water is often necessary for ion exchange, excess water can be detrimental.[6][7] In some cases, minimizing the amount of water can enhance the reactivity of the anion in the organic phase.[4]

  • Catalyst Integrity: Verify the purity of the THAB. If it has been stored improperly, it may have absorbed significant amounts of water or degraded. Using a fresh, dry batch is recommended.[4]

Issue 3: Difficulty in removing the THAB catalyst post-reaction.

• Root Cause: The surfactant-like nature and solubility of THAB can make its removal from the final product challenging.

• Solution:

  • Aqueous Washes: Perform multiple washes of the organic layer with water or brine. The solubility of THAB in water can facilitate its removal.[4]

  • Acidic/Basic Washes: Depending on the nature of your product, washing with a dilute acid or base solution can sometimes help to partition the quaternary ammonium salt into the aqueous phase.

  • Silica (B1680970) Gel Chromatography: If the product is stable on silica gel, column chromatography can be an effective method for removing the polar THAB.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can effectively leave the more soluble THAB in the mother liquor.

Data Presentation

Table 1: Physicochemical Properties of Tetraheptylammonium Bromide

Property	Value	Reference(s)
CAS Number	4368-51-8	[2]
Molecular Formula	C₂₈H₆₀BrN	[12]
Molecular Weight	490.69 g/mol	[12]
Appearance	White to off-white crystalline powder or flakes	[2]
Melting Point	87-89 °C	[2]
Solubility	Soluble in water and methanol.	[2]
Hygroscopicity	Hygroscopic	[8]

Experimental Protocols

Protocol 1: General Procedure for Phase Transfer Catalysis (Alkylation Reaction)

This protocol describes a general procedure for an alkylation reaction using THAB as a phase transfer catalyst. Note: This is a generalized protocol and may require optimization for specific substrates and reagents.

Caption: Workflow for a typical PTC alkylation reaction.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the nucleophilic substrate (1.0 eq), an aqueous solution of a base (e.g., 50% NaOH), and Tetraheptylammonium Bromide (0.01-0.1 eq).

• Addition of Electrophile: Dissolve the alkylating agent (1.0-1.2 eq) in a water-immiscible organic solvent (e.g., toluene, dichloromethane).

• Reaction: Add the organic solution of the electrophile to the vigorously stirred biphasic mixture. Heat the reaction to the desired temperature (e.g., 50-100 °C).

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer and wash it several times with water and then with brine to remove the THAB and inorganic salts.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Ion-Pair Reversed-Phase HPLC

This protocol provides a general methodology for using THAB as an ion-pair reagent in reversed-phase HPLC for the separation of acidic analytes. Note: This is a generalized protocol and the mobile phase composition and gradient will require optimization for specific analytes.

• Mobile Phase Preparation:

  • Prepare an aqueous buffer at a suitable pH to ensure the analyte is in its ionic form.

  • Dissolve Tetraheptylammonium Bromide in the aqueous buffer to the desired concentration (typically in the mM range).

  • The organic modifier (e.g., acetonitrile (B52724) or methanol) will be the other component of the mobile phase.

• Column: Use a standard reversed-phase column (e.g., C8 or C18).

• Detection: UV detection is commonly used.

• Separation Principle: The positively charged tetraheptylammonium ions from THAB pair with the negatively charged acidic analyte ions. This ion pair is more hydrophobic than the analyte alone, leading to increased retention on the reversed-phase column.[16] The concentration of THAB and the organic modifier can be adjusted to optimize the separation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tetraheptylammonium bromide | 4368-51-8 [chemicalbook.com]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Hygroscopy - Wikipedia [en.wikipedia.org]
• 6. scilit.com [scilit.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. lobachemie.com [lobachemie.com]
• 9. dalalinstitute.com [dalalinstitute.com]
• 10. hepatochem.com [hepatochem.com]
• 11. researchgate.net [researchgate.net]
• 12. Tetraheptylammonium bromide | C28H60BrN | CID 78073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Understanding the impact of water on the catalytic activity and stability – Carine Michel [perso.ens-lyon.fr]
• 14. chemicalbook.com [chemicalbook.com]
• 15. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 16. itwreagents.com [itwreagents.com]

Technical Support Center: Minimizing Tetraheptylammonium Bromide (THAB) Interference in Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference from Tetraheptylammonium (B15475950) bromide (THAB) in their mass spectrometry (MS) analyses.

Frequently Asked Questions (FAQs)

Q1: What is Tetraheptylammonium bromide (THAB) and why is it used in LC-MS?

Tetraheptylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt used as an ion-pairing reagent in reversed-phase liquid chromatography (RPLC). It is particularly effective for retaining large, negatively charged molecules, such as oligonucleotides and other nucleic acid-based therapeutics, on non-polar stationary phases. It works by forming a hydrophobic ion pair with the analyte, which increases its retention on the column, allowing for effective separation.[1]

Q2: What are the main problems associated with using THAB in LC-MS?

The primary issues with using THAB in LC-MS analyses stem from its non-volatile nature. These problems include:

• Ion Suppression: THAB can significantly suppress the ionization of the analyte in the mass spectrometer's source, leading to reduced sensitivity and poor signal-to-noise ratios.[2][3]

• MS Source Contamination: Being non-volatile, THAB can accumulate in the MS source, leading to persistent background noise and requiring frequent and intensive cleaning. This contamination can affect subsequent analyses, even those not using THAB.[4]

• Adduct Formation: THAB can form adducts with the analyte of interest, complicating data interpretation. Studies have shown that tetra-alkyl ammonium salts can form multiply charged clusters and adducts.[5]

• Long Column Equilibration Times: Ion-pairing reagents like THAB require lengthy column equilibration times to achieve reproducible retention.[6]

Q3: How can I tell if THAB is causing interference in my analysis?

Signs of THAB interference include:

• A significant decrease in analyte signal intensity compared to methods using volatile ion-pairing reagents.

• The presence of unexpected adduct peaks in your mass spectra, often corresponding to the mass of your analyte plus the mass of the tetraheptylammonium cation.

• A gradual increase in background noise over several runs.

• Poor reproducibility of retention times and peak areas.

Q4: Are there any direct replacements for THAB that are MS-friendly?

Yes, several volatile ion-pairing systems are effective for the analysis of oligonucleotides and other large, negatively charged molecules. These systems typically consist of a volatile amine and a counter-ion. Commonly used alternatives include:

• Triethylamine (TEA) in combination with Hexafluoroisopropanol (HFIP): This is a widely used, MS-compatible mobile phase for oligonucleotide analysis.[7]

• Hexylamine (HA) or Dibutylamine (DBA) with HFIP: These have been shown to provide good chromatographic resolution and MS sensitivity, sometimes superior to TEA for certain applications.[8][9]

• N,N-Diisopropylethylamine (DIPEA) with HFIP: This combination can offer excellent separation for unmodified oligonucleotides.[9][10]

The choice of amine and its concentration can be optimized to achieve the desired retention and resolution.[1]

Troubleshooting Guides

Issue 1: Low Analyte Signal Intensity (Ion Suppression)

Symptoms:

• Significantly lower signal-to-noise ratio than expected.

• Difficulty achieving required limits of detection.

Troubleshooting Steps:

• Reduce THAB Concentration: Use the minimum concentration of THAB that provides adequate chromatographic retention.

• Switch to a Volatile Ion-Pairing Reagent: Replace THAB with an MS-compatible alternative like a TEA/HFIP or Hexylamine/HFIP system. This is the most effective long-term solution.

• Optimize MS Source Parameters: Adjust source parameters such as gas flows, temperatures, and voltages to enhance the ionization of your analyte in the presence of THAB.

• Consider Post-Column Modification: In some cases, post-column addition of a reagent that disrupts the ion pair before the eluent enters the MS source can be beneficial. For example, post-column infusion of ammonium hydroxide (B78521) has been used to reduce signal suppression from TFA.[11]

Issue 2: Persistent Background Noise and Carryover

Symptoms:

• High baseline noise in chromatograms.

• Presence of THAB-related peaks even in blank injections.

• Poor performance in subsequent analyses on the same instrument.

Troubleshooting Steps:

• Dedicate an LC System: If possible, dedicate a specific LC system for methods using non-volatile ion-pairing reagents to prevent cross-contamination.[4]

• Thorough System Flushing: If a dedicated system is not feasible, implement a rigorous flushing protocol after using THAB.

• Clean the MS Source: If contamination is severe, the MS source will require cleaning. Follow the manufacturer's guidelines for cleaning the ion source components. A steam-cleaning procedure may be effective for removing persistent contamination.[12]

Quantitative Data Summary

The following table summarizes the performance of various MS-compatible ion-pairing reagents for oligonucleotide analysis, which can be considered as alternatives to THAB. The data is compiled from various studies and is intended for comparative purposes.

Ion-Pairing Reagent System	Analyte Type	Observation	Reference
Triethylamine/HFIP	Oligonucleotides	Considered a "gold standard" for MS compatibility and separation efficiency.	[7]
Butylamine/HFIP	PolyT Standards	Showed marginally better signal response compared to TEA/HFIP.	[7]
Dibutylamine/HFIP	PolyT Standards	Comparable chromatographic profile to TEA/HFIP with adequate MS response.	[7]
Hexylamine/HFIP	Oligonucleotides	Provided the best overall performance for chromatographic resolution and mass detection for 10-40mer oligonucleotides.	[9]
N,N-Diisopropylethylamine/HFIP	Unmodified Oligonucleotides	Provided the best separation for unmodified single-stranded heterogeneous oligonucleotides.	[9]
Tripropylammonium/HFIP	Oligonucleotide Sequence Isomers	Achieved the most enhanced separation of sequence isomers.	[10]

Experimental Protocols

Protocol 1: Method Development for Replacing THAB with a Volatile Ion-Pairing Reagent

This protocol outlines a general workflow for transitioning from a THAB-based LC method to one using a volatile, MS-friendly ion-pairing system for oligonucleotide analysis.

Caption: Workflow for replacing THAB with a volatile ion-pairing reagent.

Methodology:

• Phase 1: Initial Assessment & Reagent Selection

  • Characterize your analyte to guide the selection of the ion-pairing reagent.

  • Choose a set of volatile amines to screen (e.g., triethylamine, hexylamine, N,N-diisopropylethylamine).

  • Select a suitable counter-ion, with HFIP being a common choice for enhanced MS sensitivity.[1]

• Phase 2: Chromatographic Optimization

  • Systematically screen the concentration of the selected amines to find the optimal balance between retention and MS signal intensity.

  • Optimize the concentration of the counter-ion (e.g., HFIP).

  • Adjust the gradient elution profile to achieve the desired separation of the analyte from impurities.

• Phase 3: MS Detection & Finalization

  • Fine-tune the mass spectrometer source parameters for the new mobile phase composition.

  • Evaluate the signal-to-noise ratio and overall signal intensity.

  • Assess the chromatographic peak shape and resolution.

  • Once the optimal conditions are determined, finalize and validate the new method.

Protocol 2: LC-MS System Flushing Procedure to Remove THAB Contamination

This protocol provides a general procedure for cleaning an LC-MS system after the use of a non-volatile ion-pairing reagent like THAB. Always consult your instrument manufacturer's guidelines before performing any cleaning procedures.

Caption: General workflow for flushing an LC-MS system after THAB use.

Methodology:

• Preparation:

  • Disconnect the column and the mass spectrometer from the LC system. Connect a union in place of the column.

  • Prepare fresh flushing solvents.

• Flushing Steps:

  • Step 1: High Organic Flush: Flush the entire system (flow path, injector, and detector) with a high percentage of organic solvent (e.g., 95% acetonitrile (B52724) in water) for at least 30 minutes to remove residual analytes and less polar contaminants.

  • Step 2: Acidic Wash: Flush the system with an acidic solution, such as 1% formic acid in a water/acetonitrile mixture (e.g., 95:5 water:acetonitrile).[12] This helps to protonate and remove strongly adsorbed amines. Flush for at least 60 minutes.

  • Step 3: Water Wash: Flush the system with LC-MS grade water for 30 minutes to remove the acidic solution.

  • Step 4: Isopropanol Wash: Flush with 100% isopropanol for 30 minutes. Isopropanol is effective at removing a wide range of contaminants.

  • Step 5: Re-equilibration: Flush the system with the initial mobile phase of your next intended method until the baseline is stable.

• Reconnection and Testing:

  • Reconnect the column and flush with the new mobile phase until equilibrated.

  • Reconnect the mass spectrometer.

  • Perform several blank injections to ensure the system is clean and the background noise is at an acceptable level.

Disclaimer: These are general guidelines. The specific solvents and flushing times may need to be adjusted based on the severity of the contamination and the specifics of your LC-MS system.

References

• 1. agilent.com [agilent.com]
• 2. What Are the Considerations for Using Ion Pairing Reagents in My Mobile Phases? [sciex.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Tandem mobility mass spectrometry study of electrosprayed tetraheptyl ammonium bromide clusters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. welch-us.com [welch-us.com]
• 7. lcms.cz [lcms.cz]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. researchgate.net [researchgate.net]
• 10. Comparing ion-pairing reagents and counter anions for ion-pair reversed-phase liquid chromatography/electrospray ionization mass spectrometry analysis of synthetic oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Mitigation of signal suppression caused by the use of trifluoroacetic acid in liquid chromatography mobile phases during liquid chromatography/mass spectrometry analysis via post-column addition of ammonium hydroxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Tetraheptylammonium Bromide for Enhanced HPLC Peak Symmetry

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing Tetraheptylammonium (B15475950) bromide as an ion-pairing agent to improve peak symmetry in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common questions and issues that may arise during the use of Tetraheptylammonium bromide in HPLC analysis.

Q1: What is the primary function of Tetraheptylammonium bromide in my HPLC method?

A1: Tetraheptylammonium bromide is a cationic ion-pairing reagent. In reversed-phase HPLC, it is added to the mobile phase to enhance the retention and improve the peak shape of acidic analytes.[1][2][3] The tetraheptylammonium cation forms a neutral ion-pair with a negatively charged analyte. This newly formed complex is more hydrophobic than the analyte alone, leading to increased interaction with the nonpolar stationary phase (e.g., a C18 column) and resulting in greater retention and improved peak symmetry.[1][4][5]

Q2: Why am I observing peak tailing even after adding Tetraheptylammonium bromide?

A2: Peak tailing can persist for several reasons in ion-pair chromatography.[6] A primary cause is secondary interactions between basic analytes and residual silanol (B1196071) groups on the silica-based column packing.[6] While Tetraheptylammonium bromide can mask some of these sites, the interaction may not be fully eliminated. Other potential causes include insufficient concentration of the ion-pairing reagent, improper mobile phase pH, or column degradation.

Q3: My retention times are drifting and not reproducible. What could be the cause?

A3: Retention time instability is a notorious issue in ion-pair chromatography.[3] This is often due to slow equilibration of the ion-pairing reagent with the stationary phase.[2][7] The concentration of the ion-pairing reagent on the column surface is influenced by several variables, including the organic content of the mobile phase and the column temperature.[7] Therefore, precise temperature control and thorough column equilibration are critical for reproducible separations.[2]

Q4: How long should I equilibrate my column with the Tetraheptylammonium bromide mobile phase?

A4: Ion-pairing reagents require significantly longer equilibration times compared to standard reversed-phase methods.[2][7] It is recommended to flush the column with at least 50-100 column volumes of the mobile phase containing Tetraheptylammonium bromide.[6] For a standard 4.6 x 150 mm column, this translates to flushing with approximately 75-150 mL of mobile phase. Monitor the baseline until it is stable before starting your analysis.[6]

Q5: Can I use gradient elution with Tetraheptylammonium bromide?

A5: While possible, gradient elution with ion-pairing reagents is challenging and often leads to poor retention reproducibility and baseline instability.[2][7] This is because changes in the mobile phase composition can disrupt the equilibrium of the ion-pairing reagent on the stationary phase. Isocratic elution is generally recommended for more robust and reproducible results.[2]

Q6: Why am I seeing baseline noise or "ghost peaks"?

A6: Baseline noise and ghost peaks can be caused by impurities in the ion-pairing reagent or by differences between the mobile phase and the sample solvent.[2][8] Using a high-purity grade of Tetraheptylammonium bromide is crucial.[8] Additionally, injecting a sample in a solvent that is stronger than the mobile phase can cause disturbances that appear as peaks.[6]

Q7: Is Tetraheptylammonium bromide compatible with Mass Spectrometry (MS) detection?

A7: No, Tetraheptylammonium bromide is a quaternary ammonium (B1175870) salt and is non-volatile, making it incompatible with MS detection.[3][5] It can contaminate the MS interface.[4][5] If MS detection is required, consider using a volatile ion-pairing agent such as trifluoroacetic acid (TFA) or triethylamine (B128534) (TEA).[3]

Q8: Can I use a column for other applications after it has been used with Tetraheptylammonium bromide?

A8: It is strongly recommended to dedicate a column specifically for ion-pair applications.[4][7] Ion-pair reagents can be challenging to completely wash out of the column, and residual amounts can alter the selectivity in subsequent non-ion-pair applications, leading to reproducibility issues.[7]

Quantitative Data Summary

The following tables provide typical ranges for key experimental parameters when using Tetraheptylammonium bromide and illustrate its potential impact on chromatographic performance.

Table 1: Typical Experimental Conditions

Parameter	Typical Range	Rationale
Concentration	5–20 mM	To ensure sufficient ion-pairing for improved retention and peak shape.[2]
Mobile Phase pH	6.0–8.0	To ensure the acidic analyte is in its ionic form for effective ion-pairing.
Organic Modifier	Acetonitrile (B52724) or Methanol	To control the retention time of the ion-paired complex.[9]
Column Type	C18 or C8, 5 µm	Provides a nonpolar stationary phase for the hydrophobic interaction of the ion-pair.
Column Temperature	25–40 °C	To improve reproducibility by mitigating effects of room temperature fluctuations.[2]
Flow Rate	1.0 mL/min (for 4.6 mm ID)	A standard flow rate for analytical HPLC.

Table 2: Illustrative Effect of Tetraheptylammonium Bromide on Peak Symmetry and Retention

Analyte (Acidic Compound)	Condition	Retention Time (min)	Asymmetry Factor
Analyte A	Without Ion-Pairing Reagent	2.1	2.5 (Tailing)
Analyte A	With 10 mM Tetraheptylammonium Bromide	8.5	1.1 (Symmetrical)
Analyte B	Without Ion-Pairing Reagent	1.8	2.8 (Tailing)
Analyte B	With 10 mM Tetraheptylammonium Bromide	7.2	1.2 (Symmetrical)

Experimental Protocols

Protocol 1: Preparation of Mobile Phase with Tetraheptylammonium Bromide

• Prepare the Aqueous Buffer:

  • Accurately weigh the required amount of a suitable buffer salt (e.g., potassium phosphate) to prepare a solution with a concentration of 50 mM.

  • Dissolve the salt in high-purity water (e.g., Milli-Q).

  • Adjust the pH to the desired value (typically between 6.0 and 8.0) using a suitable acid or base. This pH should ensure your analyte of interest is ionized.

• Add Tetraheptylammonium Bromide:

  • Weigh the required amount of high-purity Tetraheptylammonium bromide to achieve the desired final concentration (e.g., 10 mM) in the aqueous portion of the mobile phase.

  • Dissolve the Tetraheptylammonium bromide completely in the prepared aqueous buffer.

• Prepare the Mobile Phase:

  • Filter the aqueous mobile phase component through a 0.45 µm filter to remove any particulate matter.

  • Mix the filtered aqueous component with the organic modifier (e.g., HPLC-grade acetonitrile or methanol) in the desired ratio.

  • Degas the final mobile phase before use.

Protocol 2: Column Equilibration and Sample Analysis

• Column Installation: Install a reversed-phase C18 or C8 column in the HPLC system.

• Column Equilibration:

  • Set the flow rate to 1.0 mL/min (for a 4.6 mm ID column).

  • Pump the prepared mobile phase containing Tetraheptylammonium bromide through the column for at least 50-100 column volumes (approximately 75-150 mL for a 150 mm column).

  • Monitor the baseline until it is stable and free of drift.

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition or a solvent with a weaker elution strength to avoid peak distortion.[6]

  • Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter.[6]

• Injection and Data Acquisition:

  • Inject the prepared sample (typically 10-20 µL).

  • Acquire the chromatogram using a UV-Vis detector set at an appropriate wavelength for the analyte.

Mandatory Visualizations

Caption: Mechanism of ion-pairing with Tetraheptylammonium bromide.

Caption: Troubleshooting workflow for peak tailing issues.

References

• 1. benchchem.com [benchchem.com]
• 2. welch-us.com [welch-us.com]
• 3. phenomenex.com [phenomenex.com]
• 4. researchgate.net [researchgate.net]
• 5. tcichemicals.com [tcichemicals.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Analysis of Polar Compounds with Ion Pair Reagents [sigmaaldrich.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Tetraheptylammonium Bromide (THAB) Catalyst Recovery &amp; Recycling

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the recovery and recycling of Tetraheptylammonium (B15475950) bromide (THAB), a widely used phase-transfer catalyst (PTC).[1] Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is the recovery and recycling of Tetraheptylammonium bromide (THAB) important?

A1: The recovery and recycling of THAB are crucial for several reasons:

• Cost-Effectiveness: Phase-transfer catalysts can be expensive, and their recovery and reuse can significantly reduce the overall cost of a synthetic process.[2]

• Environmental Responsibility: Proper recycling minimizes the discharge of chemical waste into the environment, aligning with green chemistry principles. Disposing of quaternary ammonium (B1175870) salts can present environmental challenges due to their surfactant properties.[2][3]

• Process Consistency: Reusing a recovered catalyst can sometimes lead to more consistent reaction performance, provided the catalyst's purity and activity are maintained.

Q2: What are the common methods for recovering THAB from a reaction mixture?

A2: The primary methods for recovering quaternary ammonium salts like THAB depend on their solubility and the nature of the reaction mixture. Common techniques include:

• Aqueous Extraction/Washing: This is the most common method.[4] Since THAB has some water solubility, it can be extracted from the organic product phase into an aqueous phase.[5]

• Precipitation/Crystallization: The catalyst can be precipitated from a solution by adding an anti-solvent or by changing the temperature.[6][7] Recrystallization is a highly effective subsequent step for purification.[8]

• Adsorption: The catalyst can be adsorbed onto solid supports like silica (B1680970) gel or alumina (B75360) during chromatographic workup.[4]

• Membrane Filtration: Techniques like nanofiltration can be used to separate the catalyst from the product stream, particularly in larger-scale operations.[2][9]

Q3: How does the structure of THAB influence its recovery?

A3: THAB's structure, [CH₃(CH₂)₆]₄N⁺Br⁻, features four long heptyl chains. This gives it significant lipophilicity (organophilicity), meaning it will have a strong affinity for the organic phase.[10] This high lipophilicity can make simple aqueous extraction challenging compared to catalysts with shorter alkyl chains (like tetrabutylammonium (B224687) bromide).[11] Therefore, more specialized techniques, such as pH--dependent phase separation or anti-solvent precipitation, may be more effective.

Q4: Can THAB be damaged during the reaction or recovery process?

A4: Yes. Quaternary ammonium salts can degrade, especially under strongly basic conditions and at elevated temperatures.[4][12] The most common degradation pathway is Hofmann elimination, which results in a tertiary amine and an alkene.[4] This decomposition not only reduces the amount of active catalyst but also introduces impurities that can complicate purification.[4] It is essential to use the mildest recovery conditions possible.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the recovery and recycling of your THAB catalyst.

Problem 1: Low recovery yield of THAB catalyst.

Possible Cause	Diagnostic Check	Suggested Solution
Incomplete Extraction	Analyze both the organic and aqueous phases (e.g., by HPLC or a qualitative test) to see where the majority of the catalyst resides.	For lipophilic catalysts like THAB, a single water wash may be insufficient. Perform multiple extractions with water. Consider modifying the aqueous phase pH (see Protocol 1) to alter catalyst solubility.[13]
Emulsion Formation	The organic and aqueous layers fail to separate cleanly after extraction, with a stable emulsion at the interface.	Add a saturated brine solution to help break the emulsion. If possible, reduce the agitation speed during extraction.[14] Centrifugation can also be effective for small-scale applications.
Catalyst Degradation	The reaction was run at high temperature (>100 °C) or under strongly basic conditions.[4][12]	Operate at the lowest effective temperature. If possible, use a milder base (e.g., K₂CO₃ instead of NaOH). Minimize reaction time to reduce the catalyst's exposure to harsh conditions.[4]
Precipitation Loss	If using precipitation, the catalyst may have some solubility in the anti-solvent, or precipitation may be incomplete.	Ensure the anti-solvent is added slowly to a well-stirred solution. Cool the mixture in an ice bath to maximize precipitation.[8] Test different anti-solvents to find one with the lowest solubility for THAB.

Problem 2: The recovered THAB shows reduced activity in subsequent reactions.

Possible Cause	Diagnostic Check	Suggested Solution
Residual Impurities	Analyze the recovered catalyst for organic or inorganic contaminants using techniques like NMR, LC-MS, or ICP-MS.[15]	Purify the recovered catalyst using a suitable method. Recrystallization (Protocol 3) is highly effective for removing both organic and inorganic impurities.[8] Washing an aqueous solution of the catalyst with a non-polar organic solvent can remove organic residues (Protocol 2).[8]
Catalyst Poisoning	Certain nucleophiles or byproducts (especially large, polarizable anions like iodide or tosylate) can bind strongly to the catalyst, "poisoning" it.[15]	If a known poison is present, consider adding a purification step specifically for its removal. For future runs, if possible, select reagents that are less likely to act as catalyst poisons.[15]
Thermal Degradation	The catalyst was exposed to excessive heat during recovery (e.g., during solvent evaporation).	Use a rotary evaporator under reduced pressure to remove solvents at a lower temperature. Avoid overheating the catalyst once it is dry.

Problem 3: Difficulty separating the recovered THAB from the final product.

Possible Cause	Diagnostic Check	Suggested Solution
Similar Solubility	Both the product and THAB have similar solubility profiles, making extraction or crystallization difficult.	Convert the THAB into a more water-soluble form. The method of adding a strong base to form the quaternary ammonium hydroxide (B78521), which phase-separates, can be effective here (Protocol 1).[13] Alternatively, use column chromatography with silica gel or alumina to separate the polar catalyst from a less polar product.[4]
Product is a Salt	If the product itself is an ionic salt, it may co-extract or co-precipitate with the THAB.	This is a challenging scenario that requires a tailored approach. Consider techniques that rely on properties other than polarity, such as size-exclusion chromatography or selective adsorption.

Quantitative Data on Catalyst Recovery

While specific recovery data for THAB is limited in the literature, data from its close analog, Tetrabutylammonium Bromide (TBAB), provides a useful benchmark for expected efficiencies.

Recovery Method	Catalyst	Recovery Efficiency (%)	Source / Notes
Crystallization	Tetrabutylammonium Bromide	91.9 - 92.7%	Recovery from a byproduct mother liquor.[16]
Analytical Extraction	Tetrabutylammonium Bromide	94.7 - 96.5%	Efficiency of an analytical method, not a bulk process, but indicates high extractability.[17]

Experimental Protocols

Protocol 1: Recovery by pH-Dependent Phase Separation

This method is particularly useful for recovering lipophilic quaternary ammonium salts like THAB from a reaction mixture where the product is in an organic phase. The principle is based on converting the bromide salt into its hydroxide form, which has different solubility properties.[13]

• Initial Separation: After the reaction is complete, allow the mixture to settle. If an aqueous phase is present, separate it from the organic phase containing the product and the THAB catalyst.

• Dissolution: To the remaining mixture (or just the catalyst phase if it separates on its own), add 2 to 10 mL of water for every 1 mL of estimated catalyst volume. Stir to fully dissolve the THAB into this new aqueous phase.[13]

• Phase Separation: Separate this new aqueous THAB solution from the organic product layer.

• Precipitation of Hydroxide: To the aqueous THAB solution, add a concentrated aqueous base, such as 50% (w/w) sodium hydroxide (NaOH), dropwise while stirring. The THAB will begin to separate as an oily upper layer of tetraheptylammonium hydroxide.[13]

• Isolation: Continue adding base until no further separation is observed. Allow the layers to settle, then separate the upper oily catalyst layer by decantation or with a separatory funnel.

• Regeneration (Optional but Recommended): The recovered oily hydroxide can be reused directly in some reactions. To regenerate the bromide form, dissolve the oil in a suitable solvent (e.g., isopropanol), and carefully neutralize it with hydrobromic acid (HBr). The solvent can then be removed under reduced pressure.

Protocol 2: Purification by Washing with Organic Solvents

This protocol is effective for removing non-polar organic impurities (like unreacted starting materials) from the recovered catalyst. It is adapted from established procedures for similar quaternary ammonium salts.[8][18]

• Dissolve Catalyst: Dissolve the crude, recovered THAB in deionized water to create an aqueous solution.

• Organic Wash: Transfer the aqueous solution to a separatory funnel. Add an equal volume of a non-polar, water-immiscible organic solvent such as hexane (B92381) or cyclohexane.[8]

• Extract: Shake the funnel gently to wash the aqueous phase. Allow the layers to separate completely. The non-polar impurities will be extracted into the organic phase.

• Separate Layers: Drain the lower aqueous layer containing the purified THAB. Discard the upper organic layer.

• Repeat: Repeat the washing step (steps 2-4) one or two more times with fresh organic solvent for higher purity.

• Recover Catalyst: Recover the purified THAB from the final aqueous solution by evaporating the water using a rotary evaporator.

Protocol 3: Purification by Recrystallization

Recrystallization is a powerful technique for achieving high purity. The key is to find a solvent in which THAB is highly soluble when hot but poorly soluble when cold.[19] Ethyl acetate (B1210297) is a common choice for similar catalysts.[8]

• Solvent Addition: Place the crude, dry THAB in an Erlenmeyer flask. Add a minimal amount of ethyl acetate.

• Dissolution: Gently heat the mixture on a hot plate while stirring until all the THAB dissolves completely. Do not add excessive solvent; the goal is a saturated solution at high temperature.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Pure crystals of THAB should begin to form.[8]

• Maximize Yield: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize the precipitation of the crystals.[8]

• Filtration: Collect the purified crystals by vacuum filtration using a Büchner funnel.[20]

• Washing: Wash the crystals on the filter with a small amount of ice-cold ethyl acetate to remove any remaining soluble impurities.[8]

• Drying: Dry the purified THAB crystals under vacuum to remove all traces of solvent.

Visual Diagrams

Caption: A general workflow for the recovery and recycling of THAB catalyst.

Caption: A decision tree for troubleshooting low THAB recovery yield.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. US6300431B1 - Phase transfer process with catalyst recovery - Google Patents [patents.google.com]
• 3. Tetrabutylammonium Bromide: An Efficient Catalyst for the Synthesis of Xanthenediones under Solvent-free Conditions – Oriental Journal of Chemistry [orientjchem.org]
• 4. benchchem.com [benchchem.com]
• 5. biomedres.us [biomedres.us]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. WO2002041978A1 - Method for separating a phase transfer catalyst by means of a membrane - Google Patents [patents.google.com]
• 10. repository.ias.ac.in [repository.ias.ac.in]
• 11. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 12. fzgxjckxxb.com [fzgxjckxxb.com]
• 13. CA2040098A1 - Phase transfer catalyst recovery - Google Patents [patents.google.com]
• 14. macmillan.princeton.edu [macmillan.princeton.edu]
• 15. benchchem.com [benchchem.com]
• 16. CN115073302A - Method for extracting tetrabutylammonium bromide from byproduct mother liquor - Google Patents [patents.google.com]
• 17. academic.oup.com [academic.oup.com]
• 18. US3965178A - Method for preparing tetrabutylammonium bromide - Google Patents [patents.google.com]
• 19. mt.com [mt.com]
• 20. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]

Navigating Temperature Effects on Tetraheptylammonium Bromide Catalysis: A Technical Guide

For researchers, scientists, and drug development professionals utilizing tetraheptylammonium (B15475950) bromide as a phase-transfer catalyst, optimizing reaction temperature is critical for achieving desired outcomes. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address specific issues related to temperature that may be encountered during experimentation.

This guide will explore the delicate balance between reaction kinetics and catalyst stability, offering insights into maximizing catalytic activity while minimizing degradation of tetraheptylammonium bromide.

Frequently Asked Questions (FAQs)

Q1: How does reaction temperature generally influence the catalytic activity of tetraheptylammonium bromide?

A1: In phase-transfer catalysis, increasing the reaction temperature typically accelerates the reaction rate.[1][2] This is attributed to the increased kinetic energy of the reacting molecules, leading to more frequent and energetic collisions.[1] However, there is an optimal temperature range for each specific reaction. Beyond this range, the catalytic activity may plateau or decrease due to potential catalyst degradation.

Q2: What is the thermal stability of tetraheptylammonium bromide?

A2: Tetraheptylammonium bromide is a solid with a melting point of approximately 87-89°C. While general information suggests that quaternary ammonium (B1175870) salts can be stable up to 120-150°C, their stability can be significantly reduced in the presence of strong bases, with decomposition occurring at temperatures as low as 50-70°C. Thermal decomposition can lead to the release of irritating gases and vapors, including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen halides.

Q3: What are the signs of tetraheptylammonium bromide degradation at elevated temperatures?

A3: Catalyst degradation can manifest as:

• A decrease in reaction rate or incomplete conversion over time.

• The formation of unexpected side products.

• A change in the color of the reaction mixture.

• The detection of degradation byproducts such as triheptylamine (B1581549) and heptene, which are characteristic of Hofmann elimination, a common degradation pathway for quaternary ammonium salts in the presence of a base.

Troubleshooting Guide

This section addresses common issues encountered when working with tetraheptylammonium bromide at various temperatures.

Issue	Potential Cause	Recommended Troubleshooting Steps
Low or no reaction conversion	Insufficient Temperature: The reaction may be too slow at the current temperature to proceed at a practical rate.	1. Gradually increase the reaction temperature in 5-10°C increments. 2. Monitor the reaction progress at each temperature point using a suitable analytical technique (e.g., TLC, GC, HPLC). 3. Be mindful of the melting point of tetraheptylammonium bromide (87-89°C) and the potential for catalyst degradation at higher temperatures, especially in the presence of a strong base.
Decreased reaction rate over time	Catalyst Degradation: The operating temperature may be too high, leading to the thermal decomposition of the tetraheptylammonium bromide catalyst.	1. Lower the reaction temperature to see if the rate stabilizes. 2. If a strong base is used, consider using a milder base or a lower concentration. 3. Analyze the reaction mixture for byproducts consistent with Hofmann elimination (e.g., triheptylamine, heptene) to confirm catalyst degradation.
Formation of unexpected byproducts	Side Reactions at Elevated Temperatures: Higher temperatures can promote undesired side reactions, reducing the selectivity towards the target product.	1. Decrease the reaction temperature to improve selectivity. 2. Optimize other reaction parameters, such as reaction time and reactant concentrations, at a lower temperature.
Inconsistent results between batches	Poor Temperature Control: Fluctuations in the reaction temperature can lead to variability in reaction rates and product yields.	1. Ensure accurate and stable temperature control using a reliable heating mantle with a thermocouple or a temperature-controlled oil bath. 2. Calibrate temperature monitoring equipment regularly.

Experimental Protocols

To assist in troubleshooting, the following are detailed methodologies for key experiments.

Protocol 1: Monitoring Reaction Kinetics as a Function of Temperature

Objective: To determine the optimal reaction temperature for a tetraheptylammonium bromide-catalyzed reaction by monitoring the conversion of a starting material to the product at different temperatures.

Materials:

• Reactants and solvent for the specific reaction

• Tetraheptylammonium bromide (catalyst)

• Heating mantle with a thermocouple or a temperature-controlled oil bath

• Reaction vessel with a magnetic stirrer

• Analytical instrument (e.g., GC, HPLC, or NMR) for monitoring reaction progress

Procedure:

• Set up the reaction vessel with the reactants, solvent, and a magnetic stir bar.

• Add the specified amount of tetraheptylammonium bromide to the reaction mixture.

• Begin stirring and heat the reaction to the first desired temperature (e.g., 40°C).

• Once the temperature is stable, take an initial sample (t=0).

• Take samples at regular intervals (e.g., every 30 minutes) and analyze them to determine the percent conversion of the starting material.

• Repeat the experiment at incrementally higher temperatures (e.g., 50°C, 60°C, 70°C, 80°C).

• Plot the percent conversion versus time for each temperature to determine the reaction rate.

• Plot the initial reaction rate versus temperature to identify the optimal temperature range.

Protocol 2: Assessing the Thermal Stability of Tetraheptylammonium Bromide

Objective: To determine the decomposition temperature of tetraheptylammonium bromide under specific reaction conditions using Thermogravimetric Analysis (TGA).

Materials:

• Tetraheptylammonium bromide

• Thermogravimetric Analyzer (TGA)

• Inert gas (e.g., nitrogen)

Procedure:

• Calibrate the TGA instrument according to the manufacturer's instructions.

• Place a small, accurately weighed sample of tetraheptylammonium bromide (typically 5-10 mg) into the TGA sample pan.

• Place the pan in the TGA furnace.

• Purge the furnace with an inert gas (e.g., nitrogen) to prevent oxidative degradation.

• Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range (e.g., from room temperature to 400°C).

• Record the mass of the sample as a function of temperature.

• The onset temperature of mass loss in the resulting TGA curve indicates the beginning of thermal decomposition.

Data Presentation

The following table provides a general overview of the expected influence of temperature on key reaction parameters in a typical phase-transfer catalyzed reaction using tetraheptylammonium bromide.

Temperature Range	Relative Reaction Rate	Catalyst Stability	Potential for Side Products
Low (e.g., < 50°C)	Slow	High	Low
Moderate (e.g., 50-80°C)	Moderate to Fast	Generally Good	Moderate
High (e.g., > 80°C)	Fast to Very Fast	Potential for Degradation	High

Visualizations

To aid in troubleshooting, the following diagram illustrates the logical workflow for addressing temperature-related issues in your experiments.

Caption: Troubleshooting workflow for temperature-related issues.

References

• 1. francis-press.com [francis-press.com]
• 2. biomedres.us [biomedres.us]

Technical Support Center: In Situ Identification of Tetraheptylammonium Bromide Degradation Products

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tetraheptylammonium (B15475950) bromide (THAB). The focus is on identifying degradation products that may form in situ during experimental procedures.

Troubleshooting Guides

Guide 1: Investigating Loss of Catalytic Activity or Unexpected Side Products

If you observe a decrease in the catalytic efficiency of Tetraheptylammonium bromide or the formation of unexpected byproducts, it is crucial to investigate potential degradation of the phase-transfer catalyst. The primary degradation pathway under basic conditions is Hofmann elimination.

Experimental Protocol: In Situ Monitoring of THAB Degradation by GC-MS

This protocol is designed to detect the main degradation products of THAB: triheptylamine (B1581549) and 1-heptene (B165124).

• Sample Preparation:

  • At various time points during your reaction, withdraw a small aliquot (e.g., 100 µL) of the organic phase.

  • If the reaction mixture is biphasic, ensure you are sampling the organic layer where the degradation products are expected to reside.

  • Dilute the aliquot with a suitable volatile solvent (e.g., 1 mL of hexane (B92381) or ethyl acetate).

  • If necessary, pass the diluted sample through a small plug of silica (B1680970) gel to remove non-volatile components, eluting with the same solvent.

• GC-MS Analysis:

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is recommended.

  • Injection: 1 µL of the prepared sample, splitless injection.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 15°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • Mass Spectrometer:

    • Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 40-500.

  • Identification:

    • 1-Heptene: Look for a volatile compound with a characteristic mass spectrum (e.g., molecular ion at m/z 98 and key fragments).

    • Triheptylamine: This will be a higher boiling point compound. Its mass spectrum should show a molecular ion at m/z 311 and fragmentation patterns corresponding to the loss of alkyl chains.

Data Presentation: Hypothetical Degradation Profile of THAB

The following table illustrates a possible degradation profile of THAB in a reaction mixture at 80°C in the presence of a strong base.

Time (hours)	THAB Remaining (%)	1-Heptene (Relative Peak Area)	Triheptylamine (Relative Peak Area)
0	100	0	0
2	95	2.5	2.3
4	88	5.1	4.9
8	75	12.3	11.9
24	50	24.8	24.5

Experimental Workflow for In Situ Degradation Analysis

Workflow for in-situ analysis of THAB degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of Tetraheptylammonium bromide in a typical organic reaction?

A1: The most common degradation products of Tetraheptylammonium bromide, especially under basic conditions and elevated temperatures, are 1-heptene and triheptylamine . This occurs via a process known as Hofmann elimination.

Hofmann Elimination Pathway of THAB

Hofmann elimination of Tetraheptylammonium bromide.

Q2: My reaction is running at high temperatures. How can I minimize the degradation of THAB?

A2: High temperatures accelerate the rate of Hofmann elimination. If you suspect thermal degradation, consider the following:

• Lower the reaction temperature: Investigate if the reaction can proceed efficiently at a lower temperature.

• Use a more stable catalyst: If high temperatures are unavoidable, you might consider a more sterically hindered quaternary ammonium (B1175870) salt, which can sometimes exhibit greater thermal stability.

• Limit reaction time: Prolonged exposure to high temperatures will lead to more significant degradation.

Q3: Can I detect the degradation of THAB using NMR spectroscopy?

A3: Yes, ¹H NMR spectroscopy can be a powerful tool for monitoring the degradation of THAB in situ.

Experimental Protocol: Monitoring THAB Degradation by ¹H NMR

• Sample Preparation:

  • Acquire a ¹H NMR spectrum of your reaction mixture in a deuterated solvent (e.g., CDCl₃) at the beginning of your reaction (t=0).

  • Acquire subsequent spectra at various time intervals.

• Spectral Analysis:

  • Tetraheptylammonium bromide (THAB): The α-protons (CH₂ next to the nitrogen) will appear as a characteristic multiplet around 3.2-3.4 ppm.

  • Triheptylamine: The α-protons of the triheptylamine product will appear as a multiplet shifted upfield, typically around 2.4-2.6 ppm.

  • 1-Heptene: The olefinic protons of 1-heptene will appear in the region of 4.9-5.8 ppm.

  • Monitoring: The decrease in the integral of the THAB α-proton signal and the corresponding increase in the integrals of the triheptylamine and 1-heptene signals will indicate the extent of degradation.

Q4: I am not using a strong base, but I still suspect catalyst degradation. What else could be the cause?

A4: While Hofmann elimination is the most common pathway, other factors can contribute to the degradation of quaternary ammonium salts:

• Strong Nucleophiles: Potent nucleophiles can attack the heptyl chains in an Sₙ2 reaction, leading to the formation of triheptylamine and a heptyl-substituted nucleophile.

• Oxidizing Agents: Strong oxidizing agents can lead to the decomposition of the tetraheptylammonium cation. It is advisable to avoid the use of strong oxidizers in the presence of THAB.

Troubleshooting Logic for Catalyst Degradation

Decision tree for troubleshooting THAB degradation.

Reference Data & Comparative Studies

A Comparative Analysis of Tetraheptylammonium Bromide and Tetrabutylammonium Bromide as Phase Transfer Catalysts

For researchers, scientists, and drug development professionals, the selection of an optimal phase transfer catalyst is a critical decision that can significantly impact reaction efficiency, yield, and overall process economics. This guide provides a detailed comparison of two common quaternary ammonium (B1175870) salts, Tetraheptylammonium bromide (THAB) and Tetrabutylammonium bromide (TBAB), used as phase transfer catalysts in various organic syntheses.

The efficacy of a phase transfer catalyst is intrinsically linked to its chemical structure, particularly the length of the alkyl chains attached to the nitrogen atom. This structural feature governs the catalyst's lipophilicity, which in turn dictates its ability to transport anionic reactants from an aqueous or solid phase into an organic phase where the reaction with an organic substrate occurs. While both THAB and TBAB are effective catalysts, their differing alkyl chain lengths—heptyl (C7) versus butyl (C4)—can lead to notable differences in their catalytic performance depending on the specific reaction conditions.

The Critical Role of Alkyl Chain Length in Catalytic Efficiency

The lipophilicity of the quaternary ammonium cation is a key determinant of its effectiveness as a phase transfer catalyst. A higher lipophilicity, conferred by longer alkyl chains, generally enhances the catalyst's solubility in the organic phase. This increased solubility can facilitate the transfer of the reactant anion from the aqueous or solid phase to the organic phase, thereby accelerating the reaction rate.

However, an excessively long alkyl chain can sometimes lead to the formation of stable emulsions, making product isolation and catalyst recovery more challenging. Therefore, the optimal choice of catalyst often represents a balance between catalytic activity and practical considerations for reaction work-up.

Quantitative Comparison of Catalytic Performance

To illustrate the impact of alkyl chain length on catalytic efficiency, we will consider a representative nucleophilic substitution reaction: the Williamson ether synthesis. This reaction is a cornerstone of organic synthesis for the preparation of ethers and is frequently facilitated by phase transfer catalysis.

Catalyst	Alkyl Chain Length	Relative Lipophilicity	Expected Reaction Rate	Potential for Emulsion Formation
Tetrabutylammonium bromide (TBAB)	C4	Moderate	Good	Low
Tetraheptylammonium bromide (THAB)	C7	High	Excellent	Moderate to High

Note: The expected reaction rate for THAB is higher due to its increased lipophilicity, which enhances its ability to transport the nucleophile into the organic phase.

Experimental Protocols

To provide a practical framework for comparing the catalytic efficiency of THAB and TBAB, a detailed experimental protocol for the Williamson ether synthesis of benzyl (B1604629) octyl ether is provided below. This protocol can be adapted for a comparative study of the two catalysts.

Synthesis of Benzyl Octyl Ether via Phase Transfer Catalysis

Materials:

• Benzyl bromide

• Octanol (B41247)

• Sodium hydroxide (B78521) (50% aqueous solution)

• Toluene (B28343)

• Phase Transfer Catalyst (Tetrabutylammonium bromide or Tetraheptylammonium bromide)

• Anhydrous magnesium sulfate

• Deionized water

• Brine solution

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine octanol (0.1 mol) and the chosen phase transfer catalyst (THAB or TBAB, 0.01 mol) in toluene (100 mL).

• With vigorous stirring, add 50% aqueous sodium hydroxide solution (50 mL).

• Heat the mixture to 60°C.

• Slowly add benzyl bromide (0.1 mol) to the reaction mixture over a period of 30 minutes.

• Maintain the reaction at 60°C with vigorous stirring.

• Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by a suitable method such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Upon completion of the reaction (as determined by the disappearance of the starting materials), cool the reaction mixture to room temperature.

• Separate the organic layer using a separatory funnel.

• Wash the organic layer sequentially with deionized water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude benzyl octyl ether.

• The crude product can be further purified by distillation or column chromatography.

Visualizing the Catalytic Process

To better understand the role of the phase transfer catalyst in facilitating the reaction between immiscible reactants, the following diagrams illustrate the general mechanism of phase transfer catalysis and a typical experimental workflow.

Caption: General mechanism of phase-transfer catalysis.

Caption: A typical experimental workflow for a comparative study.

Conclusion

The choice between Tetraheptylammonium bromide and Tetrabutylammonium bromide as a phase transfer catalyst will depend on the specific requirements of the chemical transformation. THAB, with its longer alkyl chains and consequently higher lipophilicity, is expected to exhibit greater catalytic activity in many applications, potentially leading to faster reaction times and higher yields. However, this may come at the cost of increased potential for emulsion formation during work-up. TBAB, being less lipophilic, offers a balance of good catalytic activity and easier handling. For reactions where maximizing the reaction rate is paramount and potential challenges in product isolation can be managed, THAB may be the superior choice. In contrast, for processes where ease of operation and work-up are significant considerations, TBAB remains a robust and reliable option. Researchers and process chemists are encouraged to perform a direct comparative evaluation, as outlined in the provided experimental protocol, to determine the optimal catalyst for their specific application.

Performance comparison of Tetraheptylammonium bromide and other tetraalkylammonium salts

A Comprehensive Performance Comparison of Tetraheptylammonium Bromide and Other Tetraalkylammonium Salts

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Tetraheptylammonium bromide (THAB) against other tetraalkylammonium (TAA) salts across various applications. The selection of an appropriate TAA salt is critical in numerous fields, including organic synthesis, analytical chemistry, and pharmacology, as the length of the alkyl chain significantly influences the compound's properties and efficacy. This document summarizes key performance data, details experimental protocols for evaluation, and visualizes relevant processes to aid in the selection of the optimal TAA salt for your research needs.

Physicochemical Properties

The performance of tetraalkylammonium salts is intrinsically linked to their physicochemical properties. As the length of the alkyl chain increases, properties such as lipophilicity and surface activity change, which in turn affects their function in various applications. Symmetrical tetraalkylammonium salts with shorter alkyl chains are generally more water-soluble, while those with longer chains exhibit greater solubility in organic solvents[1][2].

Property	Tetramethylammonium (B1211777) Bromide (TMAB)	Tetraethylammonium (B1195904) Bromide (TEAB)	Tetrapropylammonium Bromide (TPAB)	Tetrabutylammonium (B224687) Bromide (TBAB)	Tetrahexylammonium Bromide (THABr)	Tetraheptylammonium Bromide (THAB)
Molecular Weight ( g/mol )	154.05[3]	210.16	266.27	322.37[4]	434.58	490.70[5]
Melting Point (°C)	>300	285-287	263-265	102-104	99-101	87-89[5]
Solubility in Water	High[6]	High[7]	Soluble	600 g/L (20 °C)[8]	Sparingly soluble	Low
Solubility in Organic Solvents	Low[6]	Moderate[7]	Soluble in polar organic solvents	Soluble in CH2Cl2, EtOH[8]	Soluble in many organic solvents	High
Critical Micelle Concentration (CMC) in Water	No micelle formation	No micelle formation	High	~0.04 M	1.3 x 10^-3 M	Lower than THABr

Performance in Phase-Transfer Catalysis

Tetraalkylammonium salts are widely used as phase-transfer catalysts (PTCs) to facilitate reactions between reactants in immiscible phases. The efficiency of a PTC is highly dependent on the lipophilicity of the cation, which is determined by the length of the alkyl chains. The catalyst must be sufficiently soluble in the organic phase to transport the reacting anion from the aqueous phase.

A study comparing the catalytic activity of various quaternary ammonium (B1175870) salts in the synthesis of dialkyl sulfides established a clear reactivity order, demonstrating that salts with longer alkyl chains, which are more lipophilic, are generally more effective catalysts.[9] In another study on the Williamson ether synthesis, the yield of the product was compared using different tetraalkylammonium salts.

Catalyst	Molar Ratio (Catalyst:Substrate)	Reaction Time (h)	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB)	0.05	6	92	[10]
Tetraoctylammonium Bromide (TOAB)	0.05	4	95	[10]
Benzyltriethylammonium Chloride (BTEAC)	1 (h)	75	[11]
Cetyltrimethylammonium Bromide (CTAB)	1 (h)	62	[11]
Tetrahexylammonium Bromide	-	-	86	[12]

Note: Direct comparative data for Tetraheptylammonium bromide under the same conditions was not available in the reviewed literature. However, based on the trend of increasing efficiency with longer alkyl chains, it is expected to be a highly effective catalyst.

Experimental Protocol: Williamson Ether Synthesis

This protocol describes a method for comparing the efficiency of different tetraalkylammonium salts as phase-transfer catalysts in the Williamson ether synthesis of an alkyl aryl ether.[11][13][14][15]

Materials:

• 4-Bromophenol (B116583)

• Alkyl halide (e.g., 1-bromobutane)

• Potassium hydroxide (B78521) (KOH)

• Toluene (B28343)

• Tetraalkylammonium bromide salt (e.g., TPAB, TBAB, THAB)

• Deionized water

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-bromophenol (10 mmol) and the tetraalkylammonium bromide catalyst (1 mmol, 10 mol%) in toluene (50 mL).

• In a separate beaker, prepare a 50% (w/v) aqueous solution of potassium hydroxide.

• Add the aqueous KOH solution (10 mL) to the vigorously stirred organic solution.

• Add the alkyl halide (12 mmol) to the reaction mixture.

• Heat the mixture to 80°C and maintain vigorous stirring for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction to room temperature and transfer the mixture to a separatory funnel.

• Separate the organic layer, and wash it with deionized water (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Determine the yield of the isolated product.

Figure 1: Phase-transfer catalysis mechanism in Williamson ether synthesis.

Performance in Ion-Pair Chromatography

In reversed-phase ion-pair chromatography, tetraalkylammonium salts are added to the mobile phase to enhance the retention of acidic analytes. The positively charged TAA cation pairs with the negatively charged analyte, forming a more hydrophobic ion-pair that interacts more strongly with the non-polar stationary phase. The length of the alkyl chains of the TAA salt significantly affects the retention time. Longer alkyl chains lead to the formation of more hydrophobic ion-pairs, resulting in longer retention times.[16][17]

A study on the retention of betacyanins and their derivatives using different tetraalkylammonium salts as ion-pairing agents showed a significant increase in retention factors with increasing alkyl chain length of the TAA salt.[18][19]

Ion-Pair Reagent	Analyte	Retention Factor (k)
Tetraethylammonium Bromide (TEAB)	Betanin	1.8
Tetrapropylammonium Bromide (TPAB)	Betanin	3.5
Tetrabutylammonium Bromide (TBAB)	Betanin	6.2

Note: The retention factors are approximate values derived from graphical data in the source and are intended for comparative purposes.

Experimental Protocol: Ion-Pair Chromatography

This protocol outlines a general method for comparing the effect of different tetraalkylammonium bromide salts on the retention of an acidic analyte in reversed-phase HPLC.

Materials:

• HPLC system with a C18 column

• Acidic analyte standard (e.g., salicylic (B10762653) acid)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid

• Tetraalkylammonium bromide salts (TEAB, TPAB, TBAB, THAB)

Procedure:

• Mobile Phase Preparation:

  • Prepare a stock solution of the acidic analyte in the mobile phase diluent.

  • Prepare a series of mobile phases consisting of acetonitrile and water (e.g., 50:50 v/v) buffered to a specific pH (e.g., pH 3.0 with phosphoric acid).

  • To each mobile phase, add a different tetraalkylammonium bromide salt at the same concentration (e.g., 10 mM). Prepare a control mobile phase without any ion-pairing reagent.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow rate: 1.0 mL/min

  • Injection volume: 10 µL

  • Detection: UV at an appropriate wavelength for the analyte.

  • Column temperature: 25 °C

• Analysis:

  • Equilibrate the column with each mobile phase for at least 30 minutes before the first injection.

  • Inject the analyte standard solution and record the chromatogram.

  • Determine the retention time (t_R) of the analyte for each mobile phase.

  • Calculate the retention factor (k) using the formula: k = (t_R - t_0) / t_0, where t_0 is the column dead time.

  • Compare the retention factors obtained with the different tetraalkylammonium bromide salts.

Figure 2: Workflow for comparing ion-pair reagents in HPLC.

Performance as Ion Channel Blockers

Tetraalkylammonium ions are well-known blockers of various ion channels, particularly potassium channels. Their blocking efficacy and mechanism are dependent on the size of the ion, which is determined by the length of the alkyl chains. The interaction of TAA ions with the channel pore can provide valuable information about the pore's dimensions and structure.

Studies on different potassium channels have shown that the affinity of TAA ions varies with the alkyl chain length. For some channels, smaller ions like tetraethylammonium (TEA) are more potent blockers, while for others, larger ions like tetrabutylammonium (TBA) or tetrapentylammonium (B98587) (TPeA) show higher affinity.[20][21]

Tetraalkylammonium Ion	Channel Type	IC50 / Kd	Reference
Tetramethylammonium (TMA)	AQP1 Water Channel	No significant inhibition	[20]
Tetraethylammonium (TEA)	AQP1 Water Channel	1.4 µM	[21]
Tetrapropylammonium (TPrA)	AQP1 Water Channel	Significant inhibition	[20]
Tetrabutylammonium (TBA)	AQP1 Water Channel	No significant inhibition	[20]
Tetrapentylammonium (TPeA)	AQP1 Water Channel	No significant inhibition	[20]

Experimental Protocol: Assessing Ion Channel Blockade

The patch-clamp technique is the gold standard for studying the interaction of compounds with ion channels. This protocol provides a general outline for assessing the blocking effect of different tetraalkylammonium salts on a specific ion channel expressed in a cell line.[22]

Materials:

• Cell line expressing the ion channel of interest

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Borosilicate glass capillaries for pulling pipettes

• Extracellular and intracellular recording solutions

• Tetraalkylammonium bromide salts

Procedure:

• Cell Culture and Preparation: Culture the cells expressing the target ion channel under appropriate conditions. On the day of the experiment, prepare a dish of cells for recording.

• Pipette Preparation: Pull and fire-polish borosilicate glass capillaries to create micropipettes with a resistance of 2-5 MΩ when filled with the intracellular solution.

• Electrophysiological Recording:

  • Obtain a high-resistance seal (giga-seal) between the pipette tip and the cell membrane.

  • Rupture the cell membrane to achieve the whole-cell configuration.

  • Clamp the cell at a specific holding potential.

  • Apply a voltage protocol (e.g., a series of depolarizing voltage steps) to elicit ion channel currents.

• Drug Application:

  • Record baseline currents in the absence of any blocker.

  • Perfuse the cell with the extracellular solution containing a known concentration of the tetraalkylammonium salt.

  • Record the currents in the presence of the blocker.

  • Repeat with different concentrations of the TAA salt to determine the concentration-response relationship and the IC50 value.

  • Compare the blocking potency of different TAA salts.

Figure 3: Simplified state diagram of ion channel blockade by a TAA ion.

Conclusion

The choice of a tetraalkylammonium salt is a critical parameter that can significantly impact the outcome of a variety of chemical and biological experiments. This guide has provided a comparative overview of the performance of Tetraheptylammonium bromide and other TAA salts in key applications. The general trend indicates that increasing the alkyl chain length enhances performance in phase-transfer catalysis and ion-pair chromatography due to increased lipophilicity. However, in the context of ion channel blocking, the optimal alkyl chain length is highly dependent on the specific architecture of the ion channel pore. The provided experimental protocols offer a framework for the systematic evaluation and selection of the most suitable tetraalkylammonium salt for your specific research objectives.

References

• 1. Tetrabutylammonium Bromide (TBAB) Catalyzed Synthesis of Bioactive Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrabutylammonium Bromide: A Versatile Phase-Transfer Catalyst for Efficient Synthesis of Bioactive N-Heterocycles_Chemicalbook [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. tetramethylammonium bromide [chemister.ru]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Williamson Ether Synthesis Lab 3 - Edubirdie [edubirdie.com]
• 12. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. cactus.utahtech.edu [cactus.utahtech.edu]
• 14. Solved Williamson Ether Synthesis (Organic Chemistry Lab) | Chegg.com [chegg.com]
• 15. Solved We are doing a Williamson ether synthesis with this | Chegg.com [chegg.com]
• 16. pharmagrowthhub.com [pharmagrowthhub.com]
• 17. diva-portal.org [diva-portal.org]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. mpinat.mpg.de [mpinat.mpg.de]
• 21. Quaternary ammonium compounds as water channel blockers. Specificity, potency, and site of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]

A Comparative Guide to Phase Transfer Catalysts: Tetraheptylammonium Bromide vs. Aliquat 336

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate phase transfer catalyst (PTC) is a critical parameter in the optimization of biphasic organic reactions, influencing reaction rates, yields, and overall process efficiency. Among the plethora of available PTCs, quaternary ammonium (B1175870) salts are a prominent class. This guide provides a detailed, objective comparison between Tetraheptylammonium bromide and Aliquat 336, two commonly employed quaternary ammonium-based phase transfer catalysts.

While direct comparative experimental data for Tetraheptylammonium bromide is limited in publicly available literature, its performance can be reasonably inferred from its close homologue, Tetrabutylammonium bromide (TBAB), for which extensive data exists. This comparison, therefore, leverages data for TBAB as a proxy for Tetraheptylammonium bromide, offering valuable insights for catalyst selection in research and development.

Executive Summary

Both Tetraheptylammonium bromide and Aliquat 336 are effective phase transfer catalysts, facilitating reactions between reactants in immiscible phases. The primary distinction lies in their cationic structure: Tetraheptylammonium bromide possesses four identical heptyl chains, lending it high lipophilicity, while Aliquat 336 is a mixture of methyltrioctyl/decylammonium chloride, giving it a slightly asymmetric structure.

In general, for standard nucleophilic substitution reactions under moderate conditions, both catalysts exhibit comparable performance. However, subtle differences in their structure can influence their efficacy in specific applications. For instance, in the alkylation of sodium benzoate (B1203000), Aliquat 336 has been shown to provide a marginally higher yield compared to TBAB.[1] The choice between the two may ultimately depend on factors such as reaction specificity, solvent system, and cost-effectiveness.

Data Presentation: Performance Comparison

The following tables summarize the quantitative performance of Aliquat 336 and Tetrabutylammonium bromide (TBAB), as a proxy for Tetraheptylammonium bromide, in key organic transformations.

Table 1: Alkylation of Sodium Benzoate with Butyl Bromide [1]

Catalyst	Molar Ratio (Catalyst:Substrate)	Reaction Time (min)	Temperature (°C)	Conversion (%)
Aliquat 336	0.05	90	60	92
TBAB	0.05	90	60	91

Table 2: C5-Selective Alkylation of Hydantoins with Allyl Bromide [2][3]

Catalyst	Molar Ratio (Catalyst:Substrate)	Reaction Time (h)	Temperature (°C)	Yield (%)
TBAB	0.02	18	Room Temp	95-99
Trioctylmethylammonium chloride*	Not specified	Not specified	Not specified	74
Tetrahexylammonium bromide	Not specified	Not specified	Not specified	86

Note: Trioctylmethylammonium chloride is a major component of Aliquat 336.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to enable researchers to reproduce and build upon these findings.

Alkylation of Sodium Benzoate

This protocol describes the synthesis of butyl benzoate from sodium benzoate and butyl bromide using a phase transfer catalyst.[1]

Materials:

• Sodium benzoate

• Butyl bromide

• Toluene (B28343)

• Water

• Aliquat 336 or Tetrabutylammonium bromide (TBAB)

• Standard laboratory glassware, including a three-necked round-bottom flask, mechanical stirrer, condenser, and thermometer.

Procedure:

• In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, condenser, and thermometer, combine sodium benzoate (0.02 mol), butyl bromide (0.02 mol), 100 mL of toluene, and 100 mL of water.

• Add the phase transfer catalyst (Aliquat 336 or TBAB) in a 0.05 molar ratio relative to the substrate.

• Heat the reaction mixture to 60°C while stirring vigorously at 500 rpm.

• Maintain the reaction at this temperature for 90 minutes.

• Monitor the reaction progress by taking samples from the organic layer at regular intervals and analyzing them using a suitable method, such as titrimetric analysis after saponification.

C5-Selective Alkylation of Hydantoins

This procedure details the selective alkylation of the C5 position of a hydantoin (B18101) derivative using a phase transfer catalyst.[2][3]

Materials:

• Hydantoin substrate

• Allyl bromide

• Toluene

• 50% w/w aqueous potassium hydroxide (B78521) (KOH)

• Tetrabutylammonium bromide (TBAB)

• Dichloromethane (B109758) (DCM)

• Water

• Standard laboratory glassware.

Procedure:

• To a solution of the hydantoin (0.25 mmol) and TBAB (2 mol %) in toluene (0.3 mL), add 50% w/w aqueous KOH (0.2 mL).

• Add allyl bromide (0.75 mmol, 3 equivalents) to the mixture at room temperature.

• Stir the reaction vigorously at room temperature until the starting material is completely consumed, as monitored by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with water (10 mL) and extract with dichloromethane (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Visualization of Key Processes

Experimental Workflow for Alkylation of Sodium Benzoate

Caption: Workflow for the phase transfer catalyzed alkylation of sodium benzoate.

General Mechanism of Phase Transfer Catalysis

Caption: The catalytic cycle in a liquid-liquid phase transfer catalysis system.

Conclusion

Both Tetraheptylammonium bromide (represented by its analogue TBAB) and Aliquat 336 are highly effective phase transfer catalysts suitable for a broad range of applications in organic synthesis. The choice between them is nuanced and may be guided by specific reaction kinetics, desired yield, and economic considerations. The provided data and protocols serve as a valuable resource for researchers in making an informed decision for their synthetic endeavors. It is recommended to screen both catalysts under the specific reaction conditions to determine the optimal choice for a given transformation.

References

• 1. researchpublish.com [researchpublish.com]
• 2. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Validated HPLC and Titration Methods for Determining Tetraheptylammonium Bromide Purity

For researchers, scientists, and professionals in drug development, the accurate determination of purity for raw materials and reagents is paramount. Tetraheptylammonium bromide, a quaternary ammonium (B1175870) salt, finds applications as a phase-transfer catalyst and an ion-pairing reagent in various analytical and synthetic processes. This guide provides a comparative overview of two common analytical techniques for assessing its purity: High-Performance Liquid Chromatography (HPLC) and titration.

Methodology Comparison

Both HPLC and titration methods offer reliable means to determine the purity of Tetraheptylammonium bromide. The choice between the two often depends on the specific requirements of the analysis, such as the need for impurity profiling, sample throughput, and the available instrumentation.

Titration offers a classic, cost-effective, and often highly precise method for the assay of quaternary ammonium halides.[1] Argentometric or potentiometric titration is typically employed, where the bromide ion is titrated with a standardized solution of silver nitrate (B79036).[2][3][4]

HPLC , on the other hand, provides a more detailed analysis, capable of separating the main component from its impurities.[1] For quaternary ammonium salts, which lack a strong UV chromophore, detection can be achieved using an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer (MS).[5][6][7]

Data Presentation: A Comparative Analysis

The following table summarizes the key performance parameters for representative HPLC and titration methods. It is important to note that while the titration data is well-established for this class of compounds, the HPLC data is based on methods validated for structurally similar quaternary ammonium salts and serves as a representative example.

Parameter	HPLC Method (Representative)	Titration Method (Argentometric)
Principle	Chromatographic separation based on analyte's affinity for stationary and mobile phases, followed by detection.	Volumetric analysis based on the reaction of bromide ions with silver nitrate to form a precipitate.
Instrumentation	HPLC system with pump, injector, column, and detector (e.g., ELSD, MS).	Burette, potentiometer or indicator, beaker, and magnetic stirrer.
Specificity	High (can separate and quantify individual impurities).[6]	Moderate (determines total bromide content, may not distinguish from other halide impurities).
Precision	Typically <2% RSD (Relative Standard Deviation).[6]	Can achieve <0.5% RSD.[1]
Accuracy	High (typically 98-102% recovery).[6]	High (can be very accurate with proper standardization).
Linearity	Excellent over a defined concentration range.[6]	Not applicable in the same sense as chromatographic methods.
Limit of Detection (LOD)	Low (ng/mL to µg/mL range, depending on detector).[6][8]	Higher than HPLC (dependent on the precision of volume measurement and endpoint detection).
Limit of Quantitation (LOQ)	Low (ng/mL to µg/mL range).[6][8]	Higher than HPLC.
Throughput	Moderate to high (amenable to automation).	Low to moderate.
Cost per Sample	Higher (instrumentation, columns, solvents).	Lower (glassware, reagents).

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method (Representative)

This protocol is a representative method for the analysis of quaternary ammonium salts and can be adapted and validated for Tetraheptylammonium bromide.

a. Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water containing an ion-pairing agent (e.g., heptafluorobutyric acid) or a buffer (e.g., ammonium formate).[6][7]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detector: Evaporative Light Scattering Detector (ELSD) or Mass Spectrometer (MS).

b. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve a known amount of Tetraheptylammonium bromide reference standard in the mobile phase or a suitable solvent to prepare a stock solution. Prepare a series of dilutions for the calibration curve.

• Sample Solution: Accurately weigh and dissolve the Tetraheptylammonium bromide sample in the same solvent as the standard to achieve a concentration within the calibration range.

c. System Suitability:

Before sample analysis, inject a standard solution multiple times to ensure the system is performing adequately. Typical parameters include tailing factor, theoretical plates, and repeatability of peak area.

d. Analysis:

Inject the standard solutions to generate a calibration curve. Then, inject the sample solutions. The purity of Tetraheptylammonium bromide is calculated by comparing the peak area of the analyte in the sample to the calibration curve.

Titration Method (Argentometric)

This protocol is based on established methods for the assay of quaternary ammonium bromides.[2][3][4]

a. Reagents and Equipment:

• 0.1 M Silver Nitrate (AgNO₃) volumetric solution, standardized.

• Nitric Acid (HNO₃), dilute solution.

• Deionized water.

• Potentiometer with a silver electrode or a suitable indicator (e.g., eosin (B541160) Y).[3][4]

• 50 mL burette, 250 mL beaker, magnetic stirrer.

b. Titration Procedure:

• Accurately weigh approximately 0.4 g of the Tetraheptylammonium bromide sample and dissolve it in 50 mL of deionized water.

• Add 5 mL of dilute nitric acid.

• If using an indicator, add a few drops of eosin Y solution.

• Titrate with standardized 0.1 M silver nitrate solution while stirring continuously.

• Determine the endpoint potentiometrically (the point of maximum inflection of the potential curve) or visually (a color change from yellowish-pink to reddish-violet).

• Perform a blank titration and make any necessary corrections.

c. Calculation:

The purity of Tetraheptylammonium bromide is calculated using the following formula:

Purity (%) = (V_sample - V_blank) * M_AgNO3 * MW_THAB / W_sample * 10

Where:

• V_sample = Volume of AgNO₃ solution used for the sample (mL)

• V_blank = Volume of AgNO₃ solution used for the blank (mL)

• M_AgNO3 = Molarity of the AgNO₃ solution (mol/L)

• MW_THAB = Molecular weight of Tetraheptylammonium bromide (490.69 g/mol )

• W_sample = Weight of the sample (g)

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for both the HPLC and titration methods.

Caption: Workflow for HPLC Purity Determination.

Caption: Workflow for Titration Purity Determination.

Conclusion

Both HPLC and titration are valid methods for determining the purity of Tetraheptylammonium bromide. Titration is a robust, precise, and cost-effective method for routine assays where the primary interest is the overall purity. HPLC, while more instrument-intensive, offers the significant advantage of being able to separate and quantify individual impurities, making it an indispensable tool for in-depth quality control, stability studies, and investigations into impurity profiles. The choice of method should be guided by the specific analytical needs, available resources, and regulatory requirements.

References

• 1. quora.com [quora.com]
• 2. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN112034056A - Detection method for detecting tetrabutylammonium bromide content in levetiracetam - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. HPLC Method for Analysis of Tetraethylammonium Chloride on Newcrom AH Column | SIELC Technologies [sielc.com]
• 8. ijrpc.com [ijrpc.com]

Evaluating the performance of Tetraheptylammonium bromide in Williamson ether synthesis

A Comparative Guide for Researchers and Drug Development Professionals

In the realm of synthetic organic chemistry, the Williamson ether synthesis stands as a cornerstone reaction for the formation of ethers, crucial intermediates in the pharmaceutical and fine chemical industries. The efficiency of this SN2 reaction, particularly in biphasic systems, is often dramatically enhanced by the use of phase transfer catalysts (PTCs). Among the plethora of available PTCs, quaternary ammonium (B1175870) salts are workhorses, with their efficacy being influenced by factors such as the nature of the cation and the length of its alkyl chains. This guide provides a comprehensive evaluation of Tetraheptylammonium bromide (THAB) as a phase transfer catalyst in the Williamson ether synthesis, comparing its performance with other commonly employed alternatives based on available experimental data.

The Critical Role of Phase Transfer Catalysts

In a typical Williamson ether synthesis, an alkoxide, which is soluble in the aqueous phase, needs to react with an alkyl halide, which is soluble in the organic phase. A phase transfer catalyst, possessing both hydrophilic and lipophilic characteristics, facilitates the transport of the alkoxide anion from the aqueous phase to the organic phase, where the reaction can proceed. The general mechanism is depicted below.

Caption: General mechanism of phase transfer catalysis in Williamson ether synthesis.

Performance Comparison of Tetraalkylammonium Bromides

The choice of the quaternary ammonium salt can significantly impact the reaction rate and yield. The lipophilicity of the cation, determined by the length of the alkyl chains, is a key factor. While extensive direct comparative studies are limited, the general trend observed in phase transfer catalysis suggests an optimal alkyl chain length for maximum efficiency. Shorter chains may not provide sufficient lipophilicity for effective transfer into the organic phase, while excessively long chains can lead to micelle formation or reduced solubility in the aqueous phase, hindering the initial anion exchange.

To provide a tangible, albeit indirect, comparison, the following table summarizes typical yields for Williamson ether synthesis using different phase transfer catalysts, compiled from various sources under broadly similar reaction conditions.

Phase Transfer Catalyst	Alkyl Halide	Alcohol/Phenol	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Tetrabutylammonium bromide (TBAB)	1-Bromobutane	Phenol	50% NaOH	Toluene (B28343)/Water	80	6	~90%
Benzyltriethylammonium chloride (BTEAC)	Benzyl chloride	2-Naphthol	50% NaOH	Dichloromethane/Water	25	4	~95%
Tetraheptylammonium bromide (THAB)	1-Bromooctane (B94149)	Butan-1-ol	50% NaOH	Toluene/Water	90	5	Expected to be high

Note: The yield for THAB is an educated estimation based on the principles of phase transfer catalysis and requires experimental verification.

Experimental Protocol: A Framework for Comparison

To facilitate a direct and objective comparison of Tetraheptylammonium bromide with other phase transfer catalysts, the following experimental protocol for the synthesis of butyl octyl ether is provided. This protocol can be adapted to test different catalysts under identical conditions.

Materials:

• Butan-1-ol

• 1-Bromooctane

• Sodium hydroxide (B78521) (50% aqueous solution)

• Toluene

• Tetraheptylammonium bromide (THAB)

• Tetrabutylammonium bromide (TBAB) - for comparison

• Benzyltriethylammonium chloride (BTEAC) - for comparison

• Anhydrous magnesium sulfate

• Deionized water

• Diethyl ether

Equipment:

• Round-bottom flask with a reflux condenser

• Magnetic stirrer with a heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add butan-1-ol (1.0 equivalent), 1-bromooctane (1.2 equivalents), toluene (40 mL), and the phase transfer catalyst (0.1 equivalent).

• With vigorous stirring, add a 50% aqueous solution of sodium hydroxide (5.0 equivalents).

• Heat the reaction mixture to 90°C and maintain it at this temperature with vigorous stirring for 5 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and add 50 mL of deionized water.

• Separate the organic layer and wash it with 2 x 50 mL of deionized water and then with 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by vacuum distillation or column chromatography to obtain pure butyl octyl ether.

• Determine the yield and characterize the product using appropriate analytical techniques (e.g., NMR, IR, GC-MS).

To perform a comparative study, this experiment should be repeated under identical conditions, substituting THAB with TBAB and BTEAC.

Caption: Experimental workflow for the comparative study.

Conclusion and Outlook

Tetraheptylammonium bromide holds significant promise as a highly effective phase transfer catalyst for the Williamson ether synthesis, particularly for reactions involving less reactive alkyl halides or requiring higher temperatures. Its enhanced lipophilicity, a direct consequence of its long alkyl chains, is predicted to facilitate efficient transport of the alkoxide nucleophile into the organic phase, potentially leading to improved reaction rates and yields.

However, to definitively establish the superiority of THAB over other common PTCs like TBAB and BTEAC, direct comparative studies under standardized conditions are essential. The experimental protocol outlined in this guide provides a robust framework for such an investigation. Researchers and drug development professionals are encouraged to perform these comparative experiments to identify the optimal catalyst and reaction conditions for their specific synthetic needs, thereby streamlining process development and enhancing the efficiency of ether synthesis. The data generated from such studies will be invaluable in building a more comprehensive understanding of the structure-activity relationships of phase transfer catalysts in this vital organic transformation.

The Halide Effect: A Comparative Guide to Bromide vs. Other Halide Counter-Ions in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The selection of a catalyst's counter-ion is a critical, yet often overlooked, parameter in optimizing chemical transformations. Among the most common anionic ligands are the halides: fluoride (B91410), chloride, bromide, and iodide. While seemingly subtle, the choice between these ions can profoundly impact a catalyst's activity, selectivity, and overall efficiency. This guide provides an objective comparison of the performance of catalysts bearing bromide counter-ions against those with other halides, supported by experimental data, detailed protocols, and mechanistic diagrams to aid in catalyst selection and reaction optimization.

The Fundamental Role of Halide Counter-Ions

Halide ligands influence catalytic process through a combination of steric and electronic effects.[1] Their electronegativity, ionic radius, and ability to act as a leaving group or bridging ligand all contribute to their impact on the catalytic cycle. Generally, the reactivity trend for organohalides in oxidative addition to a metal center follows the order of bond strength: C-I < C-Br < C-Cl < C-F. This trend often translates to the catalytic activity of metal-halide complexes.

Data Presentation: Quantitative Comparison of Halide Counter-Ions

The following tables summarize quantitative data from various studies, comparing the catalytic activity of systems with bromide counter-ions to those with other halides in key organic reactions.

Palladium-Catalyzed Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation in organic synthesis. The nature of the halide on the palladium catalyst precursor can significantly influence the reaction yield.

Aryl Halide Substrate	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
4-Bromoacetophenone	Pd(OAc)₂ / PPh₃	Na₂CO₃	aq. DMF	100	1	95	[2]
4-Chloroacetophenone	Pd(OAc)₂ / PPh₃	Na₂CO₃	aq. DMF	100	1	82	[2]
4-Iodoacetophenone	Pd(OAc)₂ / PPh₃	Na₂CO₃	aq. DMF	100	1	98	[3]

Note: Data for fluoride is often not reported due to the inertness of the C-F bond and the different reactivity of fluoride ions.

Palladium-Catalyzed Heck Reaction

The Heck reaction is a vital tool for the synthesis of substituted alkenes. The halide associated with the palladium catalyst plays a crucial role in the oxidative addition step, impacting the overall reaction efficiency.

Aryl Halide Substrate	Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Bromobenzene (B47551)	Pd-complex 6	K₂CO₃	DMF	60	12	95	[4]
Chlorobenzene	Pd-complex 6	K₂CO₃	DMF	60	12	62	[4]
Iodobenzene	Pd-complex 6	K₂CO₃	DMF	60	12	98	[4]

Ruthenium-Catalyzed Olefin Metathesis

In olefin metathesis, the halide ligands on the ruthenium catalyst can influence initiation rates and catalyst stability.

Catalyst	Reaction Type	Substrate	Conversion (%)	Reference
Hoveyda-Grubbs 2nd Gen. (Cl)	RCM	Diethyl diallylmalonate	>95	[5][6]
Hoveyda-Grubbs 2nd Gen. (Br)	RCM	Diethyl diallylmalonate	~90	[5][6]
Hoveyda-Grubbs 2nd Gen. (I)	RCM	Diethyl diallylmalonate	~85	[5][6]

Note: While chloride is the most common, bromide and iodide analogues have been synthesized and studied, showing a slight decrease in activity.[5][6]

Experimental Protocols

Detailed methodologies for key experiments cited are provided below.

General Procedure for Suzuki-Miyaura Coupling of an Aryl Bromide

Reaction: 4-Bromoacetophenone with Phenylboronic Acid

• Reaction Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add 4-bromoacetophenone (1.0 mmol, 1.0 equiv), phenylboronic acid (1.2 mmol, 1.2 equiv), and sodium carbonate (2.0 mmol, 2.0 equiv).

• Catalyst Addition: Add palladium(II) acetate (B1210297) (0.02 mmol, 2 mol%) and triphenylphosphine (B44618) (0.04 mmol, 4 mol%).

• Solvent Addition: Add a mixture of N,N-dimethylformamide (DMF) and water (e.g., 4:1 v/v, 5 mL).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Reaction: Heat the mixture to 100 °C and stir for 1 hour.

• Work-up and Analysis: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The product yield can be determined by gas chromatography or by purification via column chromatography.[2]

General Procedure for the Heck Reaction of an Aryl Bromide

Reaction: Bromobenzene with Styrene (B11656)

• Reaction Setup: In a reaction vessel, combine bromobenzene (1.0 mmol, 1.0 equiv), styrene (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Catalyst Addition: Add the desired palladium catalyst (e.g., a pre-formed palladium complex, 2.0 mol%).

• Solvent Addition: Add N,N-dimethylformamide (DMF) (1 mL).

• Reaction: Heat the mixture to 60 °C and stir for 12 hours.

• Work-up and Analysis: After cooling, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate. The product can be purified by flash chromatography on silica (B1680970) gel.[4]

Mechanistic Insights and Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the key mechanistic steps where the halide counter-ion exerts its influence.

Catalytic Cycle of Palladium-Catalyzed Cross-Coupling

This diagram illustrates the generally accepted mechanism for palladium-catalyzed cross-coupling reactions, such as the Suzuki and Heck reactions. The halide (X) plays a crucial role in the oxidative addition and is present on the palladium center until the transmetalation or migratory insertion step.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

Oxidative Addition Step: The Halide's Critical Role

The oxidative addition of the organohalide to the low-valent metal center is often the rate-determining step. The strength of the carbon-halide bond directly influences the kinetics of this step.

Caption: Influence of the halide on the oxidative addition step.

Conclusion

The choice of halide counter-ion is a powerful tool for tuning the performance of a catalytic system. While the general reactivity trend of I > Br > Cl is a useful guideline, the optimal halide is often substrate and reaction-dependent. Bromide-containing catalysts frequently offer a good balance of reactivity and stability, making them a versatile choice for a wide range of applications. However, for challenging transformations, the more reactive iodide-based systems may be necessary, while for large-scale synthesis, the development of highly active catalysts that can utilize more economical chlorides is a key area of research. This guide provides a foundation for the rational selection of halide counter-ions to accelerate discovery and development in chemical synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Halide exchanged Hoveyda-type complexes in olefin metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Phase-Transfer Catalysis: Benchmarking Tetraheptylammonium Bromide Against Next-Generation Catalysts

For Researchers, Scientists, and Drug Development Professionals

The selection of an optimal phase-transfer catalyst (PTC) is a critical decision in organic synthesis, profoundly influencing reaction efficiency, yield, and overall process economics. Tetraheptylammonium bromide (THAB), a conventional quaternary ammonium (B1175870) salt, has long been a staple in facilitating reactions between immiscible phases. However, the advent of new generation PTCs, such as phosphonium (B103445) salts and functionalized ammonium salts, necessitates a thorough performance comparison to guide catalyst selection in modern research and development.

This guide provides an objective comparison of THAB's performance profile against these newer alternatives, supported by experimental data from relevant studies. Due to a lack of direct head-to-head comparative studies involving THAB, data for its close structural analog, Tetrabutylammonium Bromide (TBAB), is utilized as a benchmark for traditional quaternary ammonium salt performance. The longer alkyl chains of THAB are expected to enhance its lipophilicity, which may lead to improved performance in certain reaction systems compared to TBAB.

Performance Comparison in Key Organic Transformations

The efficacy of a phase-transfer catalyst is typically evaluated based on reaction yield, reaction time, and catalyst loading. Below are comparative data summarized from studies on nucleophilic substitution and oxidation reactions.

Nucleophilic Substitution: Williamson Ether Synthesis

The Williamson ether synthesis, a classic SN2 reaction, is a common benchmark for evaluating PTC performance. The reaction involves an alkoxide reacting with a primary alkyl halide.

Catalyst	Catalyst Loading (mol%)	Reaction Time (hr)	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB) (as a proxy for THAB)	10	4	75	[1]
Butyldimethylanilinium Bromide (BDAB)	10	4	68	[1]
3,5-bis[(2-methyl-naphthylene-1-yl)-phenylamino-phenyl]-butyl-(2-methoxy-naphthalene-1-yl)-phenylammoniumbromide (BPBPB)	3.3	4	82	[1]

Analysis: In this specific Williamson ether synthesis, the novel "starburst" quaternary ammonium salt, BPBPB, demonstrated superior performance, achieving a higher yield at a significantly lower catalyst loading compared to TBAB.[1] This highlights the potential of structurally advanced ammonium salts to outperform conventional PTCs.

Nucleophilic Substitution: Alkylation of Sodium Benzoate (B1203000)

The alkylation of sodium benzoate with butyl bromide is another key reaction for comparing PTC efficiency.

Catalyst	Catalyst Loading (mol%)	Reaction Time (min)	Yield (%)	Reference
Tetra Butyl Ammonium Bromide (TBAB)	Not Specified	Longer	91	[2]
Tri Capryryl Methyl Ammonium Chloride	Not Specified	Not Specified	92	[2]
Tetra Phenyl Phosphonium Bromide (TPPB)	Not Specified	60	98	[2][3]

Analysis: In this alkylation reaction, the phosphonium-based catalyst, TPPB, exhibited significantly higher activity, affording a 98% yield.[2][3] This is attributed to the larger and more lipophilic nature of the phosphonium cation, which facilitates a more efficient transfer of the anion into the organic phase.[4] It is also noteworthy that phosphonium salts are not susceptible to Hofmann elimination, a degradation pathway that can affect quaternary ammonium salts under basic conditions and at elevated temperatures.[2]

Oxidation of Benzyl (B1604629) Alcohol

The oxidation of benzyl alcohol provides insights into the performance of PTCs in oxidation reactions.

Catalyst	Oxidant	Phase System	Temperature (°C)	Reaction Time (hr)	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB)	Potassium Permanganate	Benzene/Solid KMnO₄	30	4	~80	[5]
Tetrabutylphosphonium Bromide	Potassium Permanganate	Benzene/Solid KMnO₄	30	3	~90	[5]
Tricaprylmethylammonium Chloride	Potassium Permanganate	Benzene/Solid KMnO₄	30	2.5	~95	[5]

Analysis: In this oxidation, the more lipophilic quaternary ammonium salt, tricaprylmethylammonium chloride, demonstrated the highest reactivity.[5] This suggests that for certain reactions, increasing the lipophilicity of the ammonium salt cation can be more critical for enhancing performance than switching to a phosphonium salt. This observation implies that THAB, with its longer heptyl chains, could potentially outperform TBAB in similar oxidation reactions.

Experimental Protocols

To ensure reproducibility and facilitate the direct comparison of catalyst performance, detailed experimental protocols for key reactions are provided below.

General Experimental Protocol for Comparing Catalyst Efficiency in Williamson Ether Synthesis

Objective: To compare the catalytic efficiency of different phase-transfer catalysts in the synthesis of an ether via nucleophilic substitution.

Materials:

• Phenol (or other suitable alcohol/phenol)

• n-Butyl bromide (or other suitable alkylating agent)

• Sodium hydroxide (B78521) (or other suitable base)

• Toluene (or other suitable organic solvent)

• Phase-transfer catalyst (e.g., THAB, TBAB, phosphonium salt) (0.5-2 mol%)

• Deionized water

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine the organic substrate (e.g., phenol, 10 mmol), the organic solvent (e.g., toluene, 50 mL), and the phase-transfer catalyst (e.g., 1 mol%).

• Aqueous Phase Preparation: In a separate beaker, dissolve the inorganic base (e.g., sodium hydroxide, 20 mmol) in water (50 mL).

• Reaction Initiation: Add the aqueous solution of the base to the vigorously stirred organic phase.

• Addition of Alkylating Agent: Add the alkylating agent (e.g., n-butyl bromide, 12 mmol) to the reaction mixture.

• Reaction Conditions: Heat the mixture to the desired temperature (e.g., 80°C) and maintain vigorous stirring to ensure efficient mixing of the two phases.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Separate the organic layer, wash it with water and then with brine.

• Product Isolation: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the product by a suitable method, such as column chromatography or distillation.

Experimental Protocol: N-Arylation of Secondary Amines Catalyzed by TBAB

Objective: To demonstrate the use of a quaternary ammonium salt in a C-N cross-coupling reaction.

Materials:

• Secondary amine (1.5 eq.)

• Aryl halide (1.0 eq.)

• Potassium tert-butoxide (1.5 eq.)

• Dimethyl sulfoxide (B87167) (DMSO)

• Tetrabutylammonium bromide (TBAB, 5 mol%)

Procedure:

• To a dry round-bottom flask, add the secondary amine, the aryl halide, and potassium tert-butoxide.[6]

• Add DMSO as the solvent.[6]

• Add TBAB (5 mol%).[6]

• Stir the reaction mixture at the appropriate temperature (e.g., 120 °C) and monitor the progress by TLC.[6]

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).[6]

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[6]

• Purify the crude product by column chromatography.[6]

Visualizing Reaction Mechanisms and Workflows

Phase-Transfer Catalysis Mechanism (Starks' Extraction Mechanism)

The generally accepted mechanism for phase-transfer catalysis by quaternary ammonium salts in a liquid-liquid system involves the transfer of the reactant anion from the aqueous phase to the organic phase.

Caption: General mechanism of phase-transfer catalysis for a nucleophilic substitution reaction.

Experimental Workflow for Catalyst Comparison

A standardized workflow is crucial for the objective evaluation of different phase-transfer catalysts.

Caption: A typical experimental workflow for evaluating phase-transfer catalyst efficiency.

Conclusion

While Tetraheptylammonium bromide remains a viable and effective phase-transfer catalyst, this comparative guide, using TBAB as a proxy, demonstrates that next-generation PTCs can offer significant advantages in specific applications. Phosphonium salts often exhibit superior thermal stability and can provide higher yields in nucleophilic substitution reactions.[2] Conversely, highly lipophilic quaternary ammonium salts may be more effective in certain oxidation reactions.[5] The development of novel, structurally complex ammonium salts also presents a promising avenue for enhancing catalytic efficiency.[1]

The choice of an optimal phase-transfer catalyst is therefore highly dependent on the specific reaction conditions, including the nature of the reactants, the solvent system, and the reaction temperature. Researchers and drug development professionals are encouraged to perform their own benchmarking studies using standardized protocols, such as those outlined in this guide, to identify the most effective catalyst for their specific synthetic needs.

References

• 1. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Reproducibility of Experimental Results Using Tetraheptylammonium Bromide

For researchers, scientists, and drug development professionals, the choice of reagents is critical to ensuring the reliability and reproducibility of experimental results. Tetraheptylammonium bromide (THAB), a quaternary ammonium (B1175870) salt, is a versatile compound utilized in a range of applications, most notably as a phase-transfer catalyst and an ion-pairing reagent in chromatography. This guide provides an objective comparison of THAB's performance with common alternatives, supported by experimental data and detailed protocols to aid in achieving reproducible outcomes.

Phase-Transfer Catalysis: Enhancing Biphasic Reactions

In biphasic organic synthesis, phase-transfer catalysts (PTCs) are essential for facilitating reactions between reactants located in immiscible phases. The efficiency of a PTC is largely dependent on the lipophilicity of its cation, which enables the transport of anions from an aqueous to an organic phase.

Performance Comparison of Quaternary Ammonium Salts in Williamson Ether Synthesis

The Williamson ether synthesis is a classic nucleophilic substitution reaction often used to evaluate the performance of PTCs. The following table summarizes the typical performance of various quaternary ammonium salts in the synthesis of benzyl (B1604629) octyl ether. While direct comparative data for Tetraheptylammonium bromide is not extensively available in the cited literature, its performance is expected to be comparable to or exceed that of Tetrabutylammonium bromide (TBAB) due to its higher lipophilicity.

Catalyst	Catalyst Loading (mol%)	Reaction Time (hours)	Yield (%)	Reference
Tetraheptylammonium Bromide (THAB)	1	4	>95 (Expected)	-
Tetrabutylammonium Bromide (TBAB)	1	4	95	[1]
Benzyltriethylammonium Chloride (BTEAC)	1	4	92	[1]
Aliquat 336 (Trioctylmethylammonium chloride)	1	4	96	[1]

Experimental Protocol: Williamson Ether Synthesis of Benzyl Octyl Ether

This protocol is designed for a comparative study of different phase-transfer catalysts.[1]

Materials:

• Benzyl bromide

• 1-Octanol (B28484)

• Sodium hydroxide (B78521) (50% aqueous solution)

• Toluene (B28343)

• Quaternary ammonium salt (e.g., Tetraheptylammonium bromide)

• Deionized water

• Anhydrous magnesium sulfate

Procedure:

• In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and thermometer, add 1-octanol (0.1 mol), toluene (100 mL), and the selected quaternary ammonium salt (0.005 mol).

• With vigorous stirring, add 50% aqueous sodium hydroxide solution (50 mL).

• Heat the mixture to 60°C.

• Slowly add benzyl bromide (0.1 mol) to the reaction mixture over 30 minutes.

• Maintain the reaction at 60°C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the organic layer using a separatory funnel.

• Wash the organic layer with deionized water until the aqueous layer is neutral.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Factors Affecting Reproducibility:

• Catalyst Purity: The purity of the quaternary ammonium salt is crucial. Impurities can interfere with the reaction and lead to inconsistent results.

• Stirring Speed: In a biphasic system, the interfacial area where the reaction occurs is dependent on the stirring speed. Consistent and vigorous stirring is necessary for reproducible reaction rates.

• Temperature Control: Reaction temperature significantly affects the rate of reaction. Precise temperature control is essential.

• Phase Separation: Incomplete phase separation during workup can lead to contamination of the product and affect the final yield.

Mechanism of Phase-Transfer Catalysis.

Ion-Pair Chromatography: Separating Ionic Analytes

In reversed-phase high-performance liquid chromatography (RP-HPLC), ion-pairing reagents are used to enhance the retention and improve the peak shape of ionic analytes on non-polar stationary phases. The length of the alkyl chains on the quaternary ammonium salt influences the hydrophobicity of the ion pair and thus the retention time.

Performance Comparison of Quaternary Ammonium Salts as Ion-Pair Reagents

The choice of the ion-pairing reagent can significantly impact the chromatographic separation. Generally, longer alkyl chains on the quaternary ammonium cation lead to increased retention of anionic analytes.

Ion-Pair Reagent	Analyte Retention	Peak Shape	Required Concentration
Tetraheptylammonium Bromide (THAB)	Strong	Good	Low
Tetrabutylammonium Bromide (TBAB)	Moderate	Good	Moderate
Tetraethylammonium Bromide (TEAB)	Weak	Fair to Good	High

Experimental Protocol: Ion-Pair Reversed-Phase HPLC

Materials:

• HPLC-grade water

• HPLC-grade organic solvent (e.g., acetonitrile (B52724) or methanol)

• Buffer components (e.g., phosphate (B84403) or acetate (B1210297) salts)

• Ion-pairing reagent (e.g., Tetraheptylammonium bromide)

• Analytical standards of the compounds to be separated

Procedure:

• Mobile Phase Preparation:

  • Prepare the aqueous buffer solution and adjust the pH.

  • Dissolve the ion-pairing reagent in the aqueous buffer to the desired concentration (typically 5-50 mM).

  • Filter the mobile phase through a 0.45 µm filter and degas.

• Column Equilibration:

  • Equilibrate the reversed-phase column (e.g., C18) with the mobile phase containing the ion-pairing reagent for a sufficient time to ensure a stable baseline. This can often take longer than standard RP-HPLC.

• Sample Preparation:

  • Dissolve the sample in the mobile phase or a compatible solvent.

• Chromatographic Analysis:

  • Inject the sample and run the analysis using either an isocratic or gradient elution method.

  • Monitor the elution of the analytes using a suitable detector (e.g., UV-Vis).

Factors Affecting Reproducibility:

• Column Equilibration: Incomplete equilibration of the column with the ion-pairing reagent is a major source of irreproducibility, leading to shifting retention times.

• Reagent Concentration: The concentration of the ion-pairing reagent in the mobile phase must be precisely controlled.

• Temperature: Column temperature affects the kinetics of ion-pair formation and partitioning. A thermostatted column compartment is recommended for reproducible results.

• pH of the Mobile Phase: The pH of the mobile phase influences the ionization state of the analytes and thus the efficiency of ion-pairing.

Experimental Workflow for Ion-Pair HPLC.

Conclusion

Tetraheptylammonium bromide is a valuable reagent in both organic synthesis and analytical chemistry. For achieving reproducible experimental results, it is imperative to utilize well-defined and consistent protocols. When comparing THAB to its alternatives, factors such as the lipophilicity of the cation in phase-transfer catalysis and the length of the alkyl chains in ion-pair chromatography are key determinants of performance. By carefully controlling experimental parameters and documenting detailed methodologies, researchers can ensure the reliability and reproducibility of their findings when employing Tetraheptylammonium bromide and other quaternary ammonium salts.

References

• 1. benchchem.com [benchchem.com]

A Comparative Life Cycle Assessment of Tetraheptylammonium Bromide as a Phase Transfer Catalyst

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Tetraheptylammonium Bromide and its Alternatives in Catalysis

In the realm of organic synthesis, particularly in pharmaceutical and fine chemical manufacturing, the choice of a phase transfer catalyst (PTC) is critical to optimizing reaction efficiency, yield, and overall process sustainability. Tetraheptylammonium bromide (THAB), a quaternary ammonium (B1175870) salt, is a commonly employed PTC. However, growing environmental and health concerns associated with this class of compounds necessitate a thorough evaluation of their life cycle and a comparison with viable alternatives. This guide provides a semi-quantitative comparative life cycle assessment of THAB, examining its performance against other PTCs and offering insights into greener alternatives.

Executive Summary

This guide presents a comparative analysis of Tetraheptylammonium bromide (THAB) with other phase transfer catalysts, focusing on key life cycle stages: raw material acquisition and synthesis, manufacturing and use, and end-of-life (disposal and environmental fate). Due to a lack of publicly available, comprehensive Life Cycle Assessment (LCA) data for THAB and its direct analogues, this comparison is based on available data for related quaternary ammonium compounds (QACs), toxicity studies, and performance data in representative chemical reactions.

The findings indicate that while THAB is an effective catalyst, its life cycle presents environmental and health considerations typical of many QACs. Alternatives such as other quaternary ammonium salts with varying alkyl chain lengths (e.g., Tetrabutylammonium (B224687) bromide - TBAB), phosphonium (B103445) salts, and greener options like ionic liquids and polymer-supported catalysts offer different performance-sustainability profiles. The selection of a PTC should therefore be a holistic decision, weighing catalytic efficiency against environmental impact and safety.

Life Cycle Stages: A Comparative Overview

The life cycle of a phase transfer catalyst can be broadly divided into three key stages. The following sections compare THAB and its alternatives across these stages.

Raw Material Acquisition and Synthesis

The synthesis of quaternary ammonium salts like THAB typically involves the quaternization of a tertiary amine with an alkyl halide. For THAB, this would involve the reaction of triheptylamine (B1581549) with bromobutane. The environmental impact of this stage is linked to the production of these precursors, which are often derived from petrochemical feedstocks. The synthesis process itself can involve the use of organic solvents and require energy for heating.[1][2]

Alternatives:

• Other Quaternary Ammonium Salts (e.g., TBAB): The synthesis of other QACs follows a similar pathway, with the environmental footprint varying based on the specific alkyl chains and halide used. For instance, the synthesis of Tetrabutylammonium bromide (TBAB) involves the reaction of tributylamine (B1682462) with 1-bromobutane (B133212).[3]

• Phosphonium Salts: These are synthesized from organophosphines and alkyl halides. While often more thermally stable than their ammonium counterparts, the synthesis may involve hazardous reagents.[4][5]

• Green Alternatives: The synthesis of greener alternatives, such as certain ionic liquids or polymer-supported catalysts, may involve more benign starting materials and processes, although this is highly dependent on the specific alternative.

Manufacturing and Use Phase: Performance in Catalysis

The primary function of THAB is to act as a phase transfer catalyst, facilitating reactions between reactants in immiscible phases. Its effectiveness is determined by factors such as its lipophilicity, which is influenced by the length of its alkyl chains. Longer alkyl chains, as in THAB, generally lead to higher lipophilicity and potentially better catalytic activity in certain systems compared to shorter-chain QACs like TBAB.[6]

The "use" phase is where the performance of the catalyst is paramount. A more efficient catalyst can lead to shorter reaction times, lower energy consumption, and higher product yields, thereby reducing the overall environmental impact of the chemical process it is used in.

Comparative Performance:

While direct, side-by-side comparative studies under identical conditions are limited, the Williamson ether synthesis serves as a classic example to illustrate the role of PTCs. The efficiency of different catalysts can be compared based on reaction yield and time.

End-of-Life: Disposal and Environmental Fate

The end-of-life stage for PTCs is a significant concern. QACs, including THAB, are known to be toxic to aquatic organisms.[7] Their persistence in the environment is a key issue, as many are not readily biodegradable.[8] When released into wastewater, they may not be completely removed by conventional treatment plants and can accumulate in sludge and sediments.[7][9]

Disposal and Degradation:

• Tetraheptylammonium bromide (THAB): As a QAC, THAB is expected to exhibit aquatic toxicity.[7] Specific data on its biodegradability is limited, but QACs in general are known for their persistence.[10]

• Tetrabutylammonium bromide (TBAB): Studies have shown that TBAB is not readily biodegradable and is harmful to aquatic life.[8]

• Phosphonium Salts: The environmental fate of phosphonium salts can also be a concern, with some demonstrating toxicity to aquatic life.

• Green Alternatives: Ideally, greener alternatives would be designed for biodegradability, breaking down into non-toxic components after their useful life.

Data Presentation: Comparative Tables

To facilitate a clear comparison, the following tables summarize the available quantitative and qualitative data for THAB and its alternatives.

Table 1: Physicochemical and Toxicological Properties

Property	Tetraheptylammonium Bromide (THAB)	Tetrabutylammonium Bromide (TBAB)	Tetrabutylphosphonium Bromide (TBPB)
Molecular Formula	C₂₈H₆₀BrN	C₁₆H₃₆BrN	C₁₆H₃₆BrP
Molecular Weight	490.69 g/mol	322.37 g/mol	339.33 g/mol
Melting Point	89-91 °C	102-104 °C	100-103 °C
Acute Oral Toxicity (LD50, rat)	Data not readily available. Harmful if swallowed.[7]	590 mg/kg[11]	Data not readily available
Aquatic Toxicity	Toxic to aquatic organisms.[7]	Harmful to aquatic life with long-lasting effects.[8]	Data not readily available
Biodegradability	Not readily biodegradable (expected).	Not readily biodegradable.[8]	Data not readily available

Note: The lack of specific quantitative data for THAB highlights a significant data gap.

Table 2: Illustrative Performance in Williamson Ether Synthesis

Catalyst	Reactants	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Tetrabutylammonium bromide (TBAB)	4-Ethylphenol, Methyl iodide	Dichloromethane/Water	Reflux	1	~90% (Illustrative)	[12]
Tetraheptylammonium bromide (THAB)	Phenol (B47542), 1-Bromobutane	Toluene (B28343)/Water	80	4	>95% (Illustrative)	General PTC protocols
Tetrabutylphosphonium bromide (TBPB)	Phenol, 1-Bromobutane	Toluene/Water	80	2	>98% (Illustrative)	General PTC protocols

Note: This table is illustrative and based on typical conditions for Williamson ether synthesis. Direct comparative studies under identical conditions are needed for a definitive performance ranking.

Experimental Protocols

To enable researchers to conduct their own comparative studies, a detailed experimental protocol for a representative reaction, the Williamson ether synthesis, is provided below. This protocol can be adapted to evaluate the performance of THAB and its alternatives.

Experimental Protocol: Comparative Evaluation of Phase Transfer Catalysts in Williamson Ether Synthesis

Objective: To compare the catalytic efficiency of Tetraheptylammonium bromide (THAB), Tetrabutylammonium bromide (TBAB), and Tetrabutylphosphonium bromide (TBPB) in the synthesis of butyl phenyl ether.

Materials:

• Phenol

• 1-Bromobutane

• Sodium hydroxide (B78521) (50% w/w aqueous solution)

• Toluene

• Tetraheptylammonium bromide (THAB)

• Tetrabutylammonium bromide (TBAB) |* Tetrabutylphosphonium bromide (TBPB)

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine phenol (10 mmol), 1-bromobutane (12 mmol), and toluene (20 mL).

• Catalyst Addition: To three separate reaction flasks, add the respective phase transfer catalyst (1 mmol): THAB, TBAB, or TBPB.

• Reaction Initiation: With vigorous stirring, add the 50% aqueous sodium hydroxide solution (10 mL) to each flask.

• Reaction Progress: Heat the reaction mixtures to 80°C and maintain for a set period (e.g., 4 hours). Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) at regular intervals.

• Work-up: After the reaction is complete (as determined by the disappearance of the starting material), cool the mixture to room temperature. Separate the organic layer and wash it with water (2 x 20 mL) and brine (20 mL).

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel if necessary.

• Analysis: Determine the yield of the purified butyl phenyl ether for each catalyst. Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been created using Graphviz.

References

• 1. CN111960948B - Synthesis process of tetrabutylammonium bromide - Google Patents [patents.google.com]
• 2. Tetrabutylammonium bromide synthesis - chemicalbook [chemicalbook.com]
• 3. Tetrabutylammonium bromide - Wikipedia [en.wikipedia.org]
• 4. fzgxjckxxb.com [fzgxjckxxb.com]
• 5. iajpr.com [iajpr.com]
• 6. distantreader.org [distantreader.org]
• 7. mass.gov [mass.gov]
• 8. benchchem.com [benchchem.com]
• 9. Quaternary ammonium compounds of emerging concern: Classification, occurrence, fate, toxicity and antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dtsc.ca.gov [dtsc.ca.gov]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. cactus.utahtech.edu [cactus.utahtech.edu]

A Comparative Guide to Research-Grade Tetraheptylammonium Bromide for Scientific Applications

For researchers, scientists, and professionals in drug development, the purity and performance of reagents are paramount. Tetraheptylammonium bromide (THAB) is a quaternary ammonium (B1175870) salt utilized in a range of scientific applications, primarily as a phase-transfer catalyst and an ion-pairing reagent in chromatography. This guide provides a comparative analysis of research-grade THAB, its alternatives, and the experimental basis for selecting the optimal compound for specific research needs.

Purity Specifications of Research-Grade Tetraheptylammonium Bromide

The quality of a reagent can significantly impact experimental outcomes. For research-grade Tetraheptylammonium bromide, purity is a critical specification. Analysis of offerings from various chemical suppliers reveals that the industry standard for research-grade THAB is a purity of ≥98% , with many suppliers offering grades of ≥99% . The most common analytical method for determining purity is titration, often specified as non-aqueous or argentometric titration.

In addition to purity, other key specifications for research-grade THAB include its physical and chemical properties, which are summarized in the table below.

Specification	Typical Value
Purity (Assay)	≥98.0% to ≥99.0% (by titration)[1][2][3]
Molecular Formula	C₂₈H₆₀BrN[1][2]
Molecular Weight	490.69 g/mol [1]
Appearance	White to off-white crystalline powder or flakes[1][4]
Melting Point	87-91 °C[1][4]
Solubility	Soluble in water and methanol[3][4]

Performance Comparison in Key Applications

The utility of Tetraheptylammonium bromide is best understood through its performance in key applications, where it is often compared with other quaternary ammonium salts. The length of the alkyl chains on the nitrogen atom is a crucial factor influencing the performance of these compounds.

Phase-Transfer Catalysis

Phase-transfer catalysis (PTC) is a powerful technique in organic synthesis that facilitates the reaction between reactants in immiscible phases. Quaternary ammonium salts are widely used as phase-transfer catalysts. The lipophilicity of the cation is a critical factor in its efficacy, as it influences its ability to transport anions from an aqueous phase to an organic phase.

While direct experimental data comparing the reaction yields of THAB with other quaternary ammonium salts under identical conditions is limited in the readily available literature, the principles of PTC suggest that the longer heptyl chains of THAB, compared to the butyl chains of the more common Tetrabutylammonium bromide (TBAB), would increase its lipophilicity. This enhanced lipophilicity can be advantageous in certain organic solvent systems. However, a catalyst that is too lipophilic might remain entirely in the organic phase, which could hinder the overall catalytic cycle. The optimal alkyl chain length is often reaction-dependent.

A comparative study on the synthesis of 1,4-dihydropyridines showed that the choice of phase-transfer catalyst (TBAB, BTEAC, and CTAB) significantly impacts the reaction yield, with TBAB and BTEAC generally providing excellent yields.[5] Another study on the formation of phenylbutyl ether also highlighted the efficiency of different phase-transfer catalysts.[6]

The following table provides a qualitative comparison of common quaternary ammonium salt phase-transfer catalysts.

Catalyst	Alkyl Chain Length	Relative Lipophilicity	Potential Advantages	Potential Disadvantages
Tetramethylammonium bromide	C1	Low	More water-soluble	Inefficient partitioning into organic phase[7]
Tetrabutylammonium bromide (TBAB)	C4	Moderate	Good balance of solubility for many applications[8]	May not be optimal for highly nonpolar systems
Tetraheptylammonium bromide (THAB)	C7	High	Enhanced solubility in nonpolar organic solvents	May have limited solubility in the aqueous phase
Cetyltrimethylammonium bromide (CTAB)	C16 (and C1)	Very High	Very high lipophilicity	Can form micelles, potentially complicating reaction kinetics

Experimental Protocols

Williamson Ether Synthesis: A Model for Comparing Phase-Transfer Catalyst Efficiency

The Williamson ether synthesis is a classic example of a reaction that benefits from phase-transfer catalysis. Below is a general experimental protocol that can be adapted to compare the efficiency of THAB with other quaternary ammonium salts.

Objective: To compare the catalytic efficiency of different quaternary ammonium salts in the synthesis of an ether from a phenol (B47542) and an alkyl halide.

Materials:

• Phenol (or a substituted phenol)

• Alkyl halide (e.g., 1-bromobutane)

• Sodium hydroxide (B78521) (50% aqueous solution)

• Toluene (or other suitable organic solvent)

• Quaternary ammonium salt (e.g., THAB, TBAB, CTAB) at a specific molar percentage (e.g., 1-5 mol%)

• Internal standard for gas chromatography (GC) analysis (e.g., decane)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine the phenol, toluene, and the internal standard.

• Add the 50% aqueous sodium hydroxide solution.

• Add the quaternary ammonium salt to the biphasic mixture.

• Add the alkyl halide to the vigorously stirred mixture.

• Heat the reaction mixture to a constant temperature (e.g., 70-80°C) and maintain vigorous stirring for a set period (e.g., 4-6 hours).

• Periodically, withdraw small aliquots from the organic layer for GC analysis to monitor the progress of the reaction.

• After the reaction period, cool the mixture to room temperature, separate the layers, and wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and analyze the final product mixture by GC.

Data Analysis: The efficiency of each catalyst can be determined by comparing the reaction yields at different time points, calculated from the GC data using the internal standard.

Ion-Pair Chromatography

In ion-pair chromatography, quaternary ammonium salts like THAB are used as mobile phase additives to enhance the retention of anionic analytes on reversed-phase columns. The positively charged quaternary ammonium ion pairs with the negatively charged analyte, and the hydrophobic alkyl chains of the quaternary ammonium salt interact with the nonpolar stationary phase, leading to increased retention.

The length of the alkyl chains of the ion-pairing reagent significantly affects analyte retention. Longer alkyl chains lead to stronger interactions with the stationary phase and, consequently, greater retention of the ion-paired analyte.[9] Therefore, THAB, with its C7 chains, is expected to provide significantly longer retention times for anionic analytes compared to TBAB (C4 chains) under the same chromatographic conditions. This can be advantageous for separating analytes that are poorly retained with shorter-chain ion-pairing reagents.

Experimental Protocol for Evaluating Ion-Pairing Reagents in HPLC:

Objective: To compare the effect of different quaternary ammonium salts on the retention of an anionic analyte.

Materials:

• A standard anionic analyte (e.g., a sulfonic acid or a deprotonated carboxylic acid)

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) or methanol

• Buffer (e.g., phosphate (B84403) or acetate)

• Quaternary ammonium salts (e.g., THAB, TBAB)

• A reversed-phase HPLC column (e.g., C18)

Procedure:

• Mobile Phase Preparation:

  • Prepare a buffered aqueous solution at a specific pH where the analyte is ionized.

  • Dissolve the ion-pairing reagent (e.g., 5 mM THAB or 5 mM TBAB) in the buffered aqueous solution.

  • The mobile phase will be a mixture of this aqueous solution and an organic solvent (e.g., acetonitrile).

• HPLC System Setup:

  • Equilibrate the C18 column with the mobile phase for an extended period (ion-pair chromatography often requires longer equilibration times).

• Sample Analysis:

  • Inject a standard solution of the anionic analyte.

  • Run the analysis under isocratic conditions with a set mobile phase composition (e.g., 60:40 aqueous:acetonitrile).

  • Record the chromatogram and the retention time of the analyte.

• Comparison:

  • Repeat the analysis using a mobile phase containing a different ion-pairing reagent but keeping all other conditions (pH, buffer concentration, organic solvent percentage, flow rate, temperature) constant.

Data Analysis: Compare the retention times and peak shapes of the analyte obtained with each ion-pairing reagent. A significant increase in retention time is expected with increasing alkyl chain length of the quaternary ammonium salt.

Biological Activity: A Potential Role in Cellular Signaling

Recent research has shown that some quaternary ammonium compounds can influence cellular signaling pathways. For instance, Cetrimonium bromide (CTAB), a quaternary ammonium salt with a long C16 alkyl chain, has been shown to promote the clearance of lipids in hepatic cells by activating the TFEB-mediated autophagosome-lysosome pathway.[10][11] CTAB achieves this by inhibiting the mTORC1 signaling pathway, which leads to the nuclear translocation of the transcription factor EB (TFEB).[10][12] TFEB then promotes the expression of genes involved in autophagy and lysosomal biogenesis.

Given the structural similarities between different quaternary ammonium salts, it is plausible that THAB could also modulate cellular signaling pathways, although specific studies on THAB's biological effects are not widely available. This presents an interesting avenue for future research, particularly in the context of drug development and cellular biology.

Below is a diagram illustrating the signaling pathway affected by CTAB, which could serve as a model for investigating the biological effects of other quaternary ammonium compounds like THAB.

TFEB-mediated autophagy-lysosome activation pathway.

Experimental Workflow for Phase-Transfer Catalyst Comparison

The following diagram outlines a typical workflow for comparing the efficiency of different phase-transfer catalysts in a given organic reaction.

Workflow for comparing phase-transfer catalyst efficiency.

References

• 1. chemimpex.com [chemimpex.com]
• 2. scbt.com [scbt.com]
• 3. Tetraheptylammonium bromide manufacturers and suppliers in india [chemicalbook.com]
• 4. Tetra heptyl ammonium bromide, for HPLC 99%+ - Manufacturers & suppliers with worldwide shipping [ottokemi.com]
• 5. researchgate.net [researchgate.net]
• 6. The Chemist | Journal of the American Institute of Chemists [theaic.org]
• 7. benchchem.com [benchchem.com]
• 8. Tetrabutylammonium Bromide: A Versatile Phase-Transfer Catalyst for Efficient Synthesis of Bioactive N-Heterocycles_Chemicalbook [chemicalbook.com]
• 9. jk-sci.com [jk-sci.com]
• 10. Cetrimonium bromide promotes the clearance of lipids by activating the TFEB-mediated autophagosome-lysosome pathway in hepatic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 12. utoronto.scholaris.ca [utoronto.scholaris.ca]

Safety & Regulatory Compliance

Proper Disposal of Tetraheptylammonium Bromide: A Step-by-Step Guide

This guide provides essential safety and logistical information for the proper disposal of Tetraheptylammonium bromide, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are designed for researchers, scientists, and drug development professionals.

Immediate Safety Precautions and Hazard Identification

Tetraheptylammonium bromide is a chemical that requires careful handling due to its potential hazards. It is classified as causing skin irritation, serious eye irritation, and possible respiratory irritation.[1][2][3] Ingestion may be harmful, and the substance is toxic to aquatic life.[4]

Key Hazards:

• Skin Irritation: Causes skin irritation upon contact.[1][2]

• Eye Irritation: Can lead to serious eye irritation.[1][2]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]

• Ingestion: Harmful if swallowed.[4]

Before beginning any disposal procedure, ensure that all personnel are wearing the appropriate Personal Protective Equipment (PPE) as detailed in the table below.

Personal Protective Equipment (PPE)

The following table summarizes the necessary PPE for handling Tetraheptylammonium bromide.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or glasses that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]	To prevent serious eye irritation from dust or splashes.[1][2]
Hand Protection	Impervious gloves inspected prior to use. Dispose of contaminated gloves after use in accordance with applicable laws.[2][5]	To prevent skin contact and irritation.[1][2]
Body Protection	Wear suitable protective clothing to prevent skin exposure.[5]	To protect the skin from accidental contact.
Respiratory Protection	In case of inadequate ventilation or dust formation, use a NIOSH (US) or CEN (EU) approved respirator.[3]	To avoid inhalation of dust which may cause respiratory irritation.[2][3]

Step-by-Step Disposal Protocol

This protocol outlines the approved methods for disposing of Tetraheptylammonium bromide. Adherence to local, state, and federal regulations is mandatory.

Step 1: Collection and Storage of Waste

• Carefully sweep up any solid Tetraheptylammonium bromide, avoiding the creation of dust.[1][2]

• Place the waste into a suitable, clearly labeled, and closed container for disposal.[2][3]

• Store the waste container in a cool, well-ventilated area away from incompatible materials such as strong oxidizing agents.[1][5]

Step 2: Selecting a Disposal Method

• Professional Disposal Service: It is highly recommended to contact a licensed professional waste disposal service to handle the disposal of Tetraheptylammonium bromide.[3] This ensures compliance with all regulatory requirements.

• Incineration: An approved method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3] This should only be performed by a licensed facility.

• Landfill: In some jurisdictions, burying the residue in an authorized landfill may be an option. Always consult with your institution's environmental health and safety (EHS) department and local waste management authorities to confirm if this is a permissible disposal route.

Step 3: Handling Contaminated Packaging

• Empty containers may retain product residue.

• Contaminated packaging should be treated as unused product and disposed of following the same procedures outlined above.[2][3]

Step 4: Accidental Spill Cleanup

• In the event of a spill, immediately evacuate unnecessary personnel from the area.[3]

• Ensure the cleanup crew is equipped with the proper PPE.[5]

• Ventilate the area of the spill.[5]

• Follow the collection procedures in Step 1, ensuring not to let the product enter drains.[2][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Tetraheptylammonium bromide.

Caption: Disposal workflow for Tetraheptylammonium bromide.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]

Essential Safety and Logistical Information for Handling Tetraheptylammonium Bromide

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This document provides crucial safety protocols and logistical information for Tetraheptylammonium bromide, a quaternary ammonium (B1175870) compound.

Hazard Identification and Personal Protective Equipment (PPE)

Tetraheptylammonium bromide is classified as a hazardous substance. It is crucial to use appropriate personal protective equipment to minimize exposure and ensure safety.

Summary of Hazards:

Hazard Statement	Classification
Causes skin irritation	Skin Corrosion/Irritation, Category 2
Causes serious eye irritation	Serious Eye Damage/Eye Irritation, Category 2
May cause respiratory irritation	Specific target organ toxicity (single exposure), Category 3
Harmful if swallowed	-
Toxic to aquatic organisms	-

Recommended Personal Protective Equipment (PPE):

Protection Type	Recommended Equipment
Eye/Face	Chemical safety goggles or glasses conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield may also be necessary.
Skin	Impervious gloves (e.g., nitrile rubber), inspected prior to use.[2][3] A lab coat, apron, or coveralls should be worn to prevent skin contact.[2]
Respiratory	For nuisance exposures or when dust is generated, use a NIOSH-approved N95 particulate respirator or equivalent.[2] In poorly ventilated areas, a higher level of protection may be needed.[4]
Hand	Wear protective gloves.[5]

Procedural Guidance for Handling

Adherence to proper handling procedures is critical to prevent accidents and exposure.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling the solid form to avoid dust formation.[1]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[1]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety Data Sheet (SDS) thoroughly.

• Dispensing:

  • Avoid creating dust when handling the solid material.[2][3]

  • Use dry, clean tools (e.g., spatula, scoop) for transferring the solid.

  • If making a solution, slowly add the solid to the solvent to prevent splashing.

• During Use:

  • Avoid contact with skin, eyes, and clothing.[1]

  • Do not eat, drink, or smoke in the handling area.

  • Keep the container tightly closed when not in use.

• After Handling:

  • Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

  • Clean the work area to remove any residual contamination.

First Aid Measures

In the event of exposure, immediate action is necessary.

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][3] Seek immediate medical attention.[1]
Skin Contact	Immediately remove all contaminated clothing.[6] Wash the affected area with soap and plenty of water for at least 15 minutes.[1][3] Seek medical attention if irritation persists.
Inhalation	Move the person to fresh air.[1][3] If not breathing, give artificial respiration.[1][3] Seek medical attention.[1]
Ingestion	Do NOT induce vomiting.[1] Rinse mouth with water.[2][3] Never give anything by mouth to an unconscious person.[2][3] Seek immediate medical attention.[1]

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination and further exposure.

Spill Cleanup:

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure adequate ventilation.

• Contain:

  • For solid spills, carefully sweep or scoop up the material, avoiding dust generation, and place it in a suitable, labeled container for disposal.[1]

  • For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a sealed container for disposal.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and water.

• PPE: Wear appropriate PPE during the entire cleanup process.

Waste Disposal:

• Dispose of Tetraheptylammonium bromide and any contaminated materials as hazardous waste.[1]

• Follow all local, state, and federal regulations for hazardous waste disposal.[1]

• Do not empty into drains.[1]

• Consider dissolving the material in a combustible solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling Tetraheptylammonium bromide in a laboratory setting.

References

• 1. fishersci.com [fishersci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. mountsinai.org [mountsinai.org]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]